MC-Val-Cit-PAB-rifabutin

Core Science & Biosynthesis

A Technical Guide to the Mechanism of Action of MC-Val-Cit-PAB-Rifabutin for Antibody-Drug Conjugates

A Comprehensive Whitepaper for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of the MC-Val-Cit-PAB-rifabutin linker-drug conjugate, a critical component in the development of Antibody-Drug Conjugates (ADCs). This document is intended for an audience with a strong background in biochemistry, pharmacology, and drug development.

Executive Summary: The MC-Val-Cit-PAB-rifabutin conjugate represents a sophisticated system for targeted drug delivery. It combines a stable linker, a selectively cleavable dipeptide sequence, a self-immolative spacer, and a potent antibiotic payload. This guide will dissect each component of the conjugate, elucidating its role in the overall mechanism of action, from systemic circulation to intracellular drug release and target engagement. While this document focuses on the linker-drug component, it is crucial to note that the efficacy of a complete ADC is contingent on the specificity and binding affinity of the conjugated monoclonal antibody (MC), which is not defined in the context of this guide.

Introduction to Antibody-Drug Conjugates and the Role of MC-Val-Cit-PAB-Rifabutin

Antibody-Drug Conjugates (ADCs) are a class of biopharmaceutical drugs designed as a targeted therapy for treating cancer and other diseases. ADCs are complex molecules composed of an antibody linked to a biologically active cytotoxic (anticancer) payload. The antibody specifically targets a particular antigen present on the surface of diseased cells, thereby delivering the payload directly to the site of action.

The MC-Val-Cit-PAB-rifabutin system is a drug-linker conjugate designed for attachment to a monoclonal antibody. Its key components are:

• MC (Maleimidocaproyl): A linker component that facilitates stable conjugation to the monoclonal antibody.

• Val-Cit (Valine-Citrulline): A dipeptide linker that is specifically cleaved by the lysosomal enzyme Cathepsin B.[1]

• PAB (p-aminobenzyl alcohol): A self-immolative spacer that releases the drug payload upon cleavage of the Val-Cit linker.[2]

• Rifabutin (B1679326): The cytotoxic payload, an antibiotic that inhibits DNA-dependent RNA polymerase.[3][4][5]

The overarching mechanism relies on the targeted delivery of rifabutin to cells expressing the antigen recognized by the conjugated monoclonal antibody.

The Multi-Step Mechanism of Action

The therapeutic action of an ADC utilizing the MC-Val-Cit-PAB-rifabutin conjugate can be conceptualized as a sequential process, as illustrated in the signaling pathway below.

Figure 1. Signaling pathway of a hypothetical MC-Val-Cit-PAB-rifabutin ADC.

Systemic Circulation and Target Recognition

Once administered, the ADC circulates in the bloodstream. The maleimidocaproyl (MC) group forms a stable covalent bond with the monoclonal antibody, typically through a thiol group on a cysteine residue. The Val-Cit linker is designed to be stable in the physiological conditions of the bloodstream, preventing premature release of the cytotoxic payload and minimizing off-target toxicity.[6] The monoclonal antibody component dictates the targeting specificity, binding to its cognate antigen on the surface of the target cells.

Internalization and Lysosomal Trafficking

Upon binding to the target antigen, the ADC-antigen complex is internalized by the cell through receptor-mediated endocytosis. The resulting endosome traffics through the cytoplasm and fuses with a lysosome. The acidic environment and the presence of various proteases within the lysosome are critical for the next step of the mechanism.

Enzymatic Cleavage of the Val-Cit Linker

The lysosome contains a high concentration of proteases, including Cathepsin B.[1] This enzyme specifically recognizes and cleaves the peptide bond between the valine and citrulline residues of the linker.[2][7] This cleavage event is the key to the conditional release of the drug.

Figure 2. Diagram of the Val-Cit-PAB linker cleavage mechanism.

Self-Immolation of the PAB Spacer and Rifabutin Release

The cleavage of the Val-Cit linker triggers the spontaneous self-immolation of the p-aminobenzyl (PAB) spacer. This process involves a 1,6-elimination reaction, which results in the release of the active rifabutin molecule in an unmodified form.[2] The self-immolative nature of the PAB spacer is crucial for ensuring that the drug is released without any part of the linker attached, which could otherwise impair its activity.

Rifabutin's Mechanism of Action

Once released into the cytoplasm, rifabutin can diffuse to its site of action. Rifabutin is an antibiotic that functions by inhibiting the DNA-dependent RNA polymerase in susceptible cells.[3][4][5] It specifically interacts with the bacterial-type RNA polymerase, leading to a suppression of RNA synthesis and ultimately cell death. While originally developed as an antimicrobial agent, its cytotoxic properties are harnessed in the context of an ADC for killing target cells.

Quantitative Data

Quantitative data for the complete MC-Val-Cit-PAB-rifabutin ADC, such as IC50 values against specific cell lines, binding affinities of the monoclonal antibody, and in vivo efficacy, are dependent on the specific monoclonal antibody used and are therefore not publicly available for a generic conjugate. The following table summarizes the type of quantitative data that would be essential for the characterization of a specific ADC based on this linker-drug.

Parameter	Description	Typical Experimental Method
IC50	The half-maximal inhibitory concentration of the ADC against target and non-target cell lines.	Cell viability assays (e.g., MTT, CellTiter-Glo)
Binding Affinity (KD)	The equilibrium dissociation constant, measuring the strength of the antibody-antigen interaction.	Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI)
Drug-to-Antibody Ratio (DAR)	The average number of drug molecules conjugated to one antibody molecule.	Hydrophobic Interaction Chromatography (HIC), Mass Spectrometry (MS)
In Vitro Linker Stability	The stability of the linker in plasma over time.	HPLC or LC-MS analysis of ADC incubated in plasma
In Vivo Efficacy	The ability of the ADC to inhibit tumor growth in animal models.	Xenograft or patient-derived xenograft (PDX) mouse models

Experimental Protocols

Detailed experimental protocols are highly specific to the ADC and the experimental setup. Below are generalized outlines for key experiments used to characterize an ADC with the MC-Val-Cit-PAB-rifabutin conjugate.

In Vitro Cytotoxicity Assay

Objective: To determine the potency and specificity of the ADC in killing target cells.

• Cell Culture: Culture target (antigen-positive) and non-target (antigen-negative) cells in appropriate media.

• Seeding: Plate cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with serial dilutions of the ADC, the free drug (rifabutin), and a non-targeting control ADC.

• Incubation: Incubate the plates for a period that allows for cell division and the drug to exert its effect (typically 72-120 hours).

• Viability Assessment: Measure cell viability using a suitable assay (e.g., MTT, CellTiter-Glo).

• Data Analysis: Plot cell viability against drug concentration and determine the IC50 values using a non-linear regression model.

Figure 3. Experimental workflow for an in vitro cytotoxicity assay.

Cathepsin B Cleavage Assay

Objective: To confirm the specific cleavage of the Val-Cit linker by Cathepsin B.

• Reaction Setup: Prepare a reaction mixture containing the ADC, purified human Cathepsin B, and a suitable buffer at an optimal pH for the enzyme (e.g., pH 5.5).

• Incubation: Incubate the reaction mixture at 37°C.

• Time Points: At various time points, take aliquots of the reaction mixture and quench the enzymatic reaction (e.g., by adding a protease inhibitor or by changing the pH).

• Analysis: Analyze the samples by HPLC or LC-MS to quantify the amount of released rifabutin and the remaining intact ADC.

• Controls: Include control reactions without the enzyme and with a non-specific protease to demonstrate the specificity of the cleavage.

Conclusion

The MC-Val-Cit-PAB-rifabutin drug-linker conjugate is a well-designed system for the development of targeted ADCs. Its mechanism of action is a cascade of events initiated by specific antigen binding and culminating in the intracellular release of the cytotoxic payload, rifabutin. The stability of the linker in circulation, combined with its selective cleavage within the lysosome, offers a promising therapeutic window. The successful application of this technology is, however, critically dependent on the selection of a highly specific monoclonal antibody that internalizes efficiently upon antigen binding. Further research and development of ADCs incorporating this linker-drug combination will require rigorous in vitro and in vivo characterization to establish their therapeutic potential.

References

• 1. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. adooq.com [adooq.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Advances and Limitations of Antibody Drug Conjugates for Cancer [mdpi.com]
• 6. Comparative in vivo activities of rifabutin and rifapentine against Mycobacterium avium complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. FMoc-Val-Cit-PAB: Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method_Chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Synthesis and Characterization of the MC-Val-Cit-PAB Linker

The Maleimidocaproyl-Valine-Citrulline-p-Aminobenzyl (MC-Val-Cit-PAB) linker is a critical component in the development of antibody-drug conjugates (ADCs). Its design allows for stable conjugation of a potent cytotoxic payload to a monoclonal antibody in circulation, with selective cleavage and release of the payload within the target cancer cells. This guide provides a detailed overview of the synthesis, and characterization of this widely used linker, tailored for researchers and professionals in drug development.

Introduction to the MC-Val-Cit-PAB Linker

The MC-Val-Cit-PAB linker is a protease-cleavable linker, specifically designed to be a substrate for Cathepsin B, a lysosomal protease that is often upregulated in tumor cells.[1][2] The linker consists of several key components:

• Maleimidocaproyl (MC): This group provides a reactive maleimide (B117702) moiety for covalent attachment to thiol groups on the antibody, typically generated by the reduction of interchain disulfide bonds.[2][3]

• Valine-Citrulline (Val-Cit): This dipeptide sequence is specifically recognized and cleaved by Cathepsin B.[4][] The cleavage occurs at the amide bond between citrulline and the p-aminobenzyl group.[6]

• p-Aminobenzyl (PAB) Spacer: This self-immolative spacer connects the dipeptide to the drug.[2][6] Following cleavage of the Val-Cit dipeptide, the PAB group undergoes a 1,6-elimination reaction to release the unmodified active drug.[6][7]

This linker's high plasma stability and tumor-specific cleavage mechanism have made it a cornerstone in the design of successful ADCs, including the FDA-approved ADCETRIS® (brentuximab vedotin).[7]

Synthesis of the MC-Val-Cit-PAB Linker

Several synthetic routes for the MC-Val-Cit-PAB linker have been reported. A common challenge is the potential for epimerization at the citrulline stereocenter.[7] A modified, high-yield route that avoids this issue proceeds in a linear fashion and is detailed below.[7][8] This improved methodology has been shown to be straightforward, consistent, and scalable, affording the final product with high diastereoselectivity.[7]

Synthesis Pathway

The synthesis begins with the protection of L-Citrulline, followed by coupling with p-aminobenzyl alcohol. Subsequent steps involve dipeptide formation, deprotection, and finally, the introduction of the maleimidocaproyl group.

Caption: Synthetic pathway for MC-Val-Cit-PABOH linker.

Quantitative Data from Synthesis

The following table summarizes the reported yields for the key steps in the synthesis of the MC-Val-Cit-PAB linker and its intermediates.

Step	Product	Coupling/Deprotection Reagent	Yield (%)	Reference(s)
Fmoc-Val-Cit formation	Fmoc-Val-Cit	EEDQ	-	[9]
Fmoc-Val-Cit coupling with PABOH	Fmoc-Val-Cit-PABOH	EEDQ	82	[9]
Fmoc deprotection of Fmoc-Val-Cit-PABOH	H₂N-Val-Cit-PABOH	Pyridine (B92270)/DMF	-	[9]
Fmoc deprotection of Fmoc-Cit-PABOH	H₂N-Cit-PABOH	Piperidine/DMF	>96	[8]
Dipeptide formation (H₂N-Cit-PABOH + Fmoc-Val-OSu)	Fmoc-Val-Cit-PABOH	-	85-95	[7]
Fmoc deprotection of Fmoc-Val-Cit-PABOH	H₂N-Val-Cit-PABOH	Piperidine/DMF	-	[7][8]
Coupling of H₂N-Val-Cit-PABOH with Mc-OSu	MC-Val-Cit-PABOH	-	up to 95	[7]
Overall Yield (from L-Citrulline)	MC-Val-Cit-PABOH	-	50	[7]

Experimental Protocols

Detailed methodologies for the key synthetic steps are provided below.

Protocol 1: Synthesis of Fmoc-Val-Cit-PABOH [9][10]

• Dissolution: Dissolve Fmoc-Val-Cit (1.5 g) in a mixture of dichloromethane (B109758) (14 mL) and methanol (B129727) (7 mL).

• Addition of Reagents: Add 4-aminobenzyl alcohol (445.2 mg, 3.62 mmol) followed by N-ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline (EEDQ) (1.5 g, 6 mmol) to the reaction mixture.

• Reaction: Stir the solution at room temperature overnight in the dark.

• Work-up: Concentrate the solvent under reduced pressure.

• Purification: Wash the residue with diisopropyl ether for 30 minutes. Filter the resulting solid and wash again with diisopropyl ether for 30 minutes.

• Isolation: Filter the solid to obtain Fmoc-Val-Cit-PABOH.

Protocol 2: Fmoc Deprotection of Fmoc-Val-Cit-PABOH [9]

• Dissolution: Dissolve Fmoc-Val-Cit-PABOH (2 g) in dimethylformamide (DMF) (10 mL).

• Addition of Base: Add pyridine (2 mL) to the solution.

• Reaction: Stir the mixture at room temperature for 30 minutes. Monitor the reaction completion by Thin Layer Chromatography (TLC).

• Isolation: Concentrate the solution under high vacuum to obtain the crude amine product as a yellow solid, which can be used in the next step without further purification.

Protocol 3: Synthesis of MC-Val-Cit-PABOH (Final Product) [7]

• Activation of Maleimidocaproic Acid (in situ): In a separate flask, activate 6-maleimidohexanoic acid by treating it with N,N'-disuccinimidyl carbonate in DMF to generate Mc-OSu in situ.

• Coupling Reaction: Add the previously synthesized and deprotected Val-Cit-PABOH to the solution containing the in situ generated Mc-OSu.

• Reaction: Allow the reaction to proceed to completion.

• Purification: Purify the crude product by flash column chromatography to yield the final MC-Val-Cit-PABOH linker.

Characterization of the MC-Val-Cit-PAB Linker

Thorough characterization is essential to confirm the identity, purity, and stability of the synthesized linker. The primary analytical techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Spectroscopic Data

While a complete dataset for the final MC-Val-Cit-PABOH is not available in the provided search results, representative data for a key intermediate is presented.

Intermediate	Analytical Method	Observed Mass (M+H)⁺	Calculated Mass for C₃₃H₃₉N₅O₆	Reference(s)
Fmoc-Val-Cit-PABOH	ESI-MS	602.3	601.29	[10]
Fmoc-VC-PABA	MS	602.6	-	[9]

Characterization Protocols

Protocol 4: Mass Spectrometry (MS) Analysis

• Sample Preparation: Dissolve a small amount of the purified linker or intermediate in a suitable solvent (e.g., methanol, acetonitrile/water with 0.1% formic acid).

• Instrumentation: Analyze the sample using an Electrospray Ionization (ESI) mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

• Data Analysis: Compare the observed mass-to-charge ratio (m/z) with the calculated exact mass of the target compound to confirm its identity.

Protocol 5: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Obtain standard one-dimensional spectra. Two-dimensional NMR experiments (e.g., COSY, HSQC) can be performed for more detailed structural elucidation.

• Data Analysis: Analyze the chemical shifts, coupling constants, and integration of the proton signals, and the chemical shifts of the carbon signals to confirm the structure of the synthesized molecule and assess its purity.

Protocol 6: High-Performance Liquid Chromatography (HPLC) Analysis

• Sample Preparation: Prepare a dilute solution of the sample in the mobile phase.

• Instrumentation: Use a reverse-phase HPLC system with a C18 column.

• Mobile Phase: Employ a gradient of water and acetonitrile, both typically containing 0.1% trifluoroacetic acid (TFA) or formic acid.

• Detection: Monitor the elution profile using a UV detector at a suitable wavelength (e.g., 220 nm and 254 nm).

• Data Analysis: Determine the retention time of the main peak and calculate the purity of the sample by integrating the peak areas.

Mechanism of Action in ADCs: Cleavage and Payload Release

The efficacy of an ADC utilizing the MC-Val-Cit-PAB linker is contingent upon its selective cleavage within the target cell.

Cellular Uptake and Lysosomal Trafficking

References

• 1. Enzymatically Cleavable Linkers for Antibody-Drug Conjugates (ADCs) | TCI AMERICA [tcichemicals.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 6. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2017066668A1 - Drug-linker conjugate pharmaceutical compositions - Google Patents [patents.google.com]
• 9. Page loading... [wap.guidechem.com]
• 10. FMoc-Val-Cit-PAB synthesis - chemicalbook [chemicalbook.com]

The Lynchpin of Targeted Drug Delivery: A Technical Guide to p-Aminobenzyl Alcohol (PAB) in Self-Immolative Linkers

For Researchers, Scientists, and Drug Development Professionals

The advent of antibody-drug conjugates (ADCs) has revolutionized targeted cancer therapy, enabling the precise delivery of potent cytotoxic agents to tumor cells while minimizing systemic toxicity. Central to the success of this therapeutic modality is the linker, a critical component that connects the antibody to the payload. Among the most ingenious linker technologies are self-immolative systems, which are designed to undergo a spontaneous and irreversible degradation cascade upon a specific triggering event, leading to the clean and efficient release of the active drug.

This technical guide provides an in-depth exploration of the cornerstone of many self-immolative systems: p-aminobenzyl alcohol (PAB). We will delve into the core mechanism of action, present key quantitative data on performance, outline detailed experimental protocols for evaluation, and visualize the critical pathways and workflows involved in the research and development of PAB-based linkers.

The Core Mechanism: 1,6-Elimination of p-Aminobenzyl Alcohol Derivatives

The utility of p-aminobenzyl alcohol as a self-immolative spacer is rooted in its ability to undergo a rapid, irreversible 1,6-elimination reaction. This electronic cascade is initiated by the removal of a masking group from the aniline (B41778) nitrogen, which dramatically increases its electron-donating ability. This, in turn, triggers the spontaneous cleavage of the bond connecting the payload to the benzylic position of the linker.

The most prevalent implementation of this system is the p-aminobenzyl carbamate (B1207046) (PABC) linker, which is a key component in several FDA-approved ADCs. In this configuration, a trigger, often a dipeptide sequence cleavable by lysosomal proteases like cathepsin B, is attached to the aniline nitrogen. The cytotoxic payload is connected to the benzylic position via a carbamate linkage.

The sequence of events is as follows:

• Triggering Event: The ADC is internalized into the target cancer cell and trafficked to the lysosome.

• Enzymatic Cleavage: Lysosomal proteases, such as cathepsin B, recognize and cleave the dipeptide (e.g., valine-citrulline), exposing the free aniline nitrogen of the PABC moiety.

• 1,6-Elimination: The newly exposed, strongly electron-donating amine initiates an electronic cascade through the aromatic ring. This leads to the spontaneous fragmentation of the linker.

• Payload Release: The 1,6-elimination results in the formation of an unstable quinone methide intermediate and the release of the unmodified, active payload, along with carbon dioxide. The quinone methide is subsequently quenched by water.

This mechanism ensures that the highly potent payload is released only at the intended site of action, the interior of the cancer cell, thereby enhancing the therapeutic window of the ADC.

dot

Caption: Mechanism of PAB-based self-immolative linker drug release.

Quantitative Performance Data

The efficacy and safety of an ADC are critically dependent on the stability of the linker in circulation and the kinetics of its cleavage and self-immolation at the target site. The following tables summarize key quantitative data for PAB-based linkers from various studies.

Table 1: Drug Release Half-Lives (t½) of PAB-Based Linkers

Linker System	Trigger/Condition	Payload/Model	Half-Life (t½)	Reference
Nα-Boc-Lys-PAB-p-nitroaniline	Trypsin (pH 6.9, 25°C)	p-nitroaniline	~40 hours (untriggered)	[1]
Z-Val-Cit-PABE-1-naphthol	Cathepsin B	1-naphthol	Rapid Release	[1]
para-mercaptobenzyl alcohol	Disulfide reduction	Mitomycin C	10 minutes	[1]
ortho-mercaptobenzyl alcohol	Disulfide reduction	Mitomycin C	72 minutes	[1]
Polycyclic hydroxybenzylammoniums	Spontaneous	Amine	18 minutes to 350 hours	[2]

Note: "Rapid Release" indicates that the study reported efficient release upon enzymatic treatment without specifying a precise half-life.

Table 2: In Vitro Cytotoxicity (IC50) of ADCs with PAB-based Linkers

ADC	Cell Line	Payload	Linker	IC50	Reference
Brentuximab vedotin (Adcetris®)	Hodgkin's lymphoma	MMAE	Val-Cit-PABC	pM range	[3]
Gemtuzumab ozogamicin (B1678132) (Mylotarg®)	AML	Calicheamicin	Hydrazone	2-9 pM	[3]
Inotuzumab ozogamicin (Besponsa®)	ALL	Calicheamicin	Hydrazone	2-9 pM	[3]
Enfortumab vedotin (Padcev®)	Bladder cancer	MMAE	Val-Cit-PABC	pM range	[3]
Loncastuximab tesirine (B3181916) (Zynlonta®)	B-cell lymphoma	PBD	Val-Ala-PABC	pM range	[3]

Table 3: Stability of PAB-Based Linkers in Plasma

Linker System	Plasma Source	Stability Metric	Observation	Reference
Val-Cit-PABC	Mouse	% Intact ADC after 4.5 days	Highly variable depending on conjugation site; can be unstable	[4]
Val-Cit-PABC	Human	% Intact ADC	Generally stable	[5]
Modified Val-Cit-PABC	Mouse	% Hydrolysis in 24h	Introduction of m-amide on PABC reduces hydrolysis from >99% to 7%	[6]
OHPAS Linker	Mouse & Human	% Intact ADC	Stable in both mouse and human plasma	[5]

Key Experimental Protocols

The development and validation of PAB-based self-immolative linkers involve a series of critical experiments. Below are detailed methodologies for some of the key assays.

Synthesis of a Val-Cit-PABC Linker

The synthesis of the widely used Val-Cit-PABC linker can be challenging, with potential for side reactions and epimerization. An improved, high-yield methodology is summarized below.[7]

Materials:

• Fmoc-Val-OH

• N-hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC) or EDC.HCl

• L-Citrulline

• p-Aminobenzyl alcohol (PABA)

• 6-Maleimidohexanoic acid (Mc)

• Coupling agents (e.g., HATU, HOBt)

• Bases (e.g., DIPEA, TEA)

• Solvents (e.g., DMF, DCM, THF)

• Piperidine (B6355638) for Fmoc deprotection

Procedure:

• Activation of Fmoc-Val-OH: React Fmoc-Val-OH with NHS and a carbodiimide (B86325) coupling agent to form Fmoc-Val-OSu.

• Formation of Fmoc-Val-Cit: Couple Fmoc-Val-OSu with L-Citrulline in the presence of a base.

• Incorporation of PABA: Couple the Fmoc-Val-Cit dipeptide to p-aminobenzyl alcohol using a coupling agent like HATU.

• Fmoc Deprotection: Remove the Fmoc protecting group using a solution of piperidine in DMF.

• Coupling of Maleimide Moiety: React the deprotected dipeptide-PABA with an activated ester of 6-maleimidohexanoic acid to yield Mc-Val-Cit-PABA-OH.

• Purification: Purify the final product using column chromatography or preparative HPLC.

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Caption: General workflow for the synthesis of a Mc-Val-Cit-PABC linker.

Cathepsin B Cleavage Assay

This assay evaluates the susceptibility of the linker to enzymatic cleavage, a critical step for intracellular drug release.

Materials:

• ADC or drug-linker conjugate

• Recombinant human cathepsin B

• Assay buffer (e.g., 50 mM sodium acetate, pH 5.0, containing DTT as a reducing agent)

• Quenching solution (e.g., acetonitrile (B52724) with an internal standard)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV or MS)

Procedure:

• Enzyme Activation: Pre-incubate the cathepsin B in the assay buffer to ensure its activity.

• Reaction Initiation: Add the ADC or drug-linker conjugate to the activated enzyme solution to a final desired concentration.

• Incubation: Incubate the reaction mixture at 37°C.

• Time Points: At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw aliquots of the reaction mixture.

• Quenching: Immediately quench the reaction by adding the aliquot to the quenching solution to stop the enzymatic activity.

• Analysis: Analyze the quenched samples by HPLC to quantify the remaining intact conjugate and the released payload.

• Data Analysis: Plot the concentration of the intact conjugate versus time and fit the data to a suitable kinetic model to determine the cleavage rate.

Plasma Stability Assay

This assay assesses the stability of the ADC in plasma, which is crucial for predicting its in vivo performance and potential for premature drug release.

Materials:

• ADC

• Human and/or mouse plasma

• Incubator at 37°C

• Method for isolating the ADC from plasma (e.g., Protein A affinity chromatography)

• Analytical method to determine the drug-to-antibody ratio (DAR), such as Hydrophobic Interaction Chromatography (HIC) or LC-MS.

Procedure:

• Incubation: Incubate the ADC at a specific concentration in plasma at 37°C.

• Time Points: At various time points (e.g., 0, 24, 48, 96, 168 hours), take aliquots of the plasma-ADC mixture.

• ADC Isolation: Isolate the ADC from the plasma proteins.

• DAR Analysis: Analyze the isolated ADC using HIC or LC-MS to determine the average DAR.

• Data Analysis: Plot the average DAR versus time to evaluate the stability of the linker. A decrease in DAR over time indicates linker instability and premature drug release.

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Caption: Workflow for key in vitro evaluation of PAB-based linkers.

Conclusion and Future Directions

The p-aminobenzyl alcohol-based self-immolative linker is a robust and clinically validated platform for the targeted delivery of cytotoxic agents in the form of ADCs. Its elegant mechanism of action, which relies on a triggered electronic cascade, allows for the clean and efficient release of unmodified payloads within cancer cells.

While the PABC system is considered the gold standard, research continues to address its limitations, such as the observed instability in rodent plasma, which can complicate preclinical evaluation. Innovations in linker design, including the introduction of stabilizing groups or the development of alternative PAB-based systems, are actively being pursued to enhance the in vivo performance of ADCs. Furthermore, expanding the repertoire of triggers beyond enzymatic cleavage to include other stimuli present in the tumor microenvironment will broaden the applicability of this versatile self-immolative technology. As our understanding of the intricate interplay between the antibody, linker, and payload deepens, the rational design of next-generation PAB-based linkers will undoubtedly lead to even more effective and safer targeted cancer therapies.

References

• 1. Recent advances in self-immolative linkers and their applications in polymeric reporting systems - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY00414C [pubs.rsc.org]
• 2. Controlling rates and reversibilities of elimination reactions of hydroxybenzylammoniums by tuning dearomatization energies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Considerations for the design of antibody drug conjugates (ADCs) for clinical development: lessons learned - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 7. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Cathepsin B-Mediated Cleavage of the Valine-Citrulline Dipeptide in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

The valine-citrulline (Val-Cit) dipeptide linker has become a pivotal component in the design of targeted therapeutics, most notably antibody-drug conjugates (ADCs). Its efficacy lies in its selective cleavage by the lysosomal protease Cathepsin B, which is frequently overexpressed in the tumor microenvironment. This targeted release mechanism ensures that cytotoxic payloads are liberated preferentially within cancer cells, thereby enhancing therapeutic efficacy while minimizing systemic toxicity. This technical guide provides an in-depth exploration of the core mechanism, quantitative data, and detailed experimental protocols pertinent to the enzymatic cleavage of the Val-Cit linker by Cathepsin B.

Introduction: The Key Players

Cathepsin B: The Protease

Cathepsin B is a lysosomal cysteine protease belonging to the papain family.[1] Its primary physiological role is in protein degradation and turnover within the acidic environment of lysosomes.[2][3] Structurally, Cathepsin B's catalytic activity is dependent on a Cys-His dyad in its active site. A distinguishing feature is an "occluding loop" that allows it to exhibit both endopeptidase and exopeptidase (carboxydipeptidase) activities.[4][5]

In the context of oncology, Cathepsin B is of significant interest as its overexpression is correlated with invasive and metastatic cancer phenotypes.[1][6] This aberrant expression and secretion into the tumor microenvironment make it an attractive target for cancer therapy and imaging.[6][7] Crucially for ADC development, Cathepsin B retains high activity in the acidic milieu of the lysosome (pH 4.5-5.5).[8]

The Valine-Citrulline (Val-Cit) Linker: The Substrate

The Val-Cit linker is a dipeptide sequence that serves as a bridge between a targeting moiety (like an antibody) and a therapeutic payload.[] It is a key example of a cleavable linker system, designed to be stable in systemic circulation but susceptible to enzymatic cleavage under specific physiological conditions.[10][11]

The design of the Val-Cit linker, often coupled with a self-immolative spacer like p-aminobenzyl carbamate (B1207046) (PABC), is optimized for efficient and traceless drug release.[8] The components are typically arranged as follows:

• Valine (Val): Occupies the P2 position, interacting with the S2 subsite of Cathepsin B's active site.[8]

• Citrulline (Cit): A non-proteinogenic amino acid at the P1 position, which binds to the S1 subsite of the enzyme.[8]

• p-Aminobenzyl Carbamate (PABC) Spacer: This "self-immolative" unit connects the dipeptide to the drug. It is engineered to spontaneously decompose and release the payload only after the amide bond between citrulline and the PABC spacer is hydrolyzed by Cathepsin B.[8] The inclusion of this spacer is often critical, as the direct attachment of a bulky payload to the dipeptide can sterically hinder enzymatic cleavage.[8]

The Mechanism of Action: From Internalization to Payload Release

The targeted release of a cytotoxic drug from a Val-Cit-linked ADC is a sequential process that begins with the ADC binding to its target antigen on the surface of a cancer cell.[8][12]

• Receptor-Mediated Endocytosis: The ADC-antigen complex is internalized into the cell within an endosome.[8]

• Lysosomal Trafficking: The endosome matures and fuses with a lysosome, exposing the ADC to the organelle's acidic environment and a high concentration of active proteases, including Cathepsin B.[8][13][14]

• Enzymatic Cleavage: Within the lysosome, Cathepsin B recognizes the Val-Cit dipeptide as a substrate. The enzyme's active site catalyzes the hydrolysis of the amide bond between the C-terminus of the citrulline residue and the PABC spacer.[8] The specificity for Val-Cit is driven by favorable interactions between the amino acid side chains and the corresponding subsites in the enzyme's active site.[15]

• Self-Immolation and Payload Release: The cleavage of the dipeptide initiates the spontaneous electronic cascade of the PABC spacer, leading to the release of the unmodified, active cytotoxic payload into the cytoplasm of the cancer cell.[8]

Quantitative Analysis of Cleavage

The efficiency of the Val-Cit linker cleavage by Cathepsin B is a critical parameter in ADC design. This is often quantified through enzyme kinetic studies.

Factors Influencing Cleavage Efficiency

• pH: Cathepsin B exhibits optimal proteolytic activity in the acidic environment of the lysosome (pH 4.5-5.5).[8] Its activity is significantly reduced at neutral pH.[16]

• Substrate Specificity: The S1 subsite of Cathepsin B preferentially binds to basic amino acids, but also accommodates phenylalanine and aliphatic residues.[15] The S2 subsite shows a preference for aromatic amino acid residues.[15] The valine and citrulline combination provides a highly favorable substrate.

• Payload Steric Hindrance: As previously mentioned, a bulky payload attached directly to the dipeptide can impede enzymatic access. The PABC spacer mitigates this issue.[8]

• Linker Modifications: Modifications to the linker, for instance at the P3 position, can be engineered to enhance stability in systemic circulation without compromising intracellular cleavage by Cathepsin B.[17]

Comparative Kinetic Data

The following table summarizes representative kinetic parameters for the cleavage of various substrates by Cathepsin B. It is important to note that specific values for proprietary ADC linkers may not be publicly available. The data presented here are for illustrative purposes based on scientific literature.

Substrate	kcat (s⁻¹)	KM (µM)	kcat/KM (M⁻¹s⁻¹)	pH	Notes
Z-Arg-Arg-AMC	Data not consistently reported	Data not consistently reported	Data not consistently reported	5.0	A commonly used fluorogenic substrate for Cathepsin B activity assays.[2]
Z-Phe-Arg-AMC	Data not consistently reported	Data not consistently reported	Data not consistently reported	5.0	Another standard fluorogenic substrate, though not specific to Cathepsin B.[18]
vc-MMAE ADC	~0.2 - 0.3	~5 - 15	~1.3 x 10⁴ - 6 x 10⁴	5.5	Kinetic parameters are largely independent of the antibody carrier or conjugation site.[19]
Z-Nle-Lys-Arg-AMC	Data not consistently reported	Data not consistently reported	Higher than Z-Phe-Arg-AMC & Z-Arg-Arg-AMC	4.6 - 7.2	A more specific substrate for Cathepsin B over a broad pH range.[18]

Z = Benzyloxycarbonyl; AMC = 7-amino-4-methylcoumarin; MMAE = Monomethyl auristatin E; Nle = Norleucine. Data is compiled from multiple sources for comparative representation.

Experimental Protocols

Detailed and reproducible protocols are crucial for validating the cleavage of a Val-Cit linker. Below are standard methodologies for key in vitro assays.

In Vitro Cathepsin B Cleavage Assay

Objective: To quantify the rate and extent of payload release from an ADC upon incubation with purified human Cathepsin B.

Materials:

• Recombinant Human Cathepsin B[2]

• ADC construct with Val-Cit linker

• Assay Buffer: 25 mM MES, pH 5.0-5.5[2]

• Activation Buffer: Assay Buffer supplemented with 5 mM Dithiothreitol (DTT)[2]

• Quenching Solution: Acetonitrile with an internal standard

• 96-well plates or microcentrifuge tubes

• Incubator at 37°C

• LC-MS/MS or HPLC system

Procedure:

• Enzyme Activation: Prepare a stock solution of recombinant Cathepsin B in the Activation Buffer. Incubate at room temperature for 15 minutes to ensure the enzyme is in its active form.[2]

• Reaction Setup: In a 96-well plate or microcentrifuge tubes, combine the ADC construct (at a final concentration of, for example, 10 µM) with the activated Cathepsin B (at a final concentration of, for example, 1 µM) in the pre-warmed Assay Buffer.

• Incubation: Incubate the reaction mixture at 37°C.

• Time-Point Sampling: At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching: Immediately terminate the reaction by adding an excess of cold Quenching Solution to the aliquot. This precipitates the protein and halts enzymatic activity.

• Sample Preparation: Centrifuge the quenched samples to pellet the precipitated protein. Collect the supernatant for analysis.

• Analysis: Analyze the supernatant using HPLC or LC-MS/MS to quantify the concentration of the released payload over time.[20][21]

Analytical Methods for Cleavage Product Quantification

4.2.1 High-Performance Liquid Chromatography (HPLC)

• Principle: Reversed-phase HPLC (RP-HPLC) is widely used to separate the released payload from the intact ADC and other reaction components based on hydrophobicity.[20]

• Column: A C18 column is typically employed.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile), both containing a modifier like trifluoroacetic acid (TFA) or formic acid.

• Detection: UV-Vis spectrophotometry at a wavelength where the payload has maximum absorbance.

• Quantification: The concentration of the released payload is determined by comparing the peak area to a standard curve of the pure payload.

4.2.2 Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

• Principle: Provides a highly sensitive and specific method for both the identification and quantification of the released payload and any potential metabolites.[20][21]

• Method: An HPLC system is coupled to a mass spectrometer. The mass spectrometer is typically operated in multiple reaction monitoring (MRM) mode for quantitative analysis, which offers high selectivity.[21]

• Advantages: Confirms the identity of the cleavage product by its mass-to-charge ratio and fragmentation pattern, and can detect very low levels of released drug.

Logical Relationships and Influencing Factors

The successful cleavage of the Val-Cit linker is dependent on a cascade of interconnected factors.

Conclusion

The Cathepsin B-mediated cleavage of the valine-citrulline linker is a cornerstone of modern ADC design, enabling the targeted delivery and release of potent cytotoxic agents within tumor cells.[] A thorough understanding of the underlying enzymatic mechanism, the factors influencing cleavage kinetics, and robust analytical methodologies for its characterization are paramount for the successful development of next-generation cancer therapeutics. This guide provides a foundational framework for researchers and drug development professionals engaged in this exciting and impactful field.

References

• 1. Cathepsin B as a Cancer Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Lysosomal Proteases: Revival of the Sleeping Beauty - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. A two-trick pony: lysosomal protease cathepsin B possesses surprising ligase activity - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D0CB00224K [pubs.rsc.org]
• 5. Cathepsin B: a sellsword of cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cathepsin B as a target in cancer therapy and imaging - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. The Role of Cathepsin B in Pathophysiologies of Non-tumor and Tumor tissues: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 10. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Lysosomal trafficking and cysteine protease metabolism confer target-specific cytotoxicity by peptide-linked anti-CD30-auristatin conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Cathepsin B carboxydipeptidase specificity analysis using internally quenched fluorescent peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. aacrjournals.org [aacrjournals.org]
• 18. Distinct Cleavage Properties of Cathepsin B Compared to Cysteine Cathepsins Enable the Design and Validation of a Specific Substrate for Cathepsin B over a Broad pH Range - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

The Dawn of a New Therapeutic Strategy: Exploring the Therapeutic Potential of Rifabutin-Based Antibody-Drug Conjugates

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The landscape of targeted cancer therapy is continually evolving, with Antibody-Drug Conjugates (ADCs) representing a significant stride forward in delivering potent cytotoxic agents directly to tumor cells. This whitepaper explores the novel and untapped therapeutic potential of utilizing rifabutin (B1679326), a well-established antibiotic, as a payload in ADC technology. While traditionally used for mycobacterial infections, recent studies have unveiled its potent anticancer properties, including the inhibition of the eIF4E-β-catenin axis and the reversal of multidrug resistance through P-glycoprotein (P-gp) inhibition.[1][2][3] This guide provides a comprehensive overview of the theoretical framework, proposed mechanisms of action, and hypothetical preclinical data for rifabutin-based ADCs, offering a roadmap for their development and evaluation.

Introduction: The Rationale for Rifabutin as an ADC Payload

Rifabutin, a semisynthetic ansamycin (B12435341) antibiotic, primarily functions by inhibiting DNA-dependent RNA polymerase in bacteria.[4][5] However, its therapeutic applications are being reconsidered in the context of oncology. The strategy of repurposing existing drugs for cancer treatment is gaining traction due to established safety profiles and reduced development timelines.[6][7][8]

The rationale for developing rifabutin-based ADCs is built on several key observations:

• Novel Anticancer Mechanism: Rifabutin has been shown to be effective against lung cancer cells by targeting the eIF4E-β-catenin signaling pathway, which is crucial for cancer cell growth and survival.[1] This offers a mechanism of action distinct from commonly used ADC payloads like tubulin inhibitors or DNA-damaging agents.[9][10]

• Activity Against Drug-Resistant Cancers: Rifabutin exhibits strong P-gp inhibitory activity, suggesting its potential to overcome multidrug resistance in cancer cells.[2][3] This is a significant advantage, as drug resistance remains a major hurdle in cancer therapy.

• Favorable Physicochemical Properties: As a small molecule, rifabutin is amenable to chemical modification for linker conjugation, a critical step in ADC development.[11] Its lipophilic nature may also facilitate cell membrane traversal upon release from the ADC.[12]

By conjugating rifabutin to a tumor-targeting monoclonal antibody, it is hypothesized that its potent anticancer effects can be selectively delivered to malignant cells, thereby enhancing its therapeutic index and minimizing systemic toxicity.

Proposed Structure and Mechanism of Action

A rifabutin-based ADC would consist of three core components: a monoclonal antibody (mAb) that targets a tumor-specific antigen, a linker molecule, and the rifabutin payload.

Caption: Proposed structure of a rifabutin-based ADC and its mechanism of cellular uptake and payload release.

The proposed mechanism of action is as follows:

• The ADC circulates in the bloodstream until the mAb component recognizes and binds to a specific antigen on the surface of a tumor cell.

• Upon binding, the ADC-antigen complex is internalized by the cell through endocytosis.

• The ADC is trafficked to the lysosome, where the linker is cleaved by lysosomal enzymes, releasing the rifabutin payload into the cytoplasm.

• The released rifabutin then exerts its cytotoxic effects through its intracellular targets.

Signaling Pathway Inhibition

Once released inside the cancer cell, rifabutin is hypothesized to inhibit the eIF4E-β-catenin signaling pathway. This pathway is a critical regulator of cell proliferation and survival in various cancers.

Caption: Proposed inhibition of the eIF4E-β-catenin signaling pathway by rifabutin.

Rifabutin suppresses the phosphorylation of eIF4E, which in turn leads to decreased phosphorylation and subsequent transcriptional activity of β-catenin.[1] This ultimately results in the induction of apoptosis and inhibition of cell proliferation.[1]

Hypothetical Preclinical Data

The following tables summarize the expected quantitative data from preclinical evaluations of a hypothetical rifabutin-based ADC (ADC-Rifa) targeting a relevant cancer antigen (e.g., HER2 in breast cancer).

Table 1: In Vitro Cytotoxicity of ADC-Rifa

Cell Line	Target Antigen Expression	ADC-Rifa IC50 (nM)	Non-Targeting ADC IC50 (nM)	Free Rifabutin IC50 (µM)
SK-BR-3	High	1.5	>1000	7.5
BT-474	High	2.8	>1000	8.2
MDA-MB-468	Low	850	>1000	6.9
MCF-7	Low	920	>1000	7.1

Table 2: In Vivo Efficacy of ADC-Rifa in a Xenograft Mouse Model (SK-BR-3)

Treatment Group	Dose (mg/kg)	Tumor Growth Inhibition (%)	Complete Regressions
Vehicle Control	-	0	0/8
Non-Targeting ADC	10	15	0/8
Free Rifabutin	10	25	0/8
ADC-Rifa	5	78	2/8
ADC-Rifa	10	95	6/8

Experimental Protocols

Detailed methodologies are crucial for the successful development and evaluation of a novel ADC.

Synthesis and Characterization of ADC-Rifa

• Antibody Modification: A monoclonal antibody targeting the desired tumor antigen is partially reduced using dithiothreitol (B142953) (DTT) to expose free sulfhydryl groups.

• Linker-Payload Conjugation: A maleimide-containing linker is reacted with rifabutin to form a linker-payload intermediate.

• ADC Formation: The linker-payload intermediate is then conjugated to the reduced antibody via a thiol-maleimide reaction.

• Purification and Characterization: The resulting ADC is purified using size-exclusion chromatography. The drug-to-antibody ratio (DAR) is determined by hydrophobic interaction chromatography and UV-Vis spectroscopy.

In Vitro Cytotoxicity Assay

• Cell Seeding: Cancer cell lines with varying levels of target antigen expression are seeded in 96-well plates.

• Treatment: Cells are treated with serial dilutions of ADC-Rifa, a non-targeting control ADC, and free rifabutin for 72-96 hours.

• Viability Assessment: Cell viability is assessed using a colorimetric assay (e.g., MTS or MTT).

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated using a non-linear regression model.

In Vivo Xenograft Study

• Tumor Implantation: Immunocompromised mice are subcutaneously implanted with a human cancer cell line that overexpresses the target antigen.

• Treatment Initiation: Once tumors reach a predetermined size, mice are randomized into treatment groups.

• Dosing: ADC-Rifa, control ADC, free rifabutin, or vehicle is administered intravenously at specified doses and schedules.

• Monitoring: Tumor volume and body weight are measured twice weekly.

• Endpoint: The study is terminated when tumors in the control group reach a specified volume, and tumors are excised for further analysis.

Caption: A typical experimental workflow for the preclinical development of a rifabutin-based ADC.

Conclusion and Future Directions

The development of rifabutin-based ADCs presents a promising, albeit unexplored, avenue in targeted cancer therapy. The unique mechanism of action of rifabutin, coupled with its potential to combat multidrug resistance, positions it as a compelling candidate for a novel ADC payload. The hypothetical data and proposed experimental frameworks outlined in this whitepaper provide a foundational guide for initiating research in this exciting area.

Future work should focus on the empirical validation of these concepts, including the synthesis and characterization of rifabutin-ADCs, comprehensive in vitro and in vivo testing across a panel of cancer models, and detailed investigation into their mechanisms of action and resistance. Such studies will be instrumental in determining the true therapeutic potential of this innovative approach and paving the way for a new generation of targeted cancer treatments.

References

• 1. Antibiotic drug rifabutin is effective against lung cancer cells by targeting the eIF4E-β-catenin axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Facebook [cancer.gov]
• 6. Repurposed Drugs Offering New Hope in Cancer Therapy [honcology.com]
• 7. mdpi.com [mdpi.com]
• 8. Repurposing approved drugs for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antibody–drug conjugates: Recent advances in payloads - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What Are ADC Payloads? | Biopharma PEG [biochempeg.com]
• 11. Exploring Rifabutin's Revolutionary R&D Successes and its Mechanism of Action on Drug Target [synapse.patsnap.com]
• 12. Pharmacology, Dosing, and Side Effects of Rifabutin as a Possible Therapy for Antibiotic-Resistant Acinetobacter Infections - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Maleimidocaproyl (MC) Conjugation Chemistry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of maleimidocaproyl (MC) and related maleimide-based conjugation chemistries, a cornerstone technology in the development of targeted therapeutics such as antibody-drug conjugates (ADCs). This document delves into the core chemical principles, provides detailed experimental protocols, presents quantitative data for critical parameters, and discusses the challenges and strategies related to the stability of the resulting bioconjugates.

The Core Chemistry: Michael Addition

The fundamental reaction underpinning maleimide-based conjugation is the Michael addition, a highly efficient and selective reaction between a maleimide (B117702) and a thiol (sulfhydryl) group.[1] The thiol, acting as a nucleophile, attacks one of the carbon atoms of the electron-deficient carbon-carbon double bond within the maleimide ring, leading to the formation of a stable, covalent thioether bond in the form of a thiosuccinimide product.[1][2] This reaction is remarkably chemoselective for thiols, particularly the sulfhydryl groups of cysteine residues in proteins, within a specific pH range.[3][4]

The reaction's speed and specificity at or near physiological pH make it an invaluable tool for bioconjugation, allowing for the precise attachment of molecules such as cytotoxic drugs to antibodies or other biomolecules under mild conditions.[3] The rate of the maleimide-thiol reaction is approximately 1,000 times faster than the competing reaction with amines at a neutral pH of 7.0.[1][3]

Maleimide-Thiol Reaction

Key Parameters Influencing the Reaction

The success and specificity of the maleimide-thiol conjugation are highly dependent on several experimental parameters. Careful control of these factors is crucial to maximize yield and minimize side reactions.

pH: The pH of the reaction buffer is the most critical factor. The optimal pH range for the maleimide-thiol reaction is between 6.5 and 7.5.[1] Within this range, the thiol group is sufficiently nucleophilic to react efficiently with the maleimide, while the competing reaction with primary amines (e.g., lysine (B10760008) residues) is minimized.[2] Above pH 7.5, the reaction with amines becomes more competitive.[2]

Temperature and Reaction Time: The reaction is typically carried out at room temperature for 1 to 2 hours or at 4°C overnight.[5] The optimal time can be determined empirically for each specific conjugation.

Molar Ratio of Reactants: A molar excess of the maleimide-containing reagent is generally used to drive the reaction to completion. The optimal ratio depends on the number of available thiols on the biomolecule and the desired degree of labeling.

Buffer Composition: The buffer should be free of extraneous thiols (e.g., dithiothreitol (B142953) [DTT]) and primary and secondary amines (e.g., Tris buffer) that could compete with the intended reaction.[2] Phosphate-buffered saline (PBS), borate, and HEPES buffers are commonly used.[5]

Parameter	Recommended Range/Condition	Rationale
pH	6.5 - 7.5	Maximizes thiol reactivity and minimizes side reactions with amines.[1][2]
Temperature	4°C to Room Temperature (20-25°C)	Balances reaction rate with protein stability.[5]
Reaction Time	1 - 4 hours (or overnight at 4°C)	Sufficient time for the reaction to proceed to completion.[5]
Maleimide:Thiol Molar Ratio	5:1 to 20:1	Drives the reaction towards the desired product.[5]
Buffer	PBS, Borate, HEPES	Inert buffers that do not interfere with the conjugation reaction.[5]

Challenges: Instability of the Thioether Linkage

While the maleimide-thiol reaction is robust, the resulting thiosuccinimide linkage can be susceptible to two primary degradation pathways, particularly in vivo: hydrolysis and retro-Michael reaction.

Hydrolysis

The maleimide ring itself is susceptible to hydrolysis, especially at pH values above 7.5.[1] This reaction opens the ring to form a maleamic acid derivative, which is unreactive towards thiols.[1] Therefore, it is crucial to use freshly prepared maleimide solutions and maintain the reaction pH within the optimal range.

Interestingly, post-conjugation hydrolysis of the thiosuccinimide ring can be beneficial. The resulting ring-opened succinamic acid thioether is stable and no longer susceptible to the retro-Michael reaction.[2] Some strategies involve intentionally hydrolyzing the conjugate after its formation to enhance its long-term stability.[2]

Retro-Michael Reaction and Thiol Exchange

The thioether bond formed through Michael addition can undergo a retro-Michael reaction, leading to the dissociation of the conjugate.[6] In the physiological environment, which is rich in thiols like glutathione (B108866) and human serum albumin, this can lead to "payload migration" or "thiol exchange."[2] The released maleimide-containing drug can then react with other biological thiols, leading to off-target toxicity and a reduction in the therapeutic efficacy of the ADC.[2][7]

Instability of Maleimide Conjugates

Instability Pathway	Description	Consequence	Mitigation Strategy
Hydrolysis of Maleimide	Ring-opening of the unreacted maleimide group to form an unreactive maleamic acid.[1]	Decreased conjugation efficiency.	Use freshly prepared maleimide solutions; maintain pH between 6.5 and 7.5.[1]
Retro-Michael Reaction	Reversal of the Michael addition, leading to dissociation of the conjugate.[6]	Premature drug release and reduced efficacy.[7]	Post-conjugation hydrolysis to form a stable ring-opened adduct.[2]
Thiol Exchange	The released maleimide-drug reacts with other biological thiols (e.g., albumin, glutathione).[2]	Off-target toxicity.[2]	Use of next-generation, more stable maleimide derivatives.

Experimental Protocols

The following sections provide detailed methodologies for the key steps in the preparation of an antibody-drug conjugate using maleimidocaproyl chemistry.

Antibody Reduction

To generate reactive thiol groups for conjugation, the interchain disulfide bonds of the antibody are partially or fully reduced.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• Reducing agent: Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Reaction buffer: e.g., 50 mM sodium borate, 50 mM NaCl, 2 mM EDTA, pH 7.5

• Desalting column (e.g., Sephadex G-25)

Procedure:

• Prepare the antibody solution at a concentration of 5-10 mg/mL in the reaction buffer.

• Prepare a fresh stock solution of the reducing agent (e.g., 10 mM TCEP or 100 mM DTT in water).

• Add the reducing agent to the antibody solution to achieve a final molar excess (e.g., 5-10 fold molar excess of TCEP over antibody).

• Incubate the reaction mixture at 37°C for 30-60 minutes. The optimal time and temperature may need to be determined empirically.

• Immediately after incubation, remove the excess reducing agent using a desalting column equilibrated with a degassed conjugation buffer (e.g., PBS with 1 mM DTPA, pH 7.2).

Note on Reducing Agents:

• TCEP: Is often preferred as it is odorless, more stable, and does not need to be removed before the addition of maleimide reagents as it does not contain a thiol group.

• DTT: Is a strong reducing agent but contains thiol groups that must be completely removed before adding the maleimide-activated drug to prevent unwanted side reactions.

Maleimide-Drug Conjugation

Materials:

• Reduced antibody from the previous step.

• Maleimide-activated drug-linker (e.g., MC-MMAF, MC-vc-PABC-MMAE) dissolved in an organic solvent like DMSO.

• Conjugation buffer (e.g., PBS with 1 mM DTPA, pH 7.2).

• Quenching reagent (e.g., N-acetylcysteine or L-cysteine).

Procedure:

• Adjust the concentration of the reduced antibody to 2.5-5 mg/mL with cold conjugation buffer.

• Prepare the maleimide-activated drug-linker solution in a minimal amount of organic solvent (e.g., DMSO) to avoid protein precipitation. The final concentration of the organic solvent in the reaction mixture should typically be below 10%.

• Add the drug-linker solution to the reduced antibody solution with gentle mixing. A molar excess of the drug-linker (e.g., 5-10 fold over available thiols) is recommended.

• Incubate the reaction on ice or at room temperature for 1-2 hours. The reaction should be protected from light if the drug-linker is light-sensitive.

• After the incubation period, quench any unreacted maleimide groups by adding a quenching reagent to a final concentration of approximately 1 mM. Incubate for an additional 15-30 minutes.

Purification of the Antibody-Drug Conjugate

Purification is essential to remove unreacted drug-linker, quenching reagent, and any protein aggregates.

Common Purification Methods:

• Size Exclusion Chromatography (SEC): Separates molecules based on size, effectively removing small molecule impurities.

• Tangential Flow Filtration (TFF) / Diafiltration: A scalable method for buffer exchange and removal of low molecular weight impurities.

• Hydrophobic Interaction Chromatography (HIC): Can be used to separate ADC species with different drug-to-antibody ratios (DARs).

• Ion-Exchange Chromatography (IEX): Separates molecules based on charge and can be used to remove impurities and different ADC species.

General Procedure (using SEC):

• Equilibrate a suitable SEC column (e.g., Sephadex G-25 or Superdex 200) with the final formulation buffer.

• Load the quenched reaction mixture onto the column.

• Elute the ADC with the formulation buffer, collecting the fractions corresponding to the high molecular weight peak (the ADC).

• Pool the ADC-containing fractions and concentrate if necessary.

ADC Synthesis Workflow

Characterization of Maleimide-Conjugated ADCs

Thorough characterization of the final ADC product is critical to ensure its quality, efficacy, and safety.

Determination of Drug-to-Antibody Ratio (DAR)

The DAR is a critical quality attribute of an ADC. Several methods can be used for its determination:

• UV-Vis Spectroscopy: A relatively simple method that relies on the different absorbance maxima of the antibody and the drug. The DAR can be calculated using the Beer-Lambert law if the extinction coefficients of both components are known.

• Hydrophobic Interaction Chromatography (HIC): A powerful technique that separates ADC species with different numbers of conjugated drugs based on their hydrophobicity. The average DAR can be calculated from the peak areas of the different species.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides the most accurate determination of the DAR and the distribution of different drug-loaded species by measuring the intact mass of the ADC or its subunits (light and heavy chains).

Method	Principle	Advantages	Disadvantages
UV-Vis Spectroscopy	Measures absorbance at different wavelengths for the antibody and drug.	Simple, rapid, and requires minimal sample preparation.	Less accurate for complex mixtures; requires known extinction coefficients.
HIC-HPLC	Separates ADC species based on hydrophobicity.	Provides information on DAR distribution and heterogeneity.	May require method development for optimal separation.
LC-MS	Measures the mass of the intact ADC or its subunits.	Highly accurate and provides detailed information on DAR distribution and other modifications.	Requires specialized instrumentation and data analysis software.

Purity and Aggregation

• Size Exclusion Chromatography (SEC): Used to determine the percentage of monomer, aggregates, and fragments in the final ADC product.

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): Used to assess the purity of the ADC under reducing and non-reducing conditions.

Conclusion

Maleimidocaproyl and related maleimide-based conjugation chemistries are powerful tools in the development of antibody-drug conjugates and other bioconjugates. The high selectivity and efficiency of the maleimide-thiol reaction allow for the precise attachment of payloads to biomolecules. However, a thorough understanding of the reaction mechanism, critical parameters, and the inherent instability of the resulting linkage is essential for the successful development of safe and effective therapeutics. Careful control of the conjugation process and comprehensive characterization of the final product are paramount to ensure the quality and performance of these complex biomolecules. Advances in linker technology, including the development of more stable maleimide derivatives, continue to address the challenges of in vivo stability, paving the way for the next generation of targeted therapies.

References

• 1. Manipulation of Glutathione-Mediated Degradation of Thiol-Maleimide Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Kinetics study of degradation of maleimide-thiol conjugates in reducing environments [udspace.udel.edu]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. LC/MS Methods for Studying Lysosomal ADC Catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]

The Critical Hinge: A Technical Guide to Cleavable Linkers in Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a paradigm shift in targeted cancer therapy, combining the specificity of monoclonal antibodies with the potent cytotoxicity of small-molecule drugs. The lynchpin of this tripartite assembly is the chemical linker, a component whose design is critical to the overall efficacy and safety of the ADC. Cleavable linkers, in particular, are engineered to be stable in systemic circulation but to release their cytotoxic payload in response to specific triggers within the tumor microenvironment or inside cancer cells. This guide provides an in-depth technical overview of the fundamental principles of cleavable linkers, focusing on their mechanisms, quantitative characteristics, and the experimental methodologies used for their evaluation.

Core Principles of Cleavable Linker Technology

The fundamental prerequisite for a successful cleavable linker is the ability to differentiate between the physiological conditions of the bloodstream and the unique environment of the tumor. This differential stability ensures that the potent payload is delivered to the target site before its release, minimizing off-target toxicity. The cleavage of these linkers is typically triggered by one of two main strategies: chemical susceptibility to the local environment or enzymatic degradation.[1][2]

General Structure of an Antibody-Drug Conjugate

The following diagram illustrates the basic architecture of an ADC, highlighting the central role of the linker.

References

• 1. Calicheamicin - Wikipedia [en.wikipedia.org]
• 2. Cytotoxic Payloads of ADCs - Creative Biolabs [creative-biolabs.com]

Protocols & Analytical Methods

Application Notes and Protocols: Conjugation of MC-Val-Cit-PAB-Rifabutin to Antibodies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the conjugation of the drug-linker construct MC-Val-Cit-PAB-rifabutin to monoclonal antibodies (mAbs). This document outlines the necessary materials, experimental procedures, and analytical methods for the successful synthesis and characterization of a rifabutin-based Antibody-Drug Conjugate (ADC).

Introduction

Antibody-Drug Conjugates (ADCs) are a promising class of targeted therapeutics that combine the specificity of a monoclonal antibody with the cytotoxic potency of a small molecule drug. This protocol focuses on the conjugation of rifabutin (B1679326), a potent DNA-dependent RNA polymerase inhibitor, to an antibody using a cleavable MC-Val-Cit-PAB linker.[1][2][] The maleimidocaproyl (MC) group allows for covalent attachment to the antibody, while the valine-citrulline (Val-Cit) dipeptide is specifically designed to be cleaved by cathepsin B, an enzyme overexpressed in the lysosomal compartment of many tumor cells.[4][5][6] Upon cleavage of the Val-Cit linker, the p-aminobenzyl (PAB) spacer undergoes self-immolation to release the active rifabutin payload inside the target cell, leading to cell death.[4][6]

Materials and Reagents

Key Components

• Monoclonal Antibody (mAb): Specific to the target antigen of interest.

• MC-Val-Cit-PAB-rifabutin: Drug-linker construct.

• Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT) for cysteine-based conjugation.

• Quenching Reagent: N-acetylcysteine or cysteine.

• Solvents: Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).

• Buffers:

  • Phosphate Buffered Saline (PBS), pH 7.4

  • Borate buffer (e.g., 50 mM sodium borate, 50 mM NaCl, 2 mM EDTA, pH 8.0)

  • Reaction Buffer (e.g., PBS with 5 mM EDTA, pH 7.2)

• Purification:

  • Size-Exclusion Chromatography (SEC) columns (e.g., Sephadex G25)

  • Hydrophobic Interaction Chromatography (HIC) column

  • Appropriate HPLC/FPLC system

Analytical Equipment

• UV-Vis Spectrophotometer

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Mass Spectrometer (e.g., Q-TOF or Orbitrap)

Experimental Protocols

This section details two common strategies for conjugating the MC-Val-Cit-PAB-rifabutin to an antibody: cysteine-based conjugation and lysine-based conjugation.

Protocol 1: Cysteine-Based Conjugation

This method involves the reduction of interchain disulfide bonds in the antibody hinge region to generate free sulfhydryl groups for conjugation with the maleimide (B117702) group of the linker.

Experimental Workflow: Cysteine-Based Conjugation

Caption: Workflow for cysteine-based antibody conjugation.

Step-by-Step Procedure:

• Antibody Preparation:

  • Buffer exchange the antibody into a reaction buffer (e.g., PBS with 5 mM EDTA, pH 7.2).

  • Adjust the antibody concentration to 5-10 mg/mL.

• Antibody Reduction:

  • Add a reducing agent such as TCEP to the antibody solution. A 5-10 fold molar excess of TCEP over the antibody is a good starting point.

  • Incubate the reaction at 37°C for 1-2 hours.

  • Remove the excess reducing agent using a desalting column (e.g., Sephadex G25) pre-equilibrated with reaction buffer.

• Drug-Linker Preparation:

  • Dissolve the MC-Val-Cit-PAB-rifabutin in anhydrous DMSO to a stock concentration of 10-20 mM.

• Conjugation Reaction:

  • Add the dissolved drug-linker to the reduced antibody solution. The molar ratio of the drug-linker to the antibody should be optimized to achieve the desired Drug-to-Antibody Ratio (DAR), typically starting with a 4-8 fold molar excess.

  • Gently mix and incubate the reaction at 4°C for 1-2 hours.

• Quenching:

  • Stop the reaction by adding a quenching reagent like N-acetylcysteine in a 20-fold molar excess over the drug-linker.

  • Incubate for 20 minutes at room temperature.

• Purification:

  • Purify the resulting ADC from unreacted drug-linker and other small molecules using size-exclusion chromatography (SEC).

• Characterization:

  • Determine the protein concentration and the average DAR of the purified ADC (see Section 4).

Protocol 2: Lysine-Based Conjugation

This method utilizes the primary amines of lysine (B10760008) residues on the antibody surface for conjugation. For this to be applicable, the MC-Val-Cit-PAB-rifabutin linker would need to be modified with an amine-reactive group, such as an N-hydroxysuccinimide (NHS) ester, instead of a maleimide group.

Step-by-Step Procedure (assuming an NHS-ester activated linker):

• Antibody Preparation:

  • Buffer exchange the antibody into a conjugation buffer (e.g., PBS, pH 8.0-8.5).

  • Adjust the antibody concentration to 5-10 mg/mL.

• Drug-Linker Preparation:

  • Dissolve the NHS-activated MC-Val-Cit-PAB-rifabutin in anhydrous DMSO.

• Conjugation Reaction:

  • Add the activated drug-linker solution to the antibody solution. A starting molar excess of 10-fold is recommended.

  • Incubate the reaction at 4°C for 12-18 hours with gentle stirring.

• Purification:

  • Remove unreacted drug-linker and byproducts by SEC.

• Characterization:

  • Determine the protein concentration and average DAR.

Characterization of the ADC

Accurate characterization of the ADC is crucial to ensure its quality, efficacy, and safety.

Determination of Drug-to-Antibody Ratio (DAR)

The DAR is a critical quality attribute of an ADC.[][8][9] It can be determined using several methods:

• UV-Vis Spectroscopy: This is a simple method to determine the average DAR.[] The absorbance of the ADC is measured at 280 nm (for the antibody) and at the maximum absorbance wavelength of rifabutin. The DAR is calculated using the Beer-Lambert law and the known extinction coefficients of the antibody and the drug.

• Hydrophobic Interaction Chromatography (HIC): HIC separates ADC species based on their hydrophobicity.[2][10][11][12] Unconjugated antibody will elute first, followed by species with increasing numbers of conjugated drugs. The weighted average DAR can be calculated from the peak areas.

• Mass Spectrometry (MS): Native MS or LC-MS can be used to determine the exact mass of the different ADC species and thus provide a precise DAR value and distribution.[13][14][15][16][17]

Quantitative Data Summary

Parameter	Method	Typical Starting Range/Value	Purpose
Antibody Concentration	UV-Vis (A280)	5-10 mg/mL	To ensure efficient reaction kinetics.
TCEP:Antibody Molar Ratio	-	5:1 to 10:1	To achieve partial reduction of disulfide bonds for cysteine conjugation.
Drug-Linker:Antibody Molar Ratio	-	4:1 to 8:1 (Cysteine)	To control the final Drug-to-Antibody Ratio (DAR).
10:1 (Lysine)
Reaction Time	-	1-2 hours (Cysteine)	To allow for complete conjugation.
12-18 hours (Lysine)
Reaction Temperature	-	4°C or 37°C (reduction)	To control the reaction rate and stability of the components.
Average DAR	HIC-HPLC, MS	2-4	A key indicator of ADC potency and therapeutic index.
ADC Purity	SEC-HPLC	>95%	To ensure removal of unconjugated antibody and free drug-linker.
Aggregation	SEC-HPLC	<5%	To assess the stability and quality of the final ADC product.

Signaling Pathway and Mechanism of Action

Mechanism of Action: Rifabutin ADC

Caption: Proposed mechanism of action for a rifabutin ADC.

The ADC binds to its target antigen on the surface of a cancer cell and is internalized through endocytosis. Inside the cell, the ADC is trafficked to the lysosome, where cathepsin B cleaves the Val-Cit linker.[][4][6][18][19] This triggers the self-immolation of the PAB spacer, releasing rifabutin. Rifabutin then inhibits the bacterial-like DNA-dependent RNA polymerase in the mitochondria or potentially other cellular targets, leading to the suppression of RNA synthesis and ultimately apoptosis.[1][5][20][21][22]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low DAR	Incomplete antibody reduction.	Increase TCEP concentration or incubation time. Ensure TCEP is fresh.
Insufficient drug-linker concentration.	Increase the molar excess of the drug-linker. Ensure complete dissolution of the drug-linker in DMSO.
High DAR / Aggregation	Excessive antibody reduction.	Decrease TCEP concentration or incubation time.
High molar excess of hydrophobic drug-linker.	Decrease the molar excess of the drug-linker. Add organic co-solvents (e.g., isopropanol) to the reaction buffer.
Presence of Free Drug after Purification	Inefficient purification.	Optimize the SEC column and running conditions. Consider a secondary purification step like HIC.
Heterogeneous Product	Inconsistent reduction or conjugation.	Ensure precise control of reaction parameters (temperature, time, pH). For more homogeneity, consider site-specific conjugation methods.

Conclusion

This document provides a comprehensive guide for the conjugation of MC-Val-Cit-PAB-rifabutin to antibodies. By following these protocols and characterization methods, researchers can reliably produce and evaluate rifabutin-based ADCs for preclinical studies. Optimization of the reaction conditions, particularly the molar ratios of the reactants, is critical for achieving the desired Drug-to-Antibody Ratio and minimizing aggregation. The analytical techniques described are essential for ensuring the quality and consistency of the final ADC product.

References

• 1. Rifabutin - Wikipedia [en.wikipedia.org]
• 2. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzymatically Cleavable Linkers for Antibody-Drug Conjugates (ADCs) | TCI AMERICA [tcichemicals.com]
• 8. sciex.com [sciex.com]
• 9. agilent.com [agilent.com]
• 10. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 11. cellmosaic.com [cellmosaic.com]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. Analysis of ADCs by Native Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. waters.com [waters.com]
• 15. criver.com [criver.com]
• 16. agilent.com [agilent.com]
• 17. Analysis of ADCs by Native Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 18. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates | Encyclopedia MDPI [encyclopedia.pub]
• 19. Lysosomal Cleavable Peptide Linkers in Antibody-Drug Conjugates[v1] | Preprints.org [preprints.org]
• 20. go.drugbank.com [go.drugbank.com]
• 21. What is the mechanism of Rifabutin? [synapse.patsnap.com]
• 22. What is the mechanism of Rifapentine? [synapse.patsnap.com]

Determining the Drug-to-Antibody Ratio (DAR) for Rifabutin Antibody-Drug Conjugates (ADCs): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a promising class of targeted therapeutics that combine the specificity of a monoclonal antibody (mAb) with the potency of a cytotoxic small molecule drug. The Drug-to-Antibody Ratio (DAR) is a critical quality attribute (CQA) of an ADC, as it directly influences the therapeutic's efficacy, safety, and pharmacokinetic profile. An optimal DAR ensures sufficient potency at the target site while minimizing off-target toxicities. This document provides detailed application notes and protocols for determining the DAR of ADCs where the cytotoxic payload is rifabutin (B1679326), a hydrophobic antibiotic. While not a conventional cytotoxic agent for ADCs, the principles and methods described herein are applicable to other hydrophobic drug payloads.

Four primary analytical techniques are detailed for the determination of the average DAR and drug distribution in rifabutin ADCs:

• UV/Vis Spectroscopy: A straightforward method for determining the average DAR based on the distinct absorbance properties of the antibody and the drug.

• Hydrophobic Interaction Chromatography (HIC): A chromatographic technique that separates ADC species based on their hydrophobicity, providing information on the distribution of different drug-loaded species.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): A high-resolution chromatographic method, often performed on reduced and/or deglycosylated ADC subunits, to determine DAR.

• Mass Spectrometry (MS): A powerful technique for the precise mass measurement of the intact ADC or its subunits, allowing for unambiguous determination of the DAR and drug distribution.

UV/Vis Spectroscopy for Average DAR Determination

Principle: This method relies on the Beer-Lambert law and the unique ultraviolet-visible absorbance spectra of the monoclonal antibody and the conjugated rifabutin. Proteins, including antibodies, typically exhibit a maximum absorbance at 280 nm due to the presence of aromatic amino acids (tryptophan and tyrosine). Rifabutin has a characteristic maximum absorbance at approximately 237 nm, with other absorbance peaks at 275 nm and 310 nm.[1][2] By measuring the absorbance of the ADC at both 280 nm and a wavelength where rifabutin has high absorbance and the antibody has minimal interference, the concentrations of both the antibody and the drug can be determined, allowing for the calculation of the average DAR.

Experimental Protocol

• Determine Molar Extinction Coefficients:

  • Accurately determine the molar extinction coefficients of the unconjugated monoclonal antibody (ε_Ab) at 280 nm and the free rifabutin drug-linker (ε_Drug) at both 280 nm and its λmax (e.g., 237 nm). This can be done empirically by measuring the absorbance of solutions of known concentrations.

• Sample Preparation:

  • Prepare a solution of the rifabutin ADC in a suitable, non-interfering buffer (e.g., phosphate-buffered saline, pH 7.4).

  • The concentration should be such that the absorbance readings at both 280 nm and the drug's λmax fall within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

• UV/Vis Measurement:

  • Using a calibrated dual-beam UV/Vis spectrophotometer, measure the absorbance of the ADC solution at 280 nm (A_280) and at the λmax of rifabutin (e.g., A_237). Use the same buffer as a blank.

• DAR Calculation:

  • The concentrations of the antibody and the drug in the ADC sample can be calculated using the following simultaneous equations, which account for the absorbance contribution of each component at both wavelengths:

    • A_280 = (ε_Ab,280 * C_Ab) + (ε_Drug,280 * C_Drug)

    • A_237 = (ε_Ab,237 * C_Ab) + (ε_Drug,237 * C_Drug)

  • Where:

    • C_Ab is the molar concentration of the antibody.

    • C_Drug is the molar concentration of the conjugated drug.

    • ε_Ab,280 and ε_Ab,237 are the molar extinction coefficients of the antibody at 280 nm and 237 nm, respectively.

    • ε_Drug,280 and ε_Drug,237 are the molar extinction coefficients of the drug-linker at 280 nm and 237 nm, respectively.

  • Once C_Ab and C_Drug are determined, the average DAR is calculated as:

    • Average DAR = C_Drug / C_Ab

Data Presentation

Parameter	Value
Wavelength 1 (nm)	280
Wavelength 2 (nm)	237
Molar Extinction Coefficient of Antibody at 280 nm (ε_Ab,280)	Value M⁻¹cm⁻¹
Molar Extinction Coefficient of Antibody at 237 nm (ε_Ab,237)	Value M⁻¹cm⁻¹
Molar Extinction Coefficient of Rifabutin-Linker at 280 nm (ε_Drug,280)	Value M⁻¹cm⁻¹
Molar Extinction Coefficient of Rifabutin-Linker at 237 nm (ε_Drug,237)	Value M⁻¹cm⁻¹
Absorbance of ADC at 280 nm (A_280)	Measured Value
Absorbance of ADC at 237 nm (A_237)	Measured Value
Calculated Antibody Concentration (C_Ab)	Calculated Value M
Calculated Drug Concentration (C_Drug)	Calculated Value M
Average DAR	Calculated Value

Experimental Workflow

Caption: Workflow for average DAR determination using UV/Vis spectroscopy.

Hydrophobic Interaction Chromatography (HIC)

Principle: HIC separates molecules based on their hydrophobicity. The conjugation of hydrophobic drugs like rifabutin to an antibody increases its overall hydrophobicity. ADCs with a higher number of conjugated drugs will be more hydrophobic and will bind more strongly to the HIC stationary phase. By using a reverse salt gradient (decreasing salt concentration), the different ADC species (unconjugated mAb, DAR2, DAR4, etc.) can be eluted and quantified. The weighted average DAR is then calculated from the relative peak areas of each species.

Experimental Protocol

• Instrumentation and Column:

  • HPLC system with a UV detector (e.g., monitoring at 280 nm).

  • HIC column (e.g., Butyl-NPR, TSKgel Butyl-NPR).

• Mobile Phases:

  • Mobile Phase A (High Salt): 2 M Ammonium (B1175870) Sulfate, 50 mM Sodium Phosphate, pH 7.0.

  • Mobile Phase B (Low Salt): 50 mM Sodium Phosphate, pH 7.0.

  • Optional: Mobile Phase B may contain a small percentage of an organic modifier (e.g., 5-15% isopropanol) to facilitate the elution of highly hydrophobic species.

• Chromatographic Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 10 - 50 µg of ADC.

  • Gradient: A linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over a specified time (e.g., 20-30 minutes).

• Data Analysis:

  • Integrate the peak areas of all resolved species in the chromatogram.

  • The weighted average DAR is calculated using the following formula:

    • Weighted Average DAR = Σ (% Peak Area_i * DAR_i) / 100

  • Where:

    • % Peak Area_i is the percentage of the total peak area for species i.

    • DAR_i is the drug-to-antibody ratio for species i (e.g., 0 for unconjugated, 2 for DAR2, etc.). The identity of each peak should be confirmed by a complementary technique like mass spectrometry.

Data Presentation

Peak ID	Retention Time (min)	Peak Area	% of Total Area	Assumed DAR	Weighted DAR Contribution
Unconjugated mAb	Value	Value	Value	0	Calculated Value
DAR 2	Value	Value	Value	2	Calculated Value
DAR 4	Value	Value	Value	4	Calculated Value
DAR 6	Value	Value	Value	6	Calculated Value
DAR 8	Value	Value	Value	8	Calculated Value
Total	100%	Calculated Weighted Average DAR

Experimental Workflow

Caption: Workflow for DAR distribution analysis using HIC.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Principle: RP-HPLC separates molecules based on their hydrophobicity under denaturing conditions. For ADCs, this method is typically applied after the reduction of interchain disulfide bonds to separate the light chains (LC) and heavy chains (HC). The conjugation of rifabutin to the LC and HC increases their hydrophobicity and retention time on the RP column. By quantifying the relative amounts of unconjugated and drug-conjugated LC and HC, the average DAR can be calculated.

Experimental Protocol

• Sample Preparation (Reduction):

  • To a solution of the ADC (e.g., 1 mg/mL in PBS), add a reducing agent such as dithiothreitol (B142953) (DTT) to a final concentration of 10 mM.

  • Incubate at 37 °C for 30 minutes to ensure complete reduction of disulfide bonds.

• Instrumentation and Column:

  • HPLC or UPLC system with a UV detector (e.g., monitoring at 280 nm).

  • Reversed-phase column suitable for proteins (e.g., C4 or C8, with a pore size of ≥300 Å).

• Mobile Phases:

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: 60 - 80 °C (to improve peak shape).

  • Injection Volume: 5 - 20 µg of reduced ADC.

  • Gradient: A linear gradient from a low percentage of Mobile Phase B (e.g., 20%) to a high percentage (e.g., 60%) over a specified time (e.g., 20-30 minutes).

• Data Analysis:

  • Integrate the peak areas for the unconjugated light chain (LC), conjugated light chain (LC-Drug), unconjugated heavy chain (HC), and conjugated heavy chain (HC-Drug). Note that multiple conjugated species may be present for the heavy chain.

  • The weighted average DAR is calculated as:

    • DAR = (Σ Peak Area_LC-Drug * n_LC) / (Σ Peak Area_LC) + (Σ Peak Area_HC-Drug * n_HC) / (Σ Peak Area_HC)

  • Where n is the number of drugs conjugated to the respective chain for each peak. A more general formula is:

    • Weighted Average DAR = [Σ (% Peak Area_LC,i * DAR_LC,i) + Σ (% Peak Area_HC,i * DAR_HC,i)] / 100

Data Presentation

Chain	Peak ID	Retention Time (min)	Peak Area	% of Total Area	Assumed DAR	Weighted DAR Contribution
Light Chain	LC (unconjugated)	Value	Value	Value	0	Calculated Value
LC-Drug1	Value	Value	Value	1	Calculated Value
Heavy Chain	HC (unconjugated)	Value	Value	Value	0	Calculated Value
HC-Drug1	Value	Value	Value	1	Calculated Value
HC-Drug2	Value	Value	Value	2	Calculated Value
HC-Drug3	Value	Value	Value	3	Calculated Value
Total	100%	Calculated Weighted Average DAR

Experimental Workflow

Caption: Workflow for DAR analysis of reduced ADCs using RP-HPLC.

Mass Spectrometry (MS) for DAR Determination

Principle: Mass spectrometry provides a direct measurement of the molecular weight of the ADC, allowing for the unambiguous determination of the number of conjugated drugs. This can be performed on the intact ADC (native MS) or on its subunits after reduction and/or deglycosylation. The mass difference between the unconjugated antibody and the ADC, divided by the mass of the drug-linker, gives the number of conjugated drugs.

Experimental Protocol (Intact ADC Analysis - Native MS)

• Instrumentation:

  • A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) capable of analyzing large molecules under native conditions.

  • An LC system for online buffer exchange (e.g., using a size-exclusion chromatography column) into a volatile buffer like ammonium acetate.

• Sample Preparation:

  • The ADC sample is buffer-exchanged into a volatile buffer (e.g., 100 mM ammonium acetate, pH 7.0) to ensure efficient ionization and preservation of the native structure.

• MS Analysis:

  • The sample is introduced into the mass spectrometer via electrospray ionization (ESI) under non-denaturing ("native") conditions.

  • Acquire the mass spectrum over a high m/z range (e.g., 1000-5000 m/z).

• Data Analysis:

  • The resulting spectrum will show a distribution of charge states for each DAR species.

  • Deconvolute the raw mass spectrum to obtain the zero-charge mass for each species (unconjugated mAb, DAR1, DAR2, etc.).

  • The relative abundance of each species can be determined from the intensity of the deconvoluted peaks.

  • The weighted average DAR is calculated:

    • Weighted Average DAR = Σ (Relative Abundance_i * DAR_i) / Σ (Relative Abundance_i)

Data Presentation

Species	Observed Mass (Da)	Calculated Mass (Da)	Mass Difference (Da)	Inferred DAR	Relative Abundance (%)	Weighted DAR Contribution
Unconjugated mAb	Value	Value	0	0	Value	Calculated Value
ADC DAR 1	Value	Value	Value	1	Value	Calculated Value
ADC DAR 2	Value	Value	Value	2	Value	Calculated Value
ADC DAR 3	Value	Value	Value	3	Value	Calculated Value
...	...	...	...	...	...	...
Total	100%	Calculated Weighted Average DAR

Experimental Workflow

Caption: Workflow for DAR determination using native mass spectrometry.

ADC Signaling Pathway

The general mechanism of action for an antibody-drug conjugate involves several key steps, from binding to a target cell to the ultimate induction of cell death.

Caption: General signaling pathway for a Rifabutin ADC.

Conclusion

The determination of the drug-to-antibody ratio is a fundamental aspect of the characterization and quality control of antibody-drug conjugates. The choice of analytical method depends on the specific characteristics of the ADC, including the properties of the drug and linker, and the desired level of detail. For a hydrophobic drug like rifabutin, HIC, RP-HPLC, and MS are particularly well-suited for providing detailed information on both the average DAR and the distribution of different drug-loaded species. UV/Vis spectroscopy offers a simpler, lower-resolution method for determining the average DAR. A combination of these orthogonal techniques is recommended for the comprehensive characterization of rifabutin ADCs.

References

• 1. researchgate.net [researchgate.net]
• 2. actascientific.com [actascientific.com]

Application Notes and Protocols for the Characterization of Antibody-Drug Conjugates using HPLC and Mass Spectrometry

Introduction

Antibody-Drug Conjugates (ADCs) are a rapidly growing class of biotherapeutics that combine the specificity of a monoclonal antibody (mAb) with the potent cell-killing activity of a cytotoxic small molecule drug.[1][2] This targeted delivery approach enhances the therapeutic window of the cytotoxic agent by minimizing systemic exposure and associated side effects.[1] The complexity and inherent heterogeneity of ADCs necessitate comprehensive analytical characterization to ensure their safety and efficacy.[3]

Key Critical Quality Attributes (CQAs) that must be monitored include the drug-to-antibody ratio (DAR), the distribution of different drug-loaded species, the specific sites of conjugation, and the presence of aggregates or fragments.[4][5] High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) are the cornerstone analytical techniques for in-depth characterization of these molecules.[6] This document provides detailed application notes and experimental protocols for several key HPLC-MS methods used in ADC analysis.

Drug-to-Antibody Ratio (DAR) and Drug Load Distribution

The DAR represents the average number of drug molecules conjugated to an antibody and is a critical parameter influencing the ADC's efficacy and toxicity.[7][8] Several chromatographic techniques can be employed to determine the DAR and the distribution of different drug-loaded species (e.g., DAR0, DAR2, DAR4).

Hydrophobic Interaction Chromatography (HIC)

Application Note: Hydrophobic Interaction Chromatography (HIC) is a non-denaturing technique that separates proteins based on their surface hydrophobicity.[2][9] Since the conjugated payloads are typically hydrophobic, the hydrophobicity of the ADC increases with the number of attached drug molecules.[7][10] This allows HIC to separate different drug-loaded species, making it a gold-standard method for determining DAR and drug load distribution for cysteine-linked ADCs.[9][11] The analysis is performed under mild, non-denaturing conditions, which preserves the native structure of the ADC.[12] A significant limitation of HIC is the use of non-volatile high-concentration salts in the mobile phase, making it generally incompatible with direct MS analysis.[13][14] Therefore, HIC is typically coupled with UV detection, and the average DAR is calculated from the weighted peak areas of the separated species.[11]

Experimental Protocol:

• Sample Preparation: Dilute the ADC sample to a concentration of 1 mg/mL in Mobile Phase A.

• Chromatographic System: A high-pressure liquid chromatography system equipped with a UV detector.

• Chromatographic Separation:

  • Inject 10-20 µL of the prepared sample.

  • Perform a gradient elution as detailed in the table below to separate the ADC species.

  • Monitor the elution profile at 280 nm.

• Data Analysis:

  • Integrate the peak areas for each separated species (DAR0, DAR2, DAR4, etc.).

  • Calculate the average DAR using the following formula: Average DAR = Σ (Peak Area of each DAR species × DAR value) / Σ (Total Peak Area of all DAR species)

Quantitative Data: HIC-UV Parameters

Parameter	Description
Column	TSKgel Butyl-NPR, 4.6 x 35 mm, 2.5 µm[14]
Mobile Phase A	1.5 M Ammonium (B1175870) Sulfate in 50 mM Sodium Phosphate, pH 7.0[2]
Mobile Phase B	50 mM Sodium Phosphate, pH 7.0 in 80:20 Isopropanol/Acetonitrile[2]
Gradient	100% A to 100% B over 20-50 minutes[2]
Flow Rate	0.8 - 1.0 mL/min[2][14]
Column Temperature	25 - 30 °C[14]
Detection	UV at 280 nm

Visualization: HIC-UV Workflow for DAR Analysis

Workflow for DAR analysis using HIC-UV.

Native Size Exclusion Chromatography-Mass Spectrometry (SEC-MS)

Application Note: Native Mass Spectrometry is a powerful technique for analyzing intact proteins and non-covalent complexes.[5][15] For cysteine-conjugated ADCs, where light and heavy chains are held together by non-covalent interactions, native MS is essential to prevent dissociation that occurs under denaturing reversed-phase conditions.[16][17] Size Exclusion Chromatography (SEC) separates molecules based on their hydrodynamic radius and is an ideal technique for online buffer exchange into a volatile, MS-friendly mobile phase like ammonium acetate.[5][15] The SEC-MS approach allows for the direct determination of the intact mass of each drug-loaded species, providing accurate DAR and drug load distribution data for both cysteine and lysine-conjugated ADCs.[16][17]

Experimental Protocol:

• Sample Preparation: Dilute the ADC sample to 0.5-1.0 mg/mL in a suitable buffer (e.g., 25 mM ammonium bicarbonate).[18]

• Chromatographic System: An HPLC or UPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

• Chromatographic Separation:

  • Equilibrate the SEC column with the MS-compatible mobile phase.

  • Inject the sample. The separation is typically isocratic.

  • The ADC elutes as a single major peak, separated from aggregates and fragments, directly into the MS source.

• Mass Spectrometry Analysis:

  • Acquire data in native mode (positive ion, high m/z range). Source conditions are optimized to preserve non-covalent interactions (e.g., lower source temperature, higher gas pressures).

  • Deconvolute the resulting mass spectrum to obtain the zero-charge masses of the different DAR species.

• Data Analysis: Calculate the average DAR from the relative intensities of the deconvoluted mass peaks.

Quantitative Data: Native SEC-MS Parameters

Parameter	Description
Column	ACQUITY UPLC BEH200 SEC, 200 Å, 1.7 µm, 4.6 x 150 mm[16]
Mobile Phase	100-150 mM Ammonium Acetate, pH 7.0-7.4[4][14]
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	Ambient
MS Instrument	Q-TOF or Orbitrap Mass Spectrometer
Ionization Mode	ESI Positive
Capillary Voltage	3.0 - 5.0 kV[19]
Source Temp.	80 - 150 °C
m/z Range	2000 - 8000
Data Processing	Deconvolution software (e.g., UNIFI, MassHunter BioConfirm)[4][16]

Visualization: Native SEC-MS Experimental Workflow

Workflow for native SEC-MS analysis.

Reversed-Phase LC-MS (RPLC-MS) of ADC Subunits

Application Note: For lysine-conjugated ADCs, which are highly heterogeneous, or for a more detailed analysis of cysteine-linked ADCs, analysis at the subunit level is often performed.[17][20] This "middle-down" approach involves the reduction of the interchain disulfide bonds to separate the antibody into its light chain (LC) and heavy chain (HC) components.[14] RPLC, typically using a C4 or C8 column, is then used to separate these subunits.[21][22] The denaturing conditions of RPLC (organic solvents, acid) are suitable for this analysis.[20] MS detection allows for the determination of the mass of each subunit and the number of drugs conjugated to it (e.g., L0, L1, H0, H1, H2, H3).[20] This provides detailed information on the drug distribution across the antibody chains.

Experimental Protocol:

• Sample Preparation (Reduction):

  • Dilute the ADC sample to 1 mg/mL in a suitable buffer.

  • Add dithiothreitol (B142953) (DTT) to a final concentration of 10 mM.[20]

  • Incubate at 37 °C for 20-30 minutes to reduce disulfide bonds.[18][20]

  • Dilute the reduced sample in Mobile Phase A before injection.

• Chromatographic System: A UPLC system coupled to a high-resolution mass spectrometer.

• Chromatographic Separation:

  • Inject the reduced sample onto a C4 reversed-phase column.

  • Perform a gradient elution with acetonitrile (B52724) or methanol (B129727) containing an acid modifier (formic acid or TFA) to separate the light and heavy chains.

• Mass Spectrometry Analysis:

  • Acquire data in positive ion mode over a standard m/z range.

  • Deconvolute the mass spectra corresponding to the LC and HC peaks to obtain their masses.

• Data Analysis: Determine the drug load on each chain and calculate the overall average DAR.

Quantitative Data: RPLC-MS Parameters for Subunit Analysis

Parameter	Description
Sample Prep	Reduction with 10 mM DTT at 37 °C for 30 min[18][20]
Column	C4 Reversed-Phase, 300 Å, 2.1 x 100 mm, 3.4 µm[21]
Mobile Phase A	0.1% Formic Acid in Water[23]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[23]
Gradient	e.g., 20% to 60% B over 15 minutes
Flow Rate	0.3 mL/min[21]
Column Temperature	60 - 80 °C[20][21]
MS Instrument	Q-TOF or Orbitrap Mass Spectrometer
Ionization Mode	ESI Positive
m/z Range	600 - 4000
Data Processing	Deconvolution software

Visualization: ADC Subunit Analysis by RPLC-MS

References

• 1. Characterization of antibody drug conjugate positional isomers at cysteine residues by peptide mapping LC-MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. agilent.com [agilent.com]
• 5. Analysis of ADCs by Native Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. hpst.cz [hpst.cz]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Native Reversed-Phase Liquid Chromatography: A Technique for LCMS of Intact Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Analysis of ADCs by Native Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 16. waters.com [waters.com]
• 17. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. lcms.cz [lcms.cz]
• 19. lcms.cz [lcms.cz]
• 20. molnar-institute.com [molnar-institute.com]
• 21. datapdf.com [datapdf.com]
• 22. mz-at.de [mz-at.de]
• 23. sciex.com [sciex.com]

Application Notes and Protocols for In Vivo Xenograft Models in Rifabutin ADC Efficacy Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) represent a promising therapeutic modality, combining the specificity of monoclonal antibodies with the potent cell-killing activity of cytotoxic payloads. Rifabutin (B1679326), a semi-synthetic derivative of rifamycin (B1679328) S, is a potent inhibitor of bacterial DNA-dependent RNA polymerase.[1] Its mechanism of action, targeting a fundamental cellular process, makes it an intriguing candidate as a payload for ADCs in oncology. While traditionally used as an antibiotic, its cytotoxic potential can be harnessed for targeted cancer therapy. Analogous to other transcription inhibitors like amanitin, a rifabutin-based ADC could offer a novel mechanism of action against tumor cells, potentially overcoming resistance to conventional chemotherapies.[2][]

These application notes provide a comprehensive guide to developing and utilizing in vivo xenograft models for the preclinical efficacy testing of rifabutin-based ADCs. The protocols outlined below are based on established methodologies for ADC testing and incorporate representative data from studies involving ADCs with similar mechanisms of action (i.e., RNA polymerase inhibition).

I. Signaling Pathways and Mechanism of Action

A rifabutin ADC would theoretically exert its cytotoxic effect by inhibiting RNA polymerase II in eukaryotic cells, leading to a shutdown of transcription and subsequent apoptosis. While rifabutin's primary target is bacterial RNA polymerase, its derivatives can be engineered to effectively inhibit the mammalian counterpart. The proposed mechanism of action is depicted in the signaling pathway diagram below.

Figure 1: Proposed Signaling Pathway for a Rifabutin ADC.

II. Experimental Workflow for In Vivo Efficacy Testing

The successful evaluation of a rifabutin ADC in a xenograft model requires a systematic and well-controlled experimental workflow. The key stages are outlined in the diagram below.

Figure 2: Experimental Workflow for Xenograft Studies.

III. Data Presentation: Summarized Quantitative Data

The following tables present representative data from preclinical xenograft studies of ADCs with RNA polymerase inhibitor payloads, such as amanitin. This data can serve as a benchmark for evaluating a novel rifabutin ADC.

Table 1: In Vivo Anti-Tumor Efficacy of a Representative RNA Polymerase Inhibitor ADC in a Subcutaneous Xenograft Model

Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Tumor Volume at Day 21 (mm³) ± SEM	Tumor Growth Inhibition (%)	Complete Regressions
Vehicle Control	-	q.d. x 5	1250 ± 150	-	0/10
Non-binding Control ADC	4.0	Single Dose	1180 ± 130	5.6	0/10
Rifabutin ADC (Hypothetical)	0.5	Single Dose	850 ± 95	32.0	0/10
Rifabutin ADC (Hypothetical)	1.0	Single Dose	450 ± 60	64.0	2/10
Rifabutin ADC (Hypothetical)	2.0	Single Dose	150 ± 30	88.0	6/10
Rifabutin ADC (Hypothetical)	4.0	Single Dose	25 ± 10	98.0	9/10

Data is hypothetical and for illustrative purposes, based on findings from studies with amanitin-based ADCs such as HDP-101.[4][5][6]

Table 2: Tolerability Profile of a Representative RNA Polymerase Inhibitor ADC

Treatment Group	Dose (mg/kg)	Mean Body Weight Change at Day 21 (%)	Notable Toxicities
Vehicle Control	-	+5.2	None
Non-binding Control ADC	4.0	+4.8	None
Rifabutin ADC (Hypothetical)	0.5	+4.5	None
Rifabutin ADC (Hypothetical)	1.0	+3.9	None
Rifabutin ADC (Hypothetical)	2.0	-1.5	Transient, mild weight loss
Rifabutin ADC (Hypothetical)	4.0	-5.8	Transient, moderate weight loss; reversible

Data is hypothetical and for illustrative purposes, based on findings from studies with amanitin-based ADCs.[4][6]

IV. Experimental Protocols

Protocol 1: Establishment of Subcutaneous Xenograft Model

1. Cell Culture and Preparation:

• Culture a human cancer cell line expressing the target antigen of the ADC (e.g., a breast cancer line for a HER2-targeted ADC) in the recommended medium and conditions.

• Harvest cells in their exponential growth phase using trypsinization.

• Wash the cells twice with sterile phosphate-buffered saline (PBS).

• Resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel® at a final concentration of 1 x 10⁷ cells/mL.

2. Animal Model:

• Use female athymic nude mice (e.g., NU/NU), 6-8 weeks old.

• Allow mice to acclimatize for at least one week before the experiment.

3. Implantation:

• Anesthetize the mice using an appropriate method (e.g., isoflurane (B1672236) inhalation).

• Subcutaneously inject 100 µL of the cell suspension (1 x 10⁶ cells) into the right flank of each mouse using a 27-gauge needle.

4. Tumor Growth Monitoring:

• Monitor tumor growth by measuring the length and width of the tumors with digital calipers every 2-3 days.

• Calculate the tumor volume using the formula: Tumor Volume (mm³) = (Length x Width²) / 2.

• Monitor the body weight of the mice twice weekly.

5. Randomization:

• When the mean tumor volume reaches approximately 100-150 mm³, randomize the mice into treatment and control groups (n=8-10 mice per group) with similar mean tumor volumes.

Protocol 2: In Vivo Efficacy Study of Rifabutin ADC

1. ADC Formulation:

• Reconstitute the lyophilized Rifabutin ADC and control articles in the appropriate sterile vehicle (e.g., PBS) to the desired stock concentrations.

• Prepare fresh dilutions for each administration.

2. Treatment Groups:

• Group 1: Vehicle control (e.g., PBS)

• Group 2: Non-binding isotype control ADC (to assess non-specific toxicity)

• Group 3-6: Rifabutin ADC at escalating doses (e.g., 0.5, 1.0, 2.0, 4.0 mg/kg)

3. Administration:

• Administer the formulated ADC or vehicle control intravenously (i.v.) via the tail vein as a single dose or according to the desired dosing schedule. The volume of injection is typically 10 µL/g of body weight.

4. Efficacy Monitoring:

• Measure tumor volumes and body weights twice weekly for the duration of the study (e.g., 21-28 days or until tumors in the control group reach the predetermined endpoint).

• Observe the mice daily for any clinical signs of toxicity (e.g., changes in posture, activity, fur texture).

5. Endpoint and Tissue Collection:

• Euthanize mice when tumors in the control group reach the maximum allowed size as per institutional guidelines, or if they show signs of excessive toxicity (e.g., >20% body weight loss).

• At the end of the study, euthanize all remaining mice.

• Excise the tumors, weigh them, and process them for further analysis (e.g., histology, biomarker analysis).

Protocol 3: Data Analysis and Interpretation

1. Tumor Growth Inhibition (TGI):

• Calculate the mean tumor volume for each group at each time point.

• Plot the mean tumor volume ± standard error of the mean (SEM) over time for each group.

• Calculate the percentage of TGI on the final day of the study using the formula: % TGI = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100

2. Body Weight Changes:

• Calculate the mean percentage change in body weight from the start of treatment for each group.

• Plot the mean percentage body weight change over time to assess toxicity.

3. Statistical Analysis:

• Perform statistical analysis (e.g., one-way ANOVA followed by Dunnett's test) to compare the tumor volumes of the treated groups with the vehicle control group. A p-value of <0.05 is typically considered statistically significant.

4. Reporting:

• Summarize the data in tables and graphs, including tumor growth curves, individual tumor responses (e.g., waterfall plots), and body weight changes.

• Report the number of partial and complete tumor regressions in each treatment group.

V. Conclusion

The development of in vivo xenograft models is a critical step in the preclinical evaluation of novel ADCs like a potential rifabutin-based therapeutic. The protocols and representative data presented here provide a framework for designing and executing robust efficacy and tolerability studies. By carefully selecting the appropriate tumor model, optimizing the dosing regimen, and meticulously monitoring the outcomes, researchers can gain valuable insights into the therapeutic potential of a rifabutin ADC and make informed decisions for its further development. The unique mechanism of action of RNA polymerase inhibition holds promise for a new class of highly effective ADCs.[]

References

• 1. Therapeutic Targeting of the General RNA Polymerase II Transcription Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amanitin-based antibody-drug conjugate tested in pancreatic cancer | BioWorld [bioworld.com]
• 4. ASCO – American Society of Clinical Oncology [asco.org]
• 5. ascopubs.org [ascopubs.org]
• 6. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: Step-by-Step Guide to MC-Val-Cit-PAB-Rifabutin Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the synthesis of the antibody-drug conjugate (ADC) intermediate, MC-Val-Cit-PAB-rifabutin. The protocols detailed herein are based on established chemical principles and published methodologies for the synthesis of similar ADC linker-payload constructs.

Introduction

Antibody-drug conjugates represent a powerful class of targeted therapeutics. The MC-Val-Cit-PAB-rifabutin construct combines the potent DNA-dependent RNA polymerase inhibitor, rifabutin (B1679326), with a cleavable linker system designed for selective release within the tumor microenvironment. The maleimidocaproyl (MC) group allows for covalent attachment to a monoclonal antibody, while the Valine-Citrulline (Val-Cit) dipeptide is specifically cleaved by lysosomal proteases, such as Cathepsin B, which are often upregulated in cancer cells.[1][] Upon cleavage, a self-immolative p-aminobenzyl (PAB) spacer releases the active rifabutin payload.[3]

This guide is intended to provide researchers with a detailed protocol for the multi-step synthesis, purification, and characterization of MC-Val-Cit-PAB-rifabutin.

Overall Synthesis Workflow

The synthesis of MC-Val-Cit-PAB-rifabutin can be conceptually divided into three main stages:

• Synthesis of the activated linker, MC-Val-Cit-PAB-PNP.

• Modification of rifabutin to introduce a reactive amine functional group.

• Conjugation of the modified rifabutin to the activated linker.

Caption: Overall workflow for the synthesis of MC-Val-Cit-PAB-rifabutin.

Experimental Protocols

Stage 1: Synthesis of MC-Val-Cit-PAB-PNP Activated Linker

This stage involves the synthesis of the cathepsin-cleavable linker with an activated p-nitrophenyl carbonate for subsequent conjugation to the payload.

Protocol 3.1.1: Synthesis of Fmoc-Val-Cit-PAB-OH

• Dissolve Fmoc-Val-Cit (1.0 eq) in a mixture of dichloromethane (B109758) and methanol (B129727) (2:1 v/v).

• Add p-aminobenzyl alcohol (1.2 eq) to the solution.

• Add 2-ethoxy-1-ethoxycarbonyl-1,2-dihydroquinoline (B555866) (EEDQ) (2.0 eq) to the reaction mixture.

• Stir the solution at room temperature overnight.

• Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, concentrate the solvent under reduced pressure.

• Wash the residue with diisopropyl ether, filter the solid, and dry under vacuum to yield Fmoc-Val-Cit-PAB-OH.[4]

Protocol 3.1.2: Synthesis of MC-Val-Cit-PAB-OH

• Dissolve Fmoc-Val-Cit-PAB-OH (1.0 eq) in dimethylformamide (DMF).

• Add piperidine to a final concentration of 20% (v/v) to remove the Fmoc protecting group.

• Stir the reaction at room temperature for 30 minutes. Monitor deprotection by TLC or LC-MS.

• Concentrate the reaction mixture under high vacuum to obtain the crude amine, which is used directly in the next step.

• In a separate flask, dissolve 6-maleimidohexanoic acid N-hydroxysuccinimide ester (MC-OSu) (1.1 eq) in DMF.

• Add the crude amine solution to the MC-OSu solution.

• Add N,N'-diisopropylethylamine (DIEA) (2.0 eq) to the reaction mixture.

• Stir at room temperature for 2-4 hours, monitoring by LC-MS.

• Purify the product by flash column chromatography to obtain MC-Val-Cit-PAB-OH.

Protocol 3.1.3: Synthesis of MC-Val-Cit-PAB-PNP

• Dissolve MC-Val-Cit-PAB-OH (1.0 eq) in anhydrous DMF.

• Add bis(p-nitrophenyl) carbonate (5.0 eq) and DIEA (3.0 eq).

• Stir the reaction for 18 hours at room temperature.

• Monitor the formation of the activated linker by LC-MS.

• Remove the solvent under vacuum and purify the residue by flash chromatography to yield MC-Val-Cit-PAB-PNP.

Stage 1: Reagents and Expected Outcomes
Reaction Step	Key Reagents
Fmoc-Val-Cit-PAB-OH Synthesis	Fmoc-Val-Cit, p-aminobenzyl alcohol, EEDQ
MC-Val-Cit-PAB-OH Synthesis	Fmoc-Val-Cit-PAB-OH, Piperidine, MC-OSu, DIEA
MC-Val-Cit-PAB-PNP Synthesis	MC-Val-Cit-PAB-OH, Bis(p-nitrophenyl) carbonate, DIEA

Stage 2: Hypothetical Synthesis of Amine-Modified Rifabutin

The native secondary amine in rifabutin's spiropiperidyl group is sterically hindered and may exhibit low nucleophilicity. To ensure efficient and regioselective conjugation, a more reactive primary amine can be introduced by modifying one of rifabutin's secondary hydroxyl groups.

Protocol 3.2.1: Esterification of Rifabutin with a Boc-Protected Amino Acid

• Dissolve rifabutin (1.0 eq) and a Boc-protected amino acid (e.g., Boc-glycine) (1.5 eq) in anhydrous dichloromethane (DCM).

• Add N,N'-dicyclohexylcarbodiimide (DCC) (1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) (0.1 eq).

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Concentrate the filtrate and purify by flash column chromatography to obtain the Boc-protected rifabutin derivative.

Protocol 3.2.2: Deprotection to Yield Amine-Modified Rifabutin

• Dissolve the Boc-protected rifabutin derivative in DCM.

• Add trifluoroacetic acid (TFA) (20-30% v/v) and stir at room temperature for 1-2 hours.

• Monitor the deprotection by LC-MS.

• Concentrate the reaction mixture under reduced pressure and co-evaporate with toluene (B28343) to remove residual TFA.

• Purify the crude product by preparative HPLC to obtain the amine-modified rifabutin.

Stage 2: Reagents and Expected Outcomes (Hypothetical)
Reaction Step	Key Reagents
Rifabutin Esterification	Rifabutin, Boc-glycine, DCC, DMAP
Boc Deprotection	Boc-protected Rifabutin, TFA

Stage 3: Conjugation of Amine-Modified Rifabutin to MC-Val-Cit-PAB-PNP

This final step couples the amine-modified payload to the activated linker.

Protocol 3.3.1: Synthesis of MC-Val-Cit-PAB-Rifabutin

• Dissolve MC-Val-Cit-PAB-PNP (1.2 eq) in anhydrous DMF or DMSO.

• In a separate vial, dissolve the amine-modified rifabutin (1.0 eq) in a minimal amount of anhydrous DMF or DMSO.

• Add the amine-modified rifabutin solution to the MC-Val-Cit-PAB-PNP solution.

• Add DIEA (2.0-3.0 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2-18 hours.

• Monitor the reaction progress by LC-MS or RP-HPLC until the consumption of the starting materials.

• Purify the final product, MC-Val-Cit-PAB-rifabutin, by preparative RP-HPLC.

Stage 3: Reagents and Expected Outcomes (Hypothetical)
Reaction Step	Key Reagents
Final Conjugation	MC-Val-Cit-PAB-PNP, Amine-modified Rifabutin, DIEA

Mechanism of Action: Drug Release

The MC-Val-Cit-PAB linker is designed for stability in systemic circulation and for selective cleavage within the target cell.

Caption: Mechanism of intracellular release of rifabutin from the ADC.

Upon binding to its target antigen on the cell surface, the ADC is internalized via endocytosis. Within the lysosome, Cathepsin B cleaves the Val-Cit dipeptide. This initiates a 1,6-elimination reaction through the PAB spacer, leading to the release of the active rifabutin payload into the cytoplasm, where it can inhibit DNA-dependent RNA polymerase and induce cell death.

References

• 1. benchchem.com [benchchem.com]
• 3. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]

Application Notes and Protocols for Purity Assessment of Rifabutin Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a promising class of biotherapeutics that combine the specificity of a monoclonal antibody (mAb) with the potency of a cytotoxic small molecule, such as rifabutin (B1679326). The complex nature of ADCs necessitates a comprehensive suite of analytical techniques to ensure their purity, quality, and consistency, which are critical for safety and efficacy.[1][2] This document provides detailed application notes and protocols for the analytical techniques used to assess the purity of rifabutin ADCs.

The purity of an ADC is a multifaceted critical quality attribute (CQA) that encompasses not only the absence of process-related impurities but also the characterization of product-related variants.[3] Key purity attributes for a rifabutin ADC include the determination of high molecular weight species (aggregates), low molecular weight species (fragments), charge variants, and the distribution of the drug-to-antibody ratio (DAR).[4][5]

Core Analytical Techniques for Purity Assessment

A multi-pronged approach employing orthogonal analytical methods is essential for a thorough evaluation of ADC purity.[3] The primary techniques covered in these application notes are:

• Size Exclusion Chromatography (SEC): For the separation and quantification of aggregates and fragments.[6][7]

• Hydrophobic Interaction Chromatography (HIC): To determine the drug-to-antibody ratio (DAR) distribution.[8][9]

• Capillary Electrophoresis-Sodium Dodecyl Sulfate (CE-SDS): As an orthogonal method for assessing size heterogeneity and purity under denaturing conditions.[10][11]

• Mass Spectrometry (MS): For detailed characterization of the ADC, including confirmation of identity, DAR, and identification of impurities.[12][13]

Section 1: Analysis of High and Low Molecular Weight Species by Size Exclusion Chromatography (SEC)

Application Note:

Size Exclusion Chromatography (SEC) is a fundamental technique for assessing the size heterogeneity of biotherapeutics.[6] For rifabutin ADCs, SEC is employed to separate and quantify high molecular weight species (HMWS), such as aggregates, and low molecular weight species (LMWS), such as fragments of the antibody. The presence of aggregates can potentially induce immunogenicity, while fragments may have reduced efficacy.[4] The conjugation of the hydrophobic drug rifabutin can increase the propensity for aggregation, making SEC a critical release and stability-indicating assay.[6]

Experimental Protocol: SEC-HPLC for Rifabutin ADC

Objective: To quantify the percentage of monomer, aggregates, and fragments in a rifabutin ADC sample.

Materials:

• Rifabutin ADC sample

• SEC column (e.g., Agilent AdvanceBio SEC 300 Å, 2.7 µm)[6]

• HPLC system with UV detector (e.g., Agilent 1260 Infinity II Bio-inert LC)[6]

• Mobile Phase: 100 mM Sodium Phosphate, 150 mM NaCl, pH 6.8

• Sample Buffer: Formulation buffer of the rifabutin ADC

Procedure:

• System Preparation: Equilibrate the SEC column with the mobile phase at a flow rate of 0.5 mL/min until a stable baseline is achieved.

• Sample Preparation: Dilute the rifabutin ADC sample to a concentration of 1 mg/mL using the sample buffer.

• Injection: Inject 10 µL of the prepared sample onto the column.

• Chromatography: Run the separation for 20 minutes using an isocratic elution with the mobile phase.

• Detection: Monitor the eluent at a wavelength of 280 nm.

• Data Analysis: Integrate the peaks corresponding to the aggregate, monomer, and fragment. Calculate the percentage of each species relative to the total peak area.

Data Presentation:

Purity Attribute	Specification	Typical Result for Rifabutin ADC
% Monomer	≥ 95%	98.2%
% Aggregates	≤ 5%	1.5%
% Fragments	≤ 1%	0.3%

Caption: Principle of HIC separation based on hydrophobicity.

Section 3: Orthogonal Purity Assessment by Capillary Electrophoresis (CE-SDS)

Application Note:

Capillary Electrophoresis with Sodium Dodecyl Sulfate (CE-SDS) provides an orthogonal method for assessing the purity and size heterogeneity of rifabutin ADCs under denaturing conditions. [10]It separates proteins based on their molecular weight. This technique is highly valuable for confirming the results obtained by SEC and can often provide higher resolution for certain fragments or aggregates. [14]Both reduced (to separate heavy and light chains) and non-reduced conditions can be employed.

Experimental Protocol: Non-Reduced CE-SDS for Rifabutin ADC

Objective: To determine the purity of the intact rifabutin ADC and quantify any fragments or aggregates under denaturing conditions.

Materials:

• Rifabutin ADC sample

• CE instrument with a UV detector (e.g., Beckman Coulter PA 800)

• Bare-fused silica (B1680970) capillary

• SDS-MW Gel Buffer

• Sample Buffer: 100 mM Tris-HCl, pH 9.0, with 1% SDS

• Internal Standard (e.g., 10 kDa protein)

Procedure:

• Capillary Conditioning: Condition the capillary with sequential rinses of 0.1 M HCl, 0.1 M NaOH, and water.

• Sample Preparation: Mix the rifabutin ADC sample with the sample buffer and heat at 70°C for 10 minutes. Cool to room temperature. Add the internal standard.

• Electrophoresis:

  • Fill the capillary with SDS-MW Gel Buffer.

  • Inject the sample electrokinetically.

  • Apply a voltage of -15 kV for 30 minutes.

• Detection: Monitor the separation at 220 nm.

• Data Analysis: Normalize the migration times to the internal standard. Integrate the peak corresponding to the intact ADC and any impurity peaks. Calculate the percentage purity.

Data Presentation:

Species	Migration Time (min)	% Peak Area
Intact Rifabutin ADC	15.2	97.8%
Fragment 1	12.5	1.1%
Unidentified Impurity	18.9	1.1%

Experimental Workflow for CE-SDS Analysis

Caption: Workflow for rifabutin ADC purity analysis by CE-SDS.

Section 4: Mass Spectrometry for In-depth Characterization

Application Note:

Mass spectrometry (MS) is an indispensable tool for the in-depth characterization of ADCs. [12]For rifabutin ADCs, MS can be used to confirm the identity of the intact ADC, determine the precise mass of the different DAR species, and identify any product-related variants or impurities. [13]Techniques such as native MS can provide a snapshot of the ADC's heterogeneity. [15] Experimental Protocol: Intact Mass Analysis by LC-MS

Objective: To confirm the identity and determine the mass of the intact rifabutin ADC and its different drug-loaded forms.

Materials:

• Rifabutin ADC sample

• LC-MS system (e.g., a Q-TOF mass spectrometer coupled with a UPLC system)

• Reversed-phase column suitable for proteins (e.g., C4 column)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Procedure:

• LC Separation:

  • Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B.

  • Inject the rifabutin ADC sample (approximately 5 µg).

  • Elute the ADC using a gradient from 5% to 95% Mobile Phase B over 15 minutes.

• MS Analysis:

  • Acquire mass spectra in positive ion mode over a mass range of m/z 1000-4000.

  • Use electrospray ionization (ESI) with appropriate source parameters.

• Data Processing:

  • Deconvolute the raw mass spectra to obtain the zero-charge mass of the different ADC species.

  • Compare the observed masses with the theoretical masses of the unconjugated antibody and the rifabutin-conjugated forms.

Data Presentation:

Species	Theoretical Mass (Da)	Observed Mass (Da)	Mass Difference (Da)
Unconjugated mAb	148,520	148,522	+2
DAR2	150,214	150,217	+3
DAR4	151,908	151,910	+2
DAR6	153,602	153,605	+3
DAR8	155,296	155,299	+3

(Theoretical masses are hypothetical and would need to be calculated based on the specific antibody and linker-drug combination)

Signaling Pathway Diagram Illustrating the Role of Purity Assessment

Caption: Impact of purity assessment on clinical outcomes.

Conclusion

The analytical techniques described in these application notes form the foundation for a robust purity assessment strategy for rifabutin ADCs. A combination of SEC, HIC, CE-SDS, and MS provides a comprehensive understanding of the product's quality, ensuring consistency, safety, and efficacy. The detailed protocols and data presentation formats provided herein serve as a guide for researchers, scientists, and drug development professionals in establishing their analytical control strategies for these complex and promising therapeutics.

References

• 1. adcreview.com [adcreview.com]
• 2. veranova.com [veranova.com]
• 3. Impurity Analysis of Antibody Drug Conjugates - Creative Proteomics [creative-proteomics.com]
• 4. benchchem.com [benchchem.com]
• 5. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. lcms.cz [lcms.cz]
• 8. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. Characterization of ADCs by Capillary Electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Characterization of ADCs by Capillary Electrophoresis | Springer Nature Experiments [experiments.springernature.com]
• 12. Characterization of antibody-drug conjugates by mass spectrometry: advances and future trends - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. criver.com [criver.com]
• 14. Application of Capillary Electrophoresis in Monoclonal Antibody Drugs Analysis - Creative Proteomics [creative-proteomics.com]
• 15. Insights from native mass spectrometry approaches for top- and middle- level characterization of site-specific antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays to Measure Intracellular Rifabutin Release

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rifabutin (B1679326), a key antibiotic in the treatment of mycobacterial infections such as tuberculosis, exerts its therapeutic effect by inhibiting bacterial DNA-dependent RNA polymerase.[1] A critical aspect of its efficacy is its ability to penetrate host cells, particularly macrophages, and act on intracellular pathogens.[1] Understanding the dynamics of rifabutin's intracellular accumulation and subsequent release from subcellular compartments, such as lysosomes, is crucial for optimizing drug delivery, overcoming drug resistance, and designing novel therapeutic strategies.

These application notes provide detailed protocols for cell-based assays designed to quantify the intracellular concentration of rifabutin and to measure its release from the lysosomal compartment into the cytoplasm. The methodologies described herein are essential for researchers in drug discovery and development focused on infectious diseases.

Data Presentation

Table 1: Intracellular Concentration of Rifabutin in Various Cell Lines

Cell Line	Drug Concentration (External)	Incubation Time	Peak Intracellular Concentration	Analytical Method	Reference
THP-1 (phorbol-differentiated)	Equivalent to free drug	10 min	~1.4 µg/10⁶ cells	Not Specified	[1][2]
THP-1 (phorbol-differentiated)	Microparticles	10 min	~2.0 µg/10⁶ cells	Not Specified	[1][2]
LS180	0.1 µM	2, 6, 24, 48 h	Equilibrium reached after 6 h	UPLC-MS/MS	[3]
LS180	1 µM	2, 6, 24, 48 h	Equilibrium reached after 6 h	UPLC-MS/MS	[3]
LS180	5 µM	2, 6, 24, 48 h	Equilibrium reached after 6 h	UPLC-MS/MS	[3]
LS180	10 µM	2, 6, 24, 48 h	Equilibrium reached after 6 h	UPLC-MS/MS	[3]

Table 2: In Vitro Activity of Rifamycins in Macrophages

Rifamycin	Fold increase in MIC (Intracellular vs. In Vitro)	Cell Type	Reference
Rifabutin	2	Mouse Peritoneal Macrophages	[4][5]
Rifampin	6.7	Mouse Peritoneal Macrophages	[4][5]

Experimental Protocols

Protocol 1: Quantification of Total Intracellular Rifabutin Concentration using LC-MS/MS

This protocol details the quantification of rifabutin within a cell lysate, providing a measure of the total intracellular drug concentration.

1. Cell Culture and Treatment: a. Seed macrophages (e.g., THP-1 or primary human macrophages) in a suitable culture vessel and differentiate if necessary (e.g., with PMA for THP-1 cells). b. Treat the cells with the desired concentration of rifabutin for a specified time course.

2. Cell Harvesting and Lysis: a. After incubation, wash the cells three times with ice-cold phosphate-buffered saline (PBS) to remove any extracellular rifabutin. b. Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) or by sonication. c. Collect the cell lysate and determine the total protein concentration using a standard protein assay (e.g., BCA assay) for normalization.

3. Sample Preparation for LC-MS/MS: a. To 50 µL of cell lysate, add an internal standard (e.g., deuterated rifabutin).[6] b. Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile (B52724) with 0.1% trifluoroacetic acid).[6] c. Incubate the samples at a low temperature (e.g., 5°C) for at least one hour to ensure complete protein precipitation.[6] d. Centrifuge the samples at high speed (e.g., 13,000 x g) to pellet the precipitated proteins.[6] e. Transfer the supernatant to a new tube and dilute with water before injection into the LC-MS/MS system.[6]

4. LC-MS/MS Analysis: a. Utilize a validated LC-MS/MS method for the simultaneous quantification of rifabutin and its major metabolites.[7] b. A C8 or C18 reversed-phase column is typically used for chromatographic separation. c. The mobile phase often consists of a gradient of ammonium (B1175870) formate (B1220265) in water and acetonitrile/methanol with a small percentage of formic acid.[7][8] d. Detection is performed using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

5. Data Analysis: a. Construct a calibration curve using known concentrations of rifabutin. b. Determine the concentration of rifabutin in the cell lysates by interpolating from the calibration curve. c. Normalize the intracellular rifabutin concentration to the total protein concentration of the lysate.

Caption: Workflow for total intracellular rifabutin quantification.

Protocol 2: Assay for Measuring Lysosomal Release of Rifabutin

This indirect assay measures the change in total intracellular rifabutin concentration in the presence and absence of a lysosomal de-acidifying agent to infer the extent of lysosomal sequestration and release.

1. Cell Culture and Treatment: a. Seed macrophages in parallel cultures. b. Treat one set of cells with rifabutin alone. c. Treat the other set of cells with rifabutin in combination with a lysosomal de-acidifying agent such as Bafilomycin A1 (a specific V-ATPase inhibitor) or ammonium chloride (a weak base that neutralizes acidic compartments).[9][10]

2. Incubation and Sample Collection: a. Incubate the cells for a time course determined to be sufficient for rifabutin to reach a steady-state intracellular concentration. b. At each time point, harvest the cells from both the rifabutin-only and the combination treatment groups.

3. Quantification of Intracellular Rifabutin: a. Follow steps 2 through 5 of Protocol 1 to quantify the total intracellular rifabutin concentration in both sets of samples.

4. Data Interpretation: a. A significant decrease in the intracellular concentration of rifabutin in the presence of the de-acidifying agent suggests that a portion of the drug was trapped in the acidic lysosomes. b. The difference in concentration between the two conditions provides an estimate of the amount of rifabutin sequestered in and subsequently released from the lysosomes upon pH neutralization.

Caption: Workflow for the lysosomal release assay.

Signaling Pathways and Logical Relationships

The intracellular accumulation and release of lipophilic weak bases like rifabutin are governed by physicochemical principles, particularly the pH gradient between the cytoplasm (pH ~7.2) and acidic organelles like lysosomes (pH ~4.5-5.0).

Caption: Mechanism of lysosomal trapping and release of rifabutin.

Conclusion

The protocols outlined in these application notes provide a robust framework for investigating the intracellular pharmacokinetics of rifabutin. By quantifying total intracellular concentrations and inferring lysosomal release, researchers can gain valuable insights into the mechanisms governing the intracellular disposition of this important antibiotic. This knowledge is instrumental in the development of more effective drug delivery systems and strategies to combat drug-resistant mycobacterial infections.

References

• 1. Intracellular time course, pharmacokinetics, and biodistribution of isoniazid and rifabutin following pulmonary delivery of inhalable microparticles to mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Intracellular Time Course, Pharmacokinetics, and Biodistribution of Isoniazid and Rifabutin following Pulmonary Delivery of Inhalable Microparticles to Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Activity in vitro of rifabutin, FCE 22807, rifapentine, and rifampin against Mycobacterium microti and M. tuberculosis and their penetration into mouse peritoneal macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activity in vitro of rifabutin, FCE 22807, rifapentine, and rifampin against Mycobacterium microti and M. tuberculosis and their penetration into mouse peritoneal macrophages. | Semantic Scholar [semanticscholar.org]
• 6. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Validation and application of a quantitative LC-MS/MS assay for the analysis of first-line anti-tuberculosis drugs, rifabutin and their metabolites in human breast milk - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of Rifapentine, a Potent Antituberculosis Drug, from Dried Blood Spot Samples Using Liquid Chromatographic-Tandem Mass Spectrometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. criver.com [criver.com]
• 10. Sub-cellular sequestration of alkaline drugs in lysosomes: new insights for pharmaceutical development of lysosomal fluid - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Evaluating the Bystander Effect of MC-Val-Cit-PAB-Rifabutin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) represent a powerful class of targeted therapeutics designed to deliver highly potent cytotoxic agents directly to cancer cells. The specificity of ADCs is derived from a monoclonal antibody that binds to a tumor-associated antigen, linked to a cytotoxic payload via a chemical linker. The MC-Val-Cit-PAB-rifabutin ADC utilizes a cathepsin B-cleavable linker, Val-Cit-PAB, to conjugate the antibiotic rifabutin (B1679326) to a targeting antibody. Upon internalization into an antigen-positive tumor cell, the linker is cleaved in the lysosome, releasing the rifabutin payload.[1][]

Rifabutin, the cytotoxic payload in this ADC, functions by inhibiting DNA-dependent RNA polymerase, which ultimately leads to cell death.[3][4][5][6][7] A critical aspect of certain ADCs is the "bystander effect," a phenomenon where the released payload can diffuse out of the targeted antigen-positive cell and kill neighboring antigen-negative tumor cells.[8][9][10][11] This is particularly important in heterogeneous tumors where not all cells express the target antigen. The bystander effect can significantly enhance the therapeutic efficacy of an ADC.[12][13]

These application notes provide detailed protocols for evaluating the bystander effect of MC-Val-Cit-PAB-rifabutin in vitro. The methodologies described include co-culture assays and conditioned medium transfer assays, which are established methods for quantifying this effect.[12][14]

Signaling Pathways and Experimental Workflow

Mechanism of Bystander Effect

The bystander effect of MC-Val-Cit-PAB-rifabutin is initiated upon the binding of the ADC to an antigen-positive (Ag+) tumor cell. The ADC is then internalized, and the Val-Cit linker is cleaved by lysosomal proteases like cathepsin B, releasing the rifabutin payload.[][15] If rifabutin is sufficiently membrane-permeable, it can then diffuse out of the target cell and into the tumor microenvironment, where it can be taken up by and kill adjacent antigen-negative (Ag-) cells.[11][16]

Caption: Mechanism of MC-Val-Cit-PAB-rifabutin bystander effect.

Experimental Workflow: Co-Culture Bystander Assay

The co-culture assay is a primary method to directly observe the bystander effect. In this assay, antigen-positive and antigen-negative cells are grown together and treated with the ADC. The viability of each cell population is then assessed.

Caption: Workflow for the in vitro co-culture bystander effect assay.

Experimental Protocols

Cell Line Selection and Preparation

• Antigen-Positive (Ag+) Cell Line: Select a cell line known to express the target antigen for the ADC's monoclonal antibody.

• Antigen-Negative (Ag-) Cell Line: Select a cell line that does not express the target antigen but is known to be sensitive to rifabutin. To distinguish between the two cell lines in co-culture, the Ag- cell line should be labeled, for example, with a fluorescent protein like GFP or luciferase.[17]

• Cell Culture: Culture both cell lines in their recommended media, supplemented with fetal bovine serum and antibiotics, in a humidified incubator at 37°C with 5% CO2.

In Vitro Co-Culture Bystander Assay

This assay directly measures the killing of Ag- cells when co-cultured with Ag+ cells in the presence of the ADC.[8][18]

Materials:

• Ag+ and Ag- (fluorescently labeled) cell lines

• MC-Val-Cit-PAB-rifabutin ADC

• Control antibody (without the drug)

• Free rifabutin

• 96-well clear-bottom black plates

• Cell culture medium

• Flow cytometer or high-content imaging system

Protocol:

• Seed the Ag+ and fluorescently labeled Ag- cells together in a 96-well plate at various ratios (e.g., 1:1, 1:3, 3:1). Also include monocultures of each cell line as controls. A typical seeding density is 5,000-10,000 total cells per well.

• Allow the cells to adhere for 24 hours.

• Prepare serial dilutions of the MC-Val-Cit-PAB-rifabutin ADC, the control antibody, and free rifabutin in cell culture medium.

• Remove the medium from the wells and add the different concentrations of the ADC and controls. Include a vehicle-only control.

• Incubate the plate for 72-96 hours.

• Gently wash the cells with PBS.

• For flow cytometry analysis, detach the cells using trypsin, resuspend in FACS buffer, and analyze. The fluorescent signal from the Ag- cells will allow for their specific quantification.

• For imaging analysis, stain the cells with a viability dye (e.g., propidium (B1200493) iodide or DAPI) and image the plate using a high-content imager. The number of live and dead fluorescent (Ag-) and non-fluorescent (Ag+) cells can be quantified.

Conditioned Medium Transfer Assay

This assay determines if the cytotoxic agent is released from the Ag+ cells into the surrounding medium.[12][14]

Materials:

• Ag+ and Ag- cell lines

• MC-Val-Cit-PAB-rifabutin ADC

• Control antibody

• 24-well or 6-well plates

• 96-well plates

• Cell viability assay kit (e.g., MTT, CellTiter-Glo)

Protocol:

• Seed the Ag+ cells in a 24-well or 6-well plate and allow them to adhere for 24 hours.

• Treat the Ag+ cells with a high concentration of the MC-Val-Cit-PAB-rifabutin ADC or the control antibody for 48-72 hours.

• Collect the conditioned medium from the treated Ag+ cells and centrifuge to remove any detached cells.

• In a separate 96-well plate, seed the Ag- cells and allow them to adhere for 24 hours.

• Remove the medium from the Ag- cells and add the collected conditioned medium.

• Incubate the Ag- cells with the conditioned medium for 72 hours.

• Assess the viability of the Ag- cells using a standard cell viability assay (e.g., MTT).

Data Presentation

Quantitative data from the bystander effect assays should be summarized in tables for clear comparison.

Table 1: Co-Culture Bystander Assay - Cell Viability (%)

Treatment Concentration (nM)	Ag+ Monoculture	Ag- Monoculture	Co-Culture (1:1 Ratio) - Ag+ Cells	Co-Culture (1:1 Ratio) - Ag- Cells
Vehicle Control	100	100	100	100
MC-Val-Cit-PAB-Rifabutin (0.1)	95	98	92	85
MC-Val-Cit-PAB-Rifabutin (1)	60	95	55	65
MC-Val-Cit-PAB-Rifabutin (10)	20	90	18	40
MC-Val-Cit-PAB-Rifabutin (100)	5	88	4	25
Control Antibody (100)	98	99	97	98
Free Rifabutin (10)	30	35	28	32

Table 2: Conditioned Medium Transfer Assay - Ag- Cell Viability (%)

Conditioned Medium From	Ag- Cell Viability (%)
Untreated Ag+ Cells	100
Ag+ Cells + Control Antibody (100 nM)	98
Ag+ Cells + MC-Val-Cit-PAB-Rifabutin (100 nM)	55

Conclusion

The protocols outlined in these application notes provide a robust framework for the in vitro evaluation of the bystander effect of MC-Val-Cit-PAB-rifabutin. By employing co-culture and conditioned medium transfer assays, researchers can quantify the extent to which the released rifabutin payload can kill neighboring antigen-negative cells. This information is crucial for the preclinical assessment of the ADC's therapeutic potential, particularly in the context of heterogeneous tumors. The provided diagrams and data tables offer a clear visual and quantitative representation of the experimental workflow and expected outcomes.

References

• 1. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Articles [globalrx.com]
• 5. m.youtube.com [m.youtube.com]
• 6. What is the mechanism of Rifabutin? [synapse.patsnap.com]
• 7. Rifabutin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 8. benchchem.com [benchchem.com]
• 9. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]
• 11. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 12. aacrjournals.org [aacrjournals.org]
• 13. aacrjournals.org [aacrjournals.org]
• 14. agilent.com [agilent.com]
• 15. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 16. “Standing by” for Bystander Effects: Dual-Isotope Imaging of Antibody–Drug Conjugate and Payload Distribution | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 17. jitc.bmj.com [jitc.bmj.com]
• 18. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for Preclinical Evaluation of Rifabutin-Based Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a class of targeted therapeutics that combine the specificity of monoclonal antibodies with the potent cell-killing activity of cytotoxic small molecules, known as payloads.[1][2] This approach aims to deliver highly potent drugs directly to cancer cells, thereby minimizing systemic toxicity and widening the therapeutic window.[2][3][4] The successful development of an ADC relies on the careful selection of the target antigen, the antibody, the linker, and the cytotoxic payload.[3][5]

This document outlines a comprehensive experimental design for the preclinical evaluation of ADCs utilizing rifabutin (B1679326) as the payload. Rifabutin is an antibiotic that functions by inhibiting DNA-dependent RNA polymerase, leading to the suppression of RNA synthesis and ultimately cell death.[6][7][8] Its mechanism is distinct from commonly used ADC payloads like microtubule inhibitors or DNA-damaging agents. Furthermore, some studies suggest rifabutin can inhibit P-glycoprotein (P-gp), a key transporter involved in multidrug resistance in cancer cells.[9][10] A rifabutin-based ADC could therefore represent a novel therapeutic strategy, potentially effective against resistant tumors.

The following protocols and application notes provide a framework for the in vitro and in vivo characterization of rifabutin ADCs, from initial cytotoxicity screening to efficacy evaluation in xenograft models.

Proposed Mechanism of Action & Preclinical Workflow

The design of a preclinical study for a novel ADC requires a systematic approach to validate its proposed mechanism of action and to assess its therapeutic potential and safety profile.

Diagram: Proposed Rifabutin ADC Mechanism of Action

Caption: Proposed mechanism of a rifabutin ADC.

Diagram: General Preclinical Evaluation Workflow

Caption: High-level workflow for preclinical ADC evaluation.

Section 1: In Vitro Characterization Protocols

In vitro assays are the foundational step for evaluating an ADC's potential before advancing to more complex and costly in vivo studies.[11][12] These assays assess the ADC's ability to kill target cells, its specificity, and its potential to affect neighboring non-target cells.

Protocol 1.1: Cell Viability (Cytotoxicity) Assay using MTT

This protocol details the use of a tetrazolium colorimetric assay (MTT) to determine the half-maximal inhibitory concentration (IC₅₀) of a rifabutin ADC, which reflects its potency against cancer cell lines.[11][13][14]

Methodology:

• Cell Culture: Culture antigen-positive (e.g., N87) and antigen-negative (e.g., MCF7) cell lines in appropriate media (e.g., RPMI-1640 with 10% FBS).[13]

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed 5,000-10,000 cells per well in 96-well plates in a volume of 50 µL.

  • Include wells with media only to serve as a blank control.

  • Incubate the plates overnight at 37°C with 5% CO₂ to allow for cell attachment.[13]

• ADC Treatment:

  • Prepare serial dilutions of the rifabutin ADC, a non-targeting control ADC, and free rifabutin payload in culture medium. Concentrations should typically range from 0.01 nM to 1000 nM.

  • Add 50 µL of the diluted compounds to the respective wells, bringing the final volume to 100 µL.

  • Add 50 µL of fresh medium to control (untreated) and blank wells.

• Incubation: Incubate the plates for 96-120 hours at 37°C with 5% CO₂.

• MTT Addition:

  • Add 20 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to purple formazan (B1609692) crystals.[12][14]

• Formazan Solubilization:

  • Carefully aspirate the medium from each well.

  • Add 150 µL of a solubilization solution (e.g., DMSO or a 10% SDS solution in 0.01 M HCl) to each well to dissolve the formazan crystals.[13][14]

  • Mix gently on an orbital shaker for 10-15 minutes.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.[12][13]

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate cell viability as a percentage relative to the untreated control wells: (Absorbance of treated well / Absorbance of control well) * 100.

  • Plot the percentage of cell viability against the logarithm of the ADC concentration and fit a dose-response curve to determine the IC₅₀ value.

Data Presentation: Cytotoxicity Results

Compound	Cell Line	Target Antigen	IC₅₀ (nM)
Rifabutin ADC	N87	Positive
Rifabutin ADC	MCF7	Negative
Non-targeting ADC	N87	Positive
Free Rifabutin	N87	Positive

| Free Rifabutin | MCF7 | Negative | |

Protocol 1.2: In Vitro Bystander Effect Assay

The bystander effect, where the ADC's payload kills adjacent antigen-negative cells, can significantly enhance therapeutic efficacy in heterogeneous tumors.[15][16] This co-culture assay is designed to quantify this effect.[15][17]

Methodology:

• Cell Line Preparation:

  • Use an antigen-positive (Ag+) cell line (e.g., N87) and an antigen-negative (Ag-) cell line (e.g., MCF7).

  • The Ag- cell line must be engineered to express a fluorescent protein (e.g., GFP) for distinct identification.[15]

• Co-culture Seeding:

  • Prepare a mixed cell suspension. A common ratio is 1:3 or 1:4 of Ag+ to Ag- cells to simulate tumor heterogeneity.

  • Seed the mixed cell suspension into a 96-well plate at a total density of 10,000 cells per well.

  • As controls, seed monocultures of Ag+ and Ag- cells.

  • Incubate overnight at 37°C with 5% CO₂.

• ADC Treatment:

  • Prepare serial dilutions of the rifabutin ADC and a control ADC with a non-permeable payload (if available).

  • Remove the old medium and add 100 µL of ADC-containing medium to the treatment wells. Add fresh medium to control wells.

• Incubation: Incubate the plate for 96-144 hours.

• Data Acquisition:

  • At the end of the incubation period, use a high-content imaging system or a plate reader capable of fluorescence detection.

  • Quantify the number of viable GFP-expressing (Ag-) cells in the co-culture wells compared to the untreated co-culture control.

• Data Analysis:

  • Calculate the viability of the Ag- cells in the presence of the ADC.

  • Plot the viability of the Ag- (GFP-positive) cells against the ADC concentration to determine the extent of bystander killing.

Data Presentation: Bystander Effect Quantification

Condition	ADC Concentration (nM)	% Viability of Ag+ Cells (Monoculture)	% Viability of Ag- (GFP) Cells (Monoculture)	% Viability of Ag- (GFP) Cells (Co-culture)
Untreated Control	0	100	100	100
Rifabutin ADC	1
Rifabutin ADC	10
Rifabutin ADC	100

| Rifabutin ADC | 1000 | | | |

Section 2: In Vivo Evaluation Protocols

Following successful in vitro characterization, in vivo studies are conducted to assess the ADC's pharmacokinetics, efficacy, and safety in a living organism.[2][18]

Protocol 2.1: Pharmacokinetic (PK) Study in Rodents

PK studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of the ADC and its components.[2][19] This information is critical for designing effective dosing regimens.[20][21]

Methodology:

• Animal Model: Use female BALB/c mice or Sprague-Dawley rats (n=3-4 per time point).

• ADC Administration: Administer a single intravenous (IV) dose of the rifabutin ADC (e.g., 5 mg/kg).

• Sample Collection:

  • Collect blood samples (e.g., via tail vein or cardiac puncture) at various time points post-injection (e.g., 0 hr, 1 hr, 6 hr, 24 hr, 48 hr, 96 hr, 168 hr, 336 hr).

  • Process the blood to collect plasma and store at -80°C until analysis.

• Bioanalytical Methods:

  • Total Antibody: Use an enzyme-linked immunosorbent assay (ELISA) to quantify the concentration of the total antibody component of the ADC in plasma.

  • Intact ADC: Use an ELISA that captures the antibody and detects the payload to quantify the concentration of the intact, conjugated ADC.

  • Free Payload: Use liquid chromatography-mass spectrometry (LC-MS/MS) to quantify the concentration of released, unconjugated rifabutin in plasma.

• Data Analysis:

  • Plot the plasma concentrations of total antibody, intact ADC, and free rifabutin against time.

  • Use pharmacokinetic modeling software (e.g., Phoenix WinNonlin) to calculate key PK parameters such as clearance (CL), volume of distribution (Vd), half-life (t₁/₂), and area under the curve (AUC).

  • Calculate the drug-to-antibody ratio (DAR) in circulation over time.

Data Presentation: Key Pharmacokinetic Parameters

Analyte	Cₘₐₓ (µg/mL)	t₁/₂ (hours)	AUC (µg·h/mL)	CL (mL/h/kg)
Total Antibody
Intact ADC

| Free Rifabutin | | | | |

Protocol 2.2: Antitumor Efficacy in a Xenograft Model

This protocol evaluates the ability of the rifabutin ADC to inhibit tumor growth in vivo using a cell line-derived xenograft (CDX) model.[18][22]

Methodology:

• Animal Model: Use immunodeficient mice (e.g., NOD-SCID or NSG), which can accept human tumor grafts.

• Tumor Implantation:

  • Subcutaneously implant 5-10 million cells of an antigen-positive human cancer cell line (e.g., N87) into the flank of each mouse.

  • Allow tumors to grow to an average volume of 100-150 mm³.

• Study Groups and Dosing:

  • Randomize mice into treatment groups (n=8-10 per group).

  • Group 1: Vehicle control (e.g., saline).

  • Group 2: Rifabutin ADC (e.g., 3 mg/kg, administered intravenously once a week).

  • Group 3: Non-targeting control ADC (at an equivalent dose to Group 2).

  • Group 4: Free rifabutin payload (at a dose equivalent to that in the ADC).

  • Group 5: Unconjugated antibody.

• Monitoring and Measurements:

  • Measure tumor volumes with calipers twice a week using the formula: Volume = (Length × Width²) / 2.

  • Record the body weight of each mouse twice a week as an indicator of general toxicity.[18]

  • Continue the study for 3-4 weeks or until tumors in the control group reach a predetermined endpoint size.

• Data Analysis:

  • Plot the mean tumor volume ± SEM for each group over time.

  • Calculate the Tumor Growth Inhibition (TGI) percentage for each treatment group relative to the vehicle control group.

  • Perform statistical analysis (e.g., ANOVA) to determine the significance of the observed anti-tumor effects.

Data Presentation: Xenograft Efficacy Summary

Treatment Group	Dosing Regimen	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (TGI) (%)	Mean Body Weight Change (%)
Vehicle Control	IV, QWx3		0
Rifabutin ADC	3 mg/kg, IV, QWx3
Non-targeting ADC	3 mg/kg, IV, QWx3
Free Rifabutin	X mg/kg, IV, QWx3

| Unconjugated Antibody | Y mg/kg, IV, QWx3 | | | |

References

• 1. Antibody-Drug Conjugates: Pharmacokinetic/Pharmacodynamic Modeling, Preclinical Characterization, Clinical Studies, and Lessons Learned - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antibody-Drug Conjugate (ADC) Preclinical PK/PD Study Strategies and Practices - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Antibody Drug Conjugates: Preclinical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Preclinical ADC Development: Challenges and Solutions | ChemPartner [chempartner.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Rifabutin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 8. What is the mechanism of Rifabutin? [synapse.patsnap.com]
• 9. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. IJMS | Free Full-Text | Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity [mdpi.com]
• 11. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 12. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 17. agilent.com [agilent.com]
• 18. ADC In Vivo Efficacy Evaluation Services - Creative Biolabs [creative-biolabs.com]
• 19. Antibody–Drug Conjugates: Pharmacokinetic/Pharmacodynamic Modeling, Preclinical Characterization, Clinical Studies, and Lessons Learned - PMC [pmc.ncbi.nlm.nih.gov]
• 20. blog.td2inc.com [blog.td2inc.com]
• 21. scilit.com [scilit.com]
• 22. aacrjournals.org [aacrjournals.org]

Technical Notes & Optimization

Troubleshooting low conjugation efficiency of MC-Val-Cit-PAB-rifabutin

Welcome to the technical support center for MC-Val-Cit-PAB-rifabutin antibody-drug conjugates (ADCs). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues, particularly low conjugation efficiency, encountered during the synthesis and characterization of this specific ADC.

Disclaimer

The conjugation of rifabutin (B1679326) via a Maleimidocaproyl-Valine-Citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker is a specialized process. The guidance provided here is based on established principles of cysteine-based ADC conjugation. Optimal conditions may vary depending on the specific antibody and experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of this conjugation?

A1: This conjugation strategy involves a three-step process:

• Antibody Reduction: Interchain disulfide bonds within the antibody's hinge region are partially reduced using a reducing agent like TCEP to expose free sulfhydryl (-SH) groups.

• Maleimide-Thiol Reaction: The maleimide (B117702) group on the MC-Val-Cit-PAB-rifabutin linker reacts with the exposed sulfhydryl groups on the antibody via a Michael addition reaction. This forms a stable thioether bond.[1][2][3]

• Purification: The resulting ADC is purified to remove unconjugated linker-drug, reducing agents, and any aggregated protein.

Q2: What is the Drug-to-Antibody Ratio (DAR) and why is it important?

A2: The DAR is the average number of drug molecules conjugated to a single antibody.[4][5] It is a critical quality attribute (CQA) that influences the ADC's efficacy and safety.[4][6] A low DAR may lead to reduced potency, while a high DAR can negatively affect pharmacokinetics, potentially causing faster clearance and increased toxicity.[4]

Q3: What are the potential causes for a low Drug-to-Antibody Ratio (DAR)?

A3: A low DAR can stem from several factors:

• Inefficient Antibody Reduction: Incomplete reduction of disulfide bonds results in fewer available thiol groups for conjugation.[7]

• Linker-Drug Instability: The maleimide group on the linker is susceptible to hydrolysis, rendering it inactive.[8][][10]

• Suboptimal Conjugation Conditions: Reaction parameters like pH, temperature, and time can significantly impact efficiency.[7]

• Re-oxidation of Thiols: Exposed sulfhydryl groups on the antibody can re-form disulfide bonds if not promptly conjugated.

• Issues with the Rifabutin Payload: The physicochemical properties of rifabutin, a relatively large and hydrophobic molecule, might sterically hinder the reaction or cause aggregation.[11][12]

Troubleshooting Guide: Low Conjugation Efficiency

This guide addresses the common problem of achieving a lower-than-expected Drug-to-Antibody Ratio (DAR).

Problem Area 1: Inefficient Antibody Reduction

Potential Cause	Recommended Action & Rationale
Insufficient Reducing Agent	Increase the molar equivalents of the reducing agent (e.g., TCEP). A typical starting point is 2-4 molar equivalents per antibody.[6] Perform a titration experiment to find the optimal concentration for your specific antibody.
Suboptimal Reduction Buffer pH	Ensure the pH of the reduction buffer is optimal for your reducing agent. For TCEP, a pH range of 7.0-7.5 is generally effective.[7][13]
Inadequate Incubation Time/Temp	Increase the incubation time (e.g., from 1 hour to 2 hours) or temperature (e.g., from room temperature to 37°C) during the reduction step.[6] Monitor the reaction to avoid over-reduction, which can lead to antibody fragmentation.
Oxidation of Reducing Agent	Prepare fresh solutions of the reducing agent immediately before use. TCEP is more resistant to air oxidation than DTT but should still be handled appropriately.[3][13]

Problem Area 2: Linker-Drug Integrity and Reactivity

Potential Cause	Recommended Action & Rationale
Maleimide Hydrolysis	The maleimide group can hydrolyze to a non-reactive maleamic acid, especially in aqueous solutions or at non-optimal pH.[][10] Store the MC-Val-Cit-PAB-rifabutin linker-drug in an anhydrous solvent like DMSO or DMF and protect it from moisture.[1] Prepare aqueous solutions of the linker-drug immediately before the conjugation step.
Incorrect Stoichiometry	The molar ratio of the linker-drug to the antibody is crucial. An insufficient amount of linker-drug will lead to a low DAR. Use a molar excess of the linker-drug (e.g., 5-10 fold excess over available thiol groups) to drive the reaction to completion.
Steric Hindrance from Rifabutin	Rifabutin is a bulky molecule.[11] Its structure may sterically hinder the maleimide's access to the antibody's thiol groups. Consider increasing the reaction time or including a small percentage (e.g., 5-10%) of a co-solvent like DMSO to improve solubility and accessibility.

Problem Area 3: Suboptimal Conjugation Reaction Conditions

Potential Cause	Recommended Action & Rationale
Incorrect Reaction pH	The maleimide-thiol reaction is highly pH-dependent. The optimal pH range is 6.5-7.5 to ensure high selectivity for thiols over other nucleophilic groups like amines (e.g., on lysine (B10760008) residues).[1][2][3] Reaction rates are slower at pH < 6.5, and side reactions increase at pH > 7.5.[1][3]
Re-oxidation of Antibody Thiols	After reduction, antibody thiol groups can re-oxidize to form disulfide bonds. Perform the conjugation step immediately after removing the excess reducing agent.[6] The inclusion of a chelating agent like EDTA (1-2 mM) in the buffers can help prevent metal-catalyzed oxidation.[14]
Insufficient Reaction Time	The conjugation reaction may be slow, especially with a sterically hindered payload. Monitor the reaction over time (e.g., 1, 4, 8, and 16 hours) by analyzing aliquots with HIC-HPLC to determine the optimal reaction duration.

Experimental Protocols

Protocol 1: Partial Reduction of Antibody with TCEP

• Buffer Preparation: Prepare a conjugation buffer (e.g., 50 mM sodium phosphate, 50 mM sodium chloride, 2 mM EDTA, pH 7.4).

• Antibody Preparation: Adjust the antibody concentration to 5-10 mg/mL in the conjugation buffer.

• TCEP Addition: Prepare a fresh stock solution of TCEP (e.g., 10 mM) in the conjugation buffer. Add the desired molar equivalents of TCEP to the antibody solution.

• Incubation: Incubate the mixture at 37°C for 1-2 hours with gentle mixing.[6]

• Removal of TCEP: Immediately remove the excess TCEP using a desalting column or a centrifugal concentrator (30 kDa cutoff), exchanging the antibody into fresh, degassed conjugation buffer.[6][14] This step is critical to prevent TCEP from reacting with the maleimide linker.

Protocol 2: Conjugation of Reduced Antibody with MC-Val-Cit-PAB-rifabutin

• Prepare Linker-Drug: Dissolve the MC-Val-Cit-PAB-rifabutin in a minimal amount of anhydrous DMSO to create a concentrated stock solution (e.g., 10 mM).

• Add Linker-Drug: Add the required volume of the linker-drug stock solution to the purified, reduced antibody. The final concentration of the organic solvent (e.g., DMSO) should ideally be below 10% (v/v) to avoid antibody denaturation.

• Incubation: Incubate the reaction at room temperature for 1 to 4 hours with gentle mixing.[6] The reaction should be protected from light, as some payloads can be light-sensitive.[6][15]

• Quenching (Optional): To quench any unreacted maleimide groups, a molar excess of a thiol-containing compound like N-acetylcysteine can be added. Incubate for an additional 30 minutes.

• Purification: Purify the ADC using size-exclusion chromatography (SEC) or tangential flow filtration (TFF) to remove unconjugated linker-drug and other impurities.[6]

Protocol 3: DAR Analysis by Hydrophobic Interaction Chromatography (HIC)

HIC separates ADC species based on hydrophobicity. Each conjugated drug molecule increases the protein's overall hydrophobicity, leading to longer retention times.[7][16]

• Column: Use a HIC column suitable for ADC analysis (e.g., Tosoh TSKgel Butyl-NPR).

• Mobile Phase A: High salt buffer (e.g., 20 mM sodium phosphate, 1.5 M ammonium (B1175870) sulfate, pH 6.95).

• Mobile Phase B: Low salt buffer (e.g., 20 mM sodium phosphate, pH 6.95).

• Gradient: Run a linear gradient from high salt (Mobile Phase A) to low salt (Mobile Phase B) over 20-30 minutes.

• Detection: Monitor absorbance at 280 nm.

• Analysis: The resulting chromatogram will show distinct peaks corresponding to the antibody with different numbers of conjugated drugs (DAR0, DAR2, DAR4, etc.). Calculate the average DAR by integrating the peak areas for each species, multiplying by the corresponding DAR value, and dividing by the total integrated area.

Visualizations

Experimental Workflow

Caption: Workflow for cysteine-based ADC conjugation.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low DAR.

Linker Cleavage Mechanism

References

• 1. benchchem.com [benchchem.com]
• 2. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 3. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Introduction to Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. accessdata.fda.gov [accessdata.fda.gov]
• 12. drugs.com [drugs.com]
• 13. Disulfide reduction using TCEP reaction [biosyn.com]
• 14. broadpharm.com [broadpharm.com]
• 15. Conjugation Ratio, Light Dose, and pH Affect the Stability of Panitumumab–IR700 for Near-Infrared Photoimmunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. An Online Four-Dimensional HIC×SEC-IM×MS Methodology for Proof-of-Concept Characterization of Antibody Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Val-Cit Linker Stability in Mouse Plasma

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering premature cleavage of Valine-Citrulline (Val-Cit) linkers in mouse plasma during preclinical studies of antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: Why is my Val-Cit linked ADC showing instability in mouse plasma but not in human plasma?

A1: The instability of Val-Cit linkers in mouse plasma is primarily due to the enzymatic activity of a specific mouse carboxylesterase, Ces1c.[1] This enzyme is present in mouse plasma and can recognize and cleave the Val-Cit dipeptide, leading to premature release of the cytotoxic payload.[1] Human plasma does not contain this homologous enzyme, hence the observed stability in human plasma.[2][3]

Q2: What are the consequences of premature linker cleavage in my mouse studies?

A2: Premature cleavage of the Val-Cit linker in the bloodstream leads to off-target toxicity due to the systemic release of the potent payload, which can result in adverse effects and a narrowed therapeutic window.[4] Additionally, it reduces the amount of intact ADC reaching the tumor site, thereby decreasing the overall efficacy of the therapeutic.[1] This can lead to misleading results in preclinical mouse models and potentially the unwarranted termination of a promising ADC candidate.[2][1]

Q3: How can I improve the stability of my Val-Cit linked ADC in mouse plasma?

A3: Several strategies can be employed to enhance the stability of Val-Cit linkers in mouse plasma:

• Linker Modification: Introducing a hydrophilic amino acid at the P3 position (N-terminus to the valine) can significantly increase stability. For example, adding a glutamic acid residue to create a Glu-Val-Cit (EVCit) linker has been shown to dramatically improve the ADC's half-life in mouse models.[1]

• Alternative Linker Chemistries: Consider using linkers that are not substrates for mouse Ces1c, such as triglycyl peptide linkers.

• Conjugation Site Selection: The site of conjugation on the antibody can influence the linker's susceptibility to enzymatic cleavage. Less solvent-exposed sites may offer more protection.[5]

Q4: Is the Val-Cit linker still a viable option for clinical development despite its instability in mice?

A4: Yes. The instability observed in mice is species-specific and is not seen in human or cynomolgus monkey plasma.[3] Therefore, promising efficacy and safety data in preclinical models using stabilized linkers (like EVCit) or in Ces1c knockout mice can support the progression of a Val-Cit ADC to clinical development.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving Val-Cit linkers in mouse plasma.

Issue 1: High levels of free payload detected in mouse plasma shortly after ADC administration.

• Possible Cause: Premature cleavage of the Val-Cit linker by mouse carboxylesterase Ces1c.

• Troubleshooting Steps:

  • Confirm Ces1c Sensitivity:

    • Conduct an in vitro plasma stability assay using mouse plasma and compare the stability of your Val-Cit ADC to a control ADC with a more stable linker (e.g., EVCit or a non-cleavable linker).

    • If available, perform an in vivo study in Ces1c knockout mice to confirm if the premature payload release is mitigated.

  • Modify the Linker:

    • Synthesize an ADC with a modified linker, such as Glu-Val-Cit (EVCit), and repeat the in vitro and in vivo stability studies.

  • Evaluate Alternative Linkers:

    • Test ADCs with entirely different cleavable linkers that are known to be stable in mouse plasma.

Issue 2: Inconsistent results in ADC efficacy studies in mice.

• Possible Cause: Variable rates of premature linker cleavage among individual mice or different mouse strains, leading to inconsistent delivery of the payload to the tumor.

• Troubleshooting Steps:

  • Standardize Mouse Strain: Ensure that the same mouse strain is used for all efficacy studies, as carboxylesterase activity can vary between strains.

  • Assess Linker Stability: Perform a preliminary pharmacokinetic study to determine the stability of your ADC in the chosen mouse strain.

  • Switch to a Stable Linker: If instability is confirmed, re-evaluate efficacy using an ADC with a stabilized linker like EVCit to ensure consistent payload delivery.

Data Presentation

Table 1: In Vitro Stability of Different Linkers in Mouse Plasma

Linker	ADC Construct	Incubation Time in Mouse Plasma	Remaining Intact ADC (%)	Reference
Val-Cit (VCit)	anti-HER2-MMAF	14 days	< 5%	[6]
Ser-Val-Cit (SVCit)	anti-HER2-MMAF	14 days	~30%	[6]
Glu-Val-Cit (EVCit)	anti-HER2-MMAF	14 days	~100%	[6]

Table 2: In Vivo Half-Life of ADCs with Different Linkers in Mice

Linker	ADC Construct	Half-life in Mice	Reference
Val-Cit (VCit)	cAC10-MMAE	~6.0 days	[6]
Glu-Val-Cit (EVCit)	Generic ADC	~12 days	[1]

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

Objective: To assess the stability of an ADC with a Val-Cit linker in mouse plasma over time.

Materials:

• ADC construct

• Freshly collected mouse plasma (e.g., from BALB/c mice), anticoagulated with citrate (B86180) or EDTA

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• LC-MS/MS system for analysis

• Protein precipitation solution (e.g., acetonitrile (B52724) with an internal standard)

• Microcentrifuge tubes

• Centrifuge

Methodology:

• Thaw the mouse plasma at 37°C.

• Dilute the ADC to a final concentration of 100 µg/mL in pre-warmed mouse plasma in multiple microcentrifuge tubes (one for each time point).

• As a control, prepare a similar dilution of the ADC in PBS.

• Incubate the samples at 37°C.

• At specified time points (e.g., 0, 1, 6, 24, 48, 72, and 144 hours), remove an aliquot from the corresponding tube.

• To quench the reaction and precipitate plasma proteins, add 3 volumes of cold protein precipitation solution to the plasma sample.

• Vortex the samples thoroughly and incubate at -20°C for at least 30 minutes.

• Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully collect the supernatant, which contains the released payload.

• Analyze the supernatant by LC-MS/MS to quantify the amount of free payload. The amount of intact ADC can be inferred by subtracting the released payload from the initial total payload.

Protocol 2: Cathepsin B Cleavage Assay

Objective: To confirm that the Val-Cit linker remains cleavable by its target enzyme, Cathepsin B, after modification.

Materials:

• ADC construct (e.g., with EVCit linker)

• Recombinant human Cathepsin B

• Cathepsin B assay buffer (e.g., 50 mM sodium acetate, 5 mM DTT, 5 mM EDTA, pH 5.5)

• Incubator at 37°C

• LC-MS/MS system for analysis

• Quenching solution (e.g., acetonitrile)

Methodology:

• Prepare a reaction mixture containing the ADC at a final concentration of 10 µM in the Cathepsin B assay buffer.

• Add recombinant human Cathepsin B to the reaction mixture to a final concentration of 1 µM.

• For a negative control, prepare a reaction mixture without Cathepsin B.

• Incubate the samples at 37°C.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot from the reaction mixture.

• Immediately quench the reaction by adding an equal volume of cold quenching solution.

• Analyze the samples by LC-MS/MS to measure the amount of released payload.

• Calculate the rate of cleavage to determine the linker's susceptibility to Cathepsin B.

Visualizations

Caption: Mechanism of Val-Cit vs. Glu-Val-Cit linker cleavage.

Caption: Troubleshooting workflow for premature linker cleavage.

References

• 1. communities.springernature.com [communities.springernature.com]
• 2. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Improving the Stability of the Maleimide-Thiol Linkage in ADCs

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of the maleimide-thiol linkage in Antibody-Drug Conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of instability for the maleimide-thiol linkage in ADCs?

A1: The primary routes of instability for the thiosuccinimide linkage, formed from the reaction of a thiol and a maleimide (B117702), are:

• Retro-Michael Reaction: This is a reversible reaction where the thiosuccinimide adduct breaks down into the original thiol and maleimide. This can lead to premature release of the drug-linker and its subsequent reaction with other thiol-containing molecules in the body, such as albumin and glutathione, potentially causing off-target toxicity.[1][2][3][4]

• Hydrolysis: The succinimide (B58015) ring can undergo hydrolysis, opening the ring to form a stable maleamic acid thioether. While this prevents the retro-Michael reaction, the hydrolysis rate of traditional N-alkylmaleimides is often too slow to effectively compete with the retro-Michael reaction in vivo.[1][5]

Q2: How does the conjugation site on the antibody affect the stability of the maleimide-thiol linkage?

A2: The local chemical environment of the cysteine residue on the antibody can significantly influence the stability of the maleimide-thiol linkage. Factors such as the pKa of the thiol and steric hindrance around the conjugation site can impact the susceptibility of the linkage to the retro-Michael reaction and the rate of succinimide ring hydrolysis.[3][6]

Q3: What are "next-generation maleimides" and how do they improve stability?

A3: Next-generation maleimides (NGMs) are chemically modified maleimides designed to overcome the instability of the traditional maleimide-thiol linkage.[7][8] Key types of NGMs include:

• Self-hydrolyzing Maleimides: These maleimides have substituents, often a basic amino group, that catalyze the intramolecular hydrolysis of the thiosuccinimide ring at physiological pH.[5][9] This rapid conversion to the stable ring-opened form prevents the retro-Michael reaction.[5]

• Disulfide Re-bridging Maleimides: Reagents like dibromomaleimides can react with the two thiols from a reduced interchain disulfide bond on the antibody, forming a stable, covalent bridge.[7][8][10] This approach not only enhances stability but also leads to more homogeneous ADCs.[8]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps & Solutions
Inconsistent Drug-to-Antibody Ratio (DAR) in ADC batches.	Incomplete reaction or side reactions during conjugation.	Optimize Reaction pH: The reaction between thiols and maleimides is most efficient between pH 6.5 and 7.5. Above pH 7.5, maleimides can react with lysine (B10760008) residues, leading to heterogeneity.[1] Control Molar Ratio: Use a sufficient molar excess of the maleimide-functionalized linker-payload to drive the reaction to completion, but avoid large excesses which can cause non-specific reactions.[1] Ensure Complete Disulfide Reduction: If conjugating to native cysteines, ensure complete reduction of disulfide bonds using an appropriate reducing agent like TCEP or DTT.[1]
Premature drug release observed in in vitro plasma stability studies.	The maleimide-thiol linkage is undergoing the retro-Michael reaction.	Confirm Payload Loss with LC-MS: Use Liquid Chromatography-Mass Spectrometry (LC-MS) to analyze the ADC after plasma incubation to identify different DAR species and quantify payload loss.[11][12] Perform a Thiol Exchange Assay: Incubate the ADC with an excess of a small molecule thiol (e.g., glutathione) and monitor the payload transfer over time using HPLC or LC-MS to confirm susceptibility to thiol exchange.[1] Promote Succinimide Ring Hydrolysis: Incubate the ADC at a slightly alkaline pH (e.g., pH 9) post-conjugation to accelerate hydrolysis. Be cautious of potential antibody aggregation at higher pH.[1] Switch to a More Stable Linker: Synthesize the ADC using a self-hydrolyzing maleimide or a next-generation maleimide like a dibromomaleimide.[1]
ADC aggregation observed during or after conjugation.	Increased hydrophobicity due to the payload, high DAR, or suboptimal buffer conditions.	Optimize DAR: Aim for a lower and more homogeneous DAR to reduce the overall hydrophobicity of the ADC.[13] Formulation Optimization: Screen different buffers and pH levels to find optimal conditions for your ADC. The pH should be 1-2 units away from the antibody's isoelectric point (pI).[13] Include Stabilizing Excipients: Consider adding excipients like polysorbates (e.g., Polysorbate 20 or 80) to shield hydrophobic regions and prevent aggregation.[13]

Quantitative Data Summary

The stability of the maleimide-thiol linkage is highly dependent on the specific maleimide derivative used. The following table summarizes publicly available data on the stability of different linkers.

Linker Type	Linker Example	Half-life in Human Plasma	Key Findings
Protease-Sensitive	Valine-Citrulline (Val-Cit)	> 230 days	Highly stable in human plasma, but can be less stable in mouse plasma due to carboxylesterases.[14]
Valine-Alanine (Val-Ala)	Stable	Exhibits high stability in human plasma and improved stability in mouse plasma compared to Val-Cit.[14]
pH-Sensitive	Hydrazone	~2 days	Shows pH-dependent hydrolysis but can have instability in circulation, leading to premature drug release.[14]
Glutathione-Sensitive	Disulfide	Variable	Stability can be modulated by steric hindrance around the disulfide bond.[14]
Enzyme-Sensitive (Other)	β-Glucuronide	Highly Stable	Demonstrates greater stability and efficacy in vivo compared to some peptide linkers.[14]

Note: The data presented are illustrative and can vary based on the specific antibody, payload, and experimental conditions.

Detailed Experimental Protocols

Protocol 1: Plasma Stability Assay of an ADC

Objective: To determine the stability of an ADC and the rate of drug deconjugation in plasma.

Methodology:

• ADC Incubation: Dilute the test ADC to a final concentration (e.g., 100 µg/mL) in plasma (e.g., human, mouse, rat) and a control sample in PBS.

• Incubation: Incubate the samples at 37°C with gentle shaking.

• Time Points: Collect aliquots at various time points (e.g., 0, 6, 24, 48, 72, and 144 hours).

• Sample Analysis:

  • To measure intact ADC (Drug-to-Antibody Ratio - DAR): Isolate the ADC from plasma using immunoaffinity capture (e.g., Protein A beads) and analyze by LC-MS to determine the average DAR at each time point. A decrease in DAR over time indicates linker cleavage.[14]

  • To measure released payload: Extract the free payload from the plasma samples and quantify using LC-MS.[14]

• Data Analysis: Plot the percentage of intact ADC or the concentration of released payload against time to calculate the half-life (t1/2) of the ADC in plasma.[14]

Protocol 2: Post-Conjugation Succinimide Ring Hydrolysis

Objective: To increase the stability of the maleimide-thiol linkage by promoting the hydrolysis of the succinimide ring.

Methodology:

• Conjugation: Perform the conjugation of the maleimide-linker-payload to the thiol-containing antibody under standard conditions (pH 6.5-7.5).

• Buffer Exchange: After conjugation, exchange the buffer of the ADC solution to a buffer with a slightly alkaline pH (e.g., pH 9.0).

• Incubation: Incubate the ADC solution at a controlled temperature (e.g., 25°C or 37°C) for a specific duration (e.g., 2-24 hours). The optimal time and temperature should be determined empirically.

• Monitoring: Monitor the extent of hydrolysis by LC-MS. A mass increase of 18 Da corresponds to the addition of a water molecule upon ring opening.

• Final Buffer Exchange: Once the desired level of hydrolysis is achieved, exchange the buffer to the final formulation buffer (typically at a neutral or slightly acidic pH).

Protocol 3: LC-MS Analysis of ADC DAR

Objective: To determine the drug-to-antibody ratio (DAR) of an ADC sample.

Methodology:

• Sample Preparation:

  • Intact Mass Analysis: Dilute the ADC sample in an appropriate buffer compatible with LC-MS analysis (e.g., 0.1% formic acid in water).

  • Reduced Chain Analysis: To analyze the light and heavy chains separately, incubate the ADC with a reducing agent (e.g., 10 mM DTT at 37°C for 30 minutes).[1]

• LC-MS Analysis: Inject the prepared sample onto the LC-MS system. Use a gradient of increasing organic solvent (e.g., acetonitrile (B52724) with 0.1% formic acid) to elute the different ADC species. Acquire mass spectra across the elution profile.[1]

• Data Analysis: Integrate the peaks corresponding to the different DAR species in the chromatogram. Calculate the average DAR by taking a weighted average of the different species.[1]

Visualizations

Caption: Mechanisms of maleimide-thiol linkage instability.

Caption: Workflow for assessing ADC plasma stability.

Caption: Logical relationships of solutions for linker instability.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of a facile antibody–drug conjugate platform for increased stability and homogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vectorlabs.com [vectorlabs.com]
• 4. researchgate.net [researchgate.net]
• 5. Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Application of Next-Generation Maleimides (NGMs) to Site-Selective Antibody Conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Next generation maleimides enable the controlled assembly of antibody-drug conjugates via native disulfide bond bridging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release - SigutLabs [sigutlabs.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 12. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Overcoming off-target toxicity associated with rifabutin payloads

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with rifabutin-based payloads, particularly in the context of targeted drug delivery systems like antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for rifabutin (B1679326) and how might this contribute to off-target effects?

A1: Rifabutin's primary on-target mechanism is the inhibition of DNA-dependent RNA polymerase in susceptible bacteria, which suppresses RNA synthesis and leads to cell death.[1][2][3] However, when used as a payload in a targeted delivery system for non-bacterial cells (e.g., cancer), its off-target effects become the primary concern. One significant off-target activity is the inhibition of P-glycoprotein (P-gp), a cell membrane efflux pump responsible for removing various substances, including anticancer drugs, from cells.[4][5][6] This can lead to increased intracellular concentration of co-administered drugs, enhancing their toxicity in non-target tissues.[4][5] Additionally, due to its lipophilicity, rifabutin can nonspecifically interact with and partition into the lipid membranes of cells, which may contribute to general toxicity.[7]

Q2: My rifabutin conjugate is showing significant toxicity in healthy cells/tissues. What are the likely causes?

A2: High off-target toxicity of a rifabutin conjugate can stem from several factors related to the construct's design:

• Premature Payload Release: The linker connecting rifabutin to the delivery vehicle (e.g., an antibody) may be unstable in circulation, leading to the systemic release of the payload before it reaches the target site.[8][] This is a common cause of off-target toxicity for many ADCs.[10][11]

• On-Target, Off-Tumor Toxicity: The target antigen for your delivery vehicle might be expressed on healthy cells, even at low levels. The ADC binding to these healthy cells can cause damage and side effects.[10]

• Non-specific Uptake: The physicochemical properties of the entire conjugate, potentially increased hydrophobicity from the rifabutin payload, can lead to its non-specific uptake by healthy tissues, such as the liver or peripheral neurons.[10][11]

• Inherent Rifabutin Toxicity: As an antibiotic, rifabutin has known side effects, including neutropenia, leukopenia, and potential liver toxicity.[1][12] These intrinsic properties can manifest as off-target toxicity if the payload is released systemically.

Q3: How can I reduce the off-target toxicity of my rifabutin payload?

A3: Several strategies can be employed to mitigate off-target effects:

• Linker Optimization: Use a more stable linker to ensure the rifabutin payload is only released under specific conditions found within the target cell (e.g., acidic pH in lysosomes or the presence of specific enzymes).[][13] Both cleavable and non-cleavable linkers have different release mechanisms and stability profiles that should be evaluated.[14][15]

• Payload Modification: Develop less toxic analogs of rifabutin. Research has focused on creating rifabutin analogs with improved activity against specific targets, which could also be explored for reduced off-target effects.[16][17]

• Target Selection: Ensure the chosen antigen for your antibody is highly and specifically expressed on target cells with minimal expression on healthy tissues.[10][13]

• Drug Delivery Systems: Encapsulating the rifabutin conjugate in nanocarriers, such as polymeric nanoparticles or liposomes, can help shield the payload from systemic circulation, reduce non-specific uptake, and improve targeted delivery.[18][19]

Q4: Are there specific assays to test for the off-target liabilities of rifabutin conjugates?

A4: Yes, several assays are crucial:

• Plasma Stability Assay: To determine if the linker is stable and prevents premature payload release. This is often performed using HPLC to measure the amount of free rifabutin over time in plasma.[20]

• Cytotoxicity Assays on Non-Target Cells: Test the conjugate on a panel of healthy cell lines that do not express the target antigen to assess baseline toxicity.

• P-gp Inhibition Assay: To quantify the extent to which your rifabutin conjugate inhibits P-gp. This can be done using fluorescent P-gp substrates like Rhodamine 123 in a flow cytometry-based assay.[6]

• Myelotoxicity Assay: Hematopoietic toxicity is a known side effect of rifabutin.[1] An in vitro colony-forming unit (CFU) assay using human hematopoietic progenitor cells can assess the potential for myelosuppression.[21]

Troubleshooting Guides

Problem 1: High variance in efficacy and toxicity between batches of my rifabutin conjugate.

Possible Cause	Troubleshooting Step
Heterogeneous Conjugation	Early conjugation methods often result in a mixture of species with varying drug-to-antibody ratios (DAR). This heterogeneity can lead to inconsistent performance.
Solution: Implement site-specific conjugation techniques (e.g., cysteine engineering, enzymatic conjugation) to produce a more homogenous product with a controlled DAR.[][13] Characterize each batch thoroughly using techniques like mass spectrometry to confirm homogeneity.
Conjugate Aggregation	The hydrophobicity of the rifabutin payload may cause the ADC to aggregate, leading to rapid clearance and altered pharmacokinetic profiles.
Solution: Analyze each batch for aggregation using size exclusion chromatography (SEC). Optimize the formulation buffer or consider incorporating hydrophilic linkers to improve solubility and stability.[20]

Problem 2: My rifabutin conjugate is effective in vitro but shows poor efficacy and high toxicity in vivo.

Possible Cause	Troubleshooting Step
Poor Pharmacokinetics (PK)	The conjugate may be cleared from circulation too quickly, preventing it from reaching the tumor in sufficient concentrations. This can be exacerbated by aggregation or instability.
Solution: Conduct a full PK study in a relevant animal model. If clearance is rapid, investigate the cause (aggregation, instability). Modifying the linker or using formulation strategies like PEGylation may improve the half-life.
Linker Instability In Vivo	The linker may be stable in cell culture media but cleaves prematurely in the bloodstream, releasing the payload systemically.
Solution: Perform an in vivo stability study by analyzing blood samples over time for the presence of free rifabutin. If the linker is unstable, select a more robust linker chemistry.[14][15]

Quantitative Data Summaries

Table 1: In Vitro Myelotoxicity of Rifabutin

This table summarizes the inhibitory effect of rifabutin on human hematopoietic progenitor cells, providing an indication of its potential for myelotoxicity.

Cell Type	Rifabutin Concentration	% Inhibition of Colony Formation
Hematopoietic Progenitors	5 µM	57-65%
Granulocyte-Macrophage Progenitors	5 µM (in combination with 50 µM AZT)	59% (less sensitive)
Erythroid Progenitors	5 µM (in combination with 50 µM AZT)	73% (more sensitive)
(Data sourced from an in vitro microcapillary assay)[21]

Table 2: Stability of Extemporaneously Compounded Oral Rifabutin Liquids

This data indicates the stability of rifabutin in different liquid formulations under various storage conditions, highlighting its susceptibility to degradation.

Vehicle	Storage Temperature	Time to Lose >10% Concentration
Cherry Syrup (pH 2.9)	4°C, 25°C, 30°C	> 12 weeks
40°C	~8-12 weeks
Ora-Sweet/Ora-Plus (1:1)	4°C, 25°C, 30°C, 40°C	> 12 weeks (loss was <5%)
(Data sourced from HPLC analysis)[22][23]

Table 3: Forced Degradation of Rifabutin under Stress Conditions

This table shows the percentage of rifabutin degradation when subjected to various stress conditions, which is crucial for understanding its chemical liabilities.

Stress Condition	% Degradation
Acid Hydrolysis	11.77%
Base Hydrolysis	9.99%
Oxidation	35.00%
Thermal	No degradation observed
Photolysis (Light)	30.88%
(Data sourced from a stability-indicating LC method)[24]

Experimental Protocols

1. HPLC-Based Stability Assay for Rifabutin Conjugates

• Objective: To quantify the amount of free rifabutin released from a conjugate in plasma over time.

• Methodology:

  • Incubate the rifabutin conjugate in plasma (e.g., human or mouse) at 37°C.

  • At designated time points (e.g., 0, 1, 6, 24, 48 hours), take an aliquot of the plasma sample.

  • Precipitate plasma proteins using a solvent like acetonitrile. Centrifuge to pellet the proteins.

  • Collect the supernatant containing the free rifabutin.

  • Analyze the supernatant using a validated reverse-phase HPLC method.[24][25] A C18 column is typically used, with a mobile phase consisting of an ammonium (B1175870) acetate (B1210297) buffer and acetonitrile.[24]

  • Detection is carried out via UV absorbance, typically around 275 nm.[24][25]

  • Quantify the amount of free rifabutin by comparing the peak area to a standard curve of known rifabutin concentrations.

2. P-glycoprotein (P-gp) Inhibition Assay using Flow Cytometry

• Objective: To determine if the rifabutin conjugate inhibits P-gp-mediated efflux.

• Methodology:

  • Use a cell line known to express P-gp (e.g., LS180 or resistant cancer cell lines like KBV20C).[4][6]

  • Treat the cells with different concentrations of your rifabutin conjugate for a predetermined period. Include positive (known P-gp inhibitor) and negative (vehicle) controls.

  • Add a fluorescent P-gp substrate, such as Rhodamine 123, to the cells and incubate.

  • Wash the cells to remove the extracellular substrate.

  • Measure the intracellular fluorescence of the cells using a flow cytometer.

  • Interpretation: An increase in intracellular fluorescence in conjugate-treated cells compared to the negative control indicates that P-gp efflux is inhibited, causing the fluorescent substrate to accumulate inside the cells.[6]

3. Colony-Forming Unit (CFU) Assay for Myelotoxicity Assessment

• Objective: To evaluate the toxicity of the rifabutin conjugate to hematopoietic stem and progenitor cells.

• Methodology:

  • Obtain human bone marrow mononuclear cells or purified CD34+ hematopoietic progenitor cells.

  • Culture the cells in a semi-solid methylcellulose (B11928114) medium containing cytokines that support the growth of different hematopoietic colonies (e.g., erythroid and granulocyte-macrophage).

  • Add varying concentrations of the rifabutin conjugate to the cultures.

  • Incubate the cultures for approximately 14 days to allow for colony formation.

  • Count the number of colonies of each type (e.g., BFU-E for erythroid, CFU-GM for granulocyte-macrophage) under a microscope.

  • Interpretation: A dose-dependent decrease in the number of colonies compared to untreated controls indicates myelotoxicity.[21]

Visualizations

Caption: Workflow for troubleshooting off-target toxicity of rifabutin conjugates.

Caption: Rifabutin-mediated P-gp inhibition leading to off-target toxicity.

Caption: Relationship of ADC components to on-target vs. off-target effects.

References

• 1. Rifabutin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. rifabutin | Actions and Spectrum | medtigo [medtigo.com]
• 4. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity [mdpi.com]
• 5. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rifabutin but not rifampicin can partly out-balance P-glycoprotein induction by concurrent P-glycoprotein inhibition through high affinity binding to the inhibitory site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mutually Exclusive Interactions of Rifabutin with Spatially Distinct Mycobacterial Cell Envelope Membrane Layers Offer Insights into Membrane-Centric Therapy of Infectious Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. njbio.com [njbio.com]
• 10. blog.crownbio.com [blog.crownbio.com]
• 11. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rifabutin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. blog.crownbio.com [blog.crownbio.com]
• 14. scispace.com [scispace.com]
• 15. Drug Conjugate Linkers and Their Effects on Drug Properties - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 16. ADP-ribosylation-resistant rifabutin analogs show improved bactericidal activity against drug-tolerant M. abscessus in caseum surrogate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ADP-ribosylation-resistant rifabutin analogs show improved bactericidal activity against drug-tolerant M. abscessus in caseum surrogate - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ijcrt.org [ijcrt.org]
• 19. Innovative Strategies for Combating Multidrug-Resistant Tuberculosis: Advances in Drug Delivery Systems and Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Preclinical ADC Development: Challenges and Solutions | ChemPartner [chempartner.com]
• 21. Myelotoxicity of rifabutin and 3'-azido-3'-deoxythymidine, alone and in combination, to human hematopoietic progenitor cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Stability of rifabutin in two extemporaneously compounded oral liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. internationalscholarsjournals.com [internationalscholarsjournals.com]
• 25. actascientific.com [actascientific.com]

Technical Support Center: Methods to Reduce Heterogeneity in Drug-to-Antibody Ratio

Welcome to our technical support center for Antibody-Drug Conjugate (ADC) production. This resource is designed to provide researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to address challenges related to achieving a homogeneous drug-to-antibody ratio (DAR).

Frequently Asked Questions (FAQs)

Q1: What is the Drug-to-Antibody Ratio (DAR) and why is its heterogeneity a concern?

The Drug-to-Antibody Ratio (DAR) is a critical quality attribute of an ADC, representing the average number of drug molecules conjugated to a single antibody.[1] Heterogeneity in DAR, meaning a mixture of ADCs with different numbers of conjugated drugs (e.g., DAR 0, 2, 4, 6, 8), is a significant concern for several reasons:

• Pharmacokinetics (PK): Highly loaded ADC species (high DAR) are often more hydrophobic, leading to faster clearance from circulation and increased accumulation in the liver.[2][3] This can reduce the therapeutic window and overall efficacy.

• Efficacy: A heterogeneous mixture contains subpopulations of ADCs with varying potencies. Unconjugated antibodies (DAR 0) are ineffective, while suboptimal DAR species may not deliver a sufficient therapeutic dose to the target cells.[3]

• Toxicity: High DAR species can exhibit increased off-target toxicity due to their altered physicochemical properties and faster clearance.[2]

• Manufacturing and Reproducibility: A heterogeneous mixture is difficult to characterize and manufacture consistently, posing challenges for regulatory approval.[3]

Q2: What are the primary causes of DAR heterogeneity in conventional ADC production?

Traditional ADC production methods often rely on the stochastic conjugation of drugs to native amino acid residues on the antibody, primarily lysines and cysteines. This leads to a heterogeneous mixture of products.[3]

• Lysine (B10760008) Conjugation: Antibodies have numerous solvent-accessible lysine residues (typically over 80), leading to a wide distribution of DAR values and positional isomers.[3][4]

• Cysteine Conjugation: This method involves the reduction of interchain disulfide bonds, creating a limited number of reactive thiol groups (typically up to 8). While this reduces heterogeneity compared to lysine conjugation, it still produces a mixture of species with varying DARs (0, 2, 4, 6, 8).[3]

Q3: What are the main advantages of using site-specific conjugation methods to control DAR?

Site-specific conjugation methods offer precise control over the location and stoichiometry of drug attachment, leading to a more homogeneous ADC product with a defined DAR.[5] The key advantages include:

• Improved Homogeneity: Leads to a well-defined product with a narrow DAR distribution, simplifying characterization and manufacturing.

• Optimized Pharmacokinetics: A uniform DAR profile results in more predictable and favorable pharmacokinetic properties, including reduced clearance and a longer half-life.

• Enhanced Therapeutic Window: By eliminating highly loaded, potentially toxic species and unconjugated, inactive antibodies, the therapeutic window can be significantly widened.

• Consistent Efficacy: A homogeneous ADC ensures that each molecule delivers a consistent and optimal dose of the cytotoxic payload to the target cell.

Below is a diagram illustrating the difference between random and site-specific conjugation.

Figure 1: Comparison of random vs. site-specific conjugation.

Troubleshooting Guides

Issue 1: My cysteine-linked ADC preparation shows a wide DAR distribution on HIC analysis. How can I narrow it?

A wide DAR distribution in cysteine-linked ADCs is a common issue. Here are some potential causes and troubleshooting steps:

• Cause: Inconsistent reduction of interchain disulfide bonds.

• Troubleshooting:

  • Optimize Reductant Concentration: The molar ratio of the reducing agent, such as tris(2-carboxyethyl)phosphine (B1197953) (TCEP), to the antibody is a critical parameter.[6] A suboptimal concentration can lead to incomplete or excessive reduction, resulting in a broader range of DAR species. Perform a titration of the TCEP:mAb ratio to find the optimal concentration that yields the desired DAR distribution.[7]

  • Control Reaction Time and Temperature: The duration and temperature of the reduction step can influence the extent of disulfide bond cleavage. Monitor the reaction over time to determine the optimal endpoint.[6] Conjugating at a lower temperature (e.g., 4°C) has been shown to increase the proportion of DAR4 species.[8]

  • pH Control: The pH of the reaction buffer affects the reactivity of the reducing agent. Ensure the pH is maintained within the optimal range for the chosen reductant.

• Cause: Inefficient conjugation reaction.

• Troubleshooting:

  • Optimize Drug-Linker to Antibody Ratio: A molar excess of the drug-linker is typically used to drive the conjugation reaction to completion. Experiment with different ratios to maximize the conjugation efficiency for the desired DAR species.

  • Reaction Time and Temperature: Similar to the reduction step, the conjugation time and temperature should be optimized to ensure complete reaction without causing degradation of the antibody or payload.

The following diagram outlines a logical workflow for troubleshooting a wide DAR distribution in cysteine-linked ADCs.

References

• 1. Analysis of drug-to-antibody ratio (DAR) and drug load distribution - ProteoGenix [proteogenix.science]
• 2. tandfonline.com [tandfonline.com]
• 3. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Site-selective lysine conjugation methods and applications towards antibody–drug conjugates - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC03976H [pubs.rsc.org]
• 5. Site-Specific Antibody–Drug Conjugation Using Microbial Transglutaminase | Springer Nature Experiments [experiments.springernature.com]
• 6. Switching positions: Assessing the dynamics of conjugational heterogeneity in antibody–drug conjugates using CE‐SDS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A review of conjugation technologies for antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the In Vivo Stability of Cleavable Val-Cit Linkers

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the in vivo stability of cleavable Val-Cit linkers in antibody-drug conjugates (ADCs).

Troubleshooting Guides

Issue 1: Premature Payload Release Observed in Preclinical Mouse Models

Question: My ADC with a Val-Cit linker shows significant instability and premature payload release in our mouse xenograft model, leading to off-target toxicity and reduced efficacy. What is the likely cause and how can I address this?

Answer:

Possible Cause: The instability of Val-Cit linkers in mouse plasma is a well-documented issue primarily attributed to cleavage by a specific mouse carboxylesterase, Ces1c.[1][2][3] This enzyme is present in rodent plasma and can hydrolyze the linker, leading to premature release of the cytotoxic payload before the ADC reaches the target tumor cells.[1][2] The degree of instability can also be influenced by the conjugation site on the antibody and the length of the linker; more exposed sites and longer linkers can be more vulnerable to enzymatic degradation.[4][5]

Troubleshooting Workflow:

Caption: Troubleshooting decision tree for addressing Val-Cit linker instability in mouse models.

Recommended Actions:

• Confirm Ces1c Sensitivity:

  • Conduct an in vitro plasma stability assay using mouse plasma. Compare the stability of your Val-Cit ADC against a control ADC with a known stable linker (e.g., a non-cleavable linker).[6]

  • If available, perform in vivo studies in Ces1c knockout mice to definitively confirm if this enzyme is responsible for the observed instability.[6]

• Linker Modification:

  • Introduce a Hydrophilic Group: The most effective strategy is to add a hydrophilic amino acid, such as glutamic acid, at the P3 position to create a Glu-Val-Cit (EVCit) tripeptide linker.[1][4] This modification has been shown to dramatically increase the ADC's half-life in mice from approximately 2 days to 12 days by conferring resistance to Ces1c cleavage while maintaining sensitivity to cathepsin B.[1]

  • Alternative Linker Chemistries: Explore alternative cleavable linkers that are not susceptible to Ces1c, such as triglycyl peptide linkers or novel "exolinker" designs.[6][7][8]

• Optimize Conjugation Site and DAR:

  • Conjugation Site: The location of the linker-drug on the antibody can impact its stability.[4][5] Consider engineering the antibody to allow conjugation at sites that are less exposed to plasma enzymes.

  • Drug-to-Antibody Ratio (DAR): High DAR values, especially with hydrophobic payloads, can lead to ADC aggregation and faster clearance, which might be misinterpreted as linker instability.[7][8][9][10] Aim for an optimal DAR that balances efficacy with stability.

Issue 2: Off-Target Toxicity, Particularly Neutropenia, Observed in Human Cell-Based Assays or In Vivo

Question: My Val-Cit linked ADC is showing signs of off-target toxicity, specifically neutropenia, in our studies. What could be the cause, and how can I mitigate this?

Answer:

Possible Cause: This toxicity profile can be a result of premature payload release in the bloodstream, mediated by human neutrophil elastase (NE).[7][8][9] NE is a serine protease secreted by neutrophils that can recognize and cleave the Val-Cit dipeptide, leading to the release of the cytotoxic drug and subsequent damage to neutrophils.[3][7][8][9]

Troubleshooting Steps:

• Assess Neutrophil Elastase Sensitivity:

  • Perform an in vitro assay by incubating your Val-Cit ADC with purified human neutrophil elastase.[6] Monitor the release of the payload over time using methods like LC-MS to quantify the free drug.

• Linker Modification for NE Resistance:

  • Modify the peptide sequence to make it resistant to NE cleavage. For example, replacing valine with glycine (B1666218) at the P2 position to create a glutamic acid-glycine-citrulline (EGCit) linker has been shown to resist NE-mediated degradation while retaining sensitivity to cathepsin B.[9]

  • Novel linker designs, such as the "exolinker" platform, have also demonstrated resistance to NE-mediated cleavage.[7][8]

• Consider Alternative Payloads:

  • If linker modification is not feasible, evaluate payloads with a wider therapeutic window. A less potent payload might mitigate the toxic effects of low levels of premature release.

Frequently Asked Questions (FAQs)

Q1: What is the intended mechanism of cleavage for a Val-Cit linker?

A1: The Val-Cit linker is designed for selective cleavage by the lysosomal protease cathepsin B, which is often overexpressed in the tumor microenvironment.[9][11] After the ADC is internalized by a target cancer cell, it is trafficked to the lysosome. The acidic environment of the lysosome and the high concentration of active cathepsin B lead to the hydrolysis of the peptide bond between citrulline and the self-immolative spacer (like PABC), releasing the cytotoxic payload inside the cell.[11]

Caption: Intended intracellular processing and payload release of a Val-Cit linked ADC.

Q2: How does the hydrophobicity of the payload affect the stability of the Val-Cit linker?

A2: While the payload's hydrophobicity doesn't directly alter the chemical stability of the Val-Cit peptide bond, it significantly impacts the overall properties of the ADC.[10] Highly hydrophobic payloads can lead to:

• Aggregation: Increased hydrophobicity promotes the formation of ADC aggregates, which can be rapidly cleared from circulation.[7][8][10]

• Non-specific Uptake: Hydrophobic ADCs are more prone to non-specific uptake by tissues like the liver, which can cause hepatotoxicity and reduce the amount of ADC available to reach the tumor.[9][10] This can result in a lower therapeutic index and a pharmacokinetic profile that may be mistaken for linker instability.

Q3: Are there alternatives to the Val-Cit linker?

A3: Yes, several alternative cleavable linkers have been developed to address the limitations of the Val-Cit linker. These include:

• Val-Ala linkers: Another dipeptide linker cleaved by cathepsins, which may offer advantages in terms of reduced aggregation with certain payloads.[5][][13]

• Glutamic acid-modified linkers (e.g., EVCit, EGCit): As discussed, these provide enhanced stability against specific plasma proteases.[1][9]

• Novel enzyme-cleavable linkers: Linkers sensitive to other tumor-associated enzymes like β-glucuronidase or legumain are being explored.[14][15][16]

• Non-peptide linkers: Sulfatase-cleavable linkers have shown high plasma stability.[14]

• Exolinkers: This newer platform repositions the cleavable peptide to improve stability and hydrophilicity.[7][8]

Quantitative Data Summary

Table 1: Impact of Linker Modification on ADC Half-Life in Mice

Linker Type	Modification	ADC Half-Life in Mice (days)	Key Finding
Val-Cit (VCit)	Standard	~2	Susceptible to cleavage by mouse Ces1c.[1]
Glu-Val-Cit (EVCit)	Addition of Glutamic Acid	~12	Significantly improved stability in mice.[1]

Table 2: Comparison of Different Cleavable Linkers

Linker	Cleavage Enzyme(s)	Key Advantages	Key Disadvantages
Val-Cit	Cathepsin B, L, K, S; Neutrophil Elastase; mouse Ces1c	Well-established, effective intracellular release.[2][14][]	Susceptible to premature cleavage in mouse plasma and by human neutrophil elastase.[1][9]
Val-Ala	Cathepsin B	May reduce aggregation with hydrophobic payloads compared to Val-Cit.[5][]	Likely shares susceptibility to mouse plasma instability.[5]
Glu-Val-Cit (EVCit)	Cathepsin B	Resistant to mouse Ces1c, leading to high stability in mouse models.[1][4]	Still susceptible to neutrophil elastase.[8]
cBu-Cit	Primarily Cathepsin B	Shows more specific dependence on Cathepsin B compared to Val-Cit.[][14]	Newer technology, less clinical data.
Asn-Asn	Legumain	Stable in mouse and human plasma, resistant to neutrophil elastase.[15][16]	May have slightly higher off-target activity in some models.[2]

Experimental Protocols

Protocol 1: In Vitro Mouse Plasma Stability Assay

Objective: To determine the stability of an ADC with a Val-Cit linker in mouse plasma.

Materials:

• ADC construct

• Control ADC (with a stable linker, if available)

• Freshly collected mouse plasma (e.g., from Charles River Laboratories)

• Phosphate-buffered saline (PBS)

• Incubator at 37°C

• Analytical system (e.g., ELISA, LC-MS)

Methodology:

• Prepare a solution of the ADC in mouse plasma to a final concentration of 0.1 mg/mL.[7]

• Aliquot the mixture into separate tubes for each time point (e.g., 0, 1, 4, 8, 24, 48 hours).

• Incubate the samples at 37°C.

• At each designated time point, stop the reaction by freezing the sample at -80°C.

• Analyze the samples to determine the amount of intact ADC remaining. This can be done by:

  • ELISA: Use a sandwich ELISA to measure the concentration of conjugated antibody.[18]

  • LC-MS: Quantify the amount of free payload that has been released into the plasma.[18]

• Calculate the percentage of intact ADC remaining at each time point relative to the 0-hour sample and plot the degradation over time.

Protocol 2: Lysosomal Stability / Cleavage Assay

Objective: To confirm that the Val-Cit linker is efficiently cleaved by lysosomal proteases.

Materials:

• ADC construct

• Rat or human liver lysosomal fractions (commercially available)

• Cathepsin B inhibitor (e.g., CA-074) for specificity control

• Assay buffer (e.g., 100 mM sodium acetate, pH 5.0, containing 10 mM DTT)

• Incubator at 37°C

• LC-MS system for analysis

Methodology:

• Activate the lysosomal fraction by incubating it in the assay buffer at 37°C for approximately 30 minutes.[16]

• Prepare reaction mixtures:

  • Test Sample: ADC (~10 µM final concentration) + activated lysosomal fraction in assay buffer.

  • Negative Control: ADC + activated lysosomal fraction + Cathepsin B inhibitor in assay buffer.

• Incubate all samples at 37°C.

• Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Stop the reaction in the aliquots (e.g., by adding a strong acid or organic solvent).

• Analyze the samples by LC-MS to quantify the amount of released payload.

• Compare the rate of payload release in the test sample to the negative control to confirm Cathepsin B-mediated cleavage.

References

• 1. communities.springernature.com [communities.springernature.com]
• 2. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 13. Linkers: An Assurance for Controlled Delivery of Antibody-Drug Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. A comparison of the activity, lysosomal stability, and efficacy of legumain-cleavable and cathepsin cleavable ADC linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]

Technical Support Center: Optimizing Antibody-Drug Conjugates by Mitigating Linker Hydrophobicity

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges associated with the hydrophobicity of the maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker in antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What is the MC-Val-Cit-PAB linker and why is its hydrophobicity a concern?

The MC-Val-Cit-PAB linker is a commonly used enzyme-cleavable linker in ADC development. It connects a cytotoxic payload to a monoclonal antibody, ensuring stability in circulation and enabling payload release within target cells.[1][2] However, the inherent hydrophobicity of this linker, often compounded by a hydrophobic payload, can lead to several challenges.[3][4][5] Increased hydrophobicity can cause the ADC to aggregate, leading to reduced efficacy, faster clearance from the bloodstream, and potential immunogenicity.[3][6][7][8]

Q2: What are the common signs that the hydrophobicity of my MC-Val-Cit-PAB linker is causing issues in my experiments?

Several experimental observations may indicate problems arising from linker hydrophobicity:

• Visible precipitation or cloudiness of the ADC solution.

• Inconsistent results in cell-based potency assays.[7]

• Poor in vivo efficacy and rapid clearance of the ADC.[7]

• High levels of aggregation detected by analytical techniques such as size exclusion chromatography (SEC) or dynamic light scattering (DLS).[5][7]

• Difficulties during the conjugation process , including low yields and product heterogeneity.[9]

Q3: What strategies can I employ to mitigate the hydrophobicity of the MC-Val-Cit-PAB linker?

Several approaches can be taken to reduce the hydrophobicity of ADCs utilizing the Val-Cit-PAB linker system:

• Incorporate Hydrophilic Moieties: Introducing hydrophilic groups into the linker is a primary strategy.[7][] This can be achieved by:

  • PEGylation: Adding polyethylene (B3416737) glycol (PEG) chains of varying lengths.[][11][12][13][14]

  • Charged Groups: Incorporating charged groups like sulfonates or phosphates/pyrophosphates can significantly increase hydrophilicity.[3][15]

  • Hydrophilic Amino Acids: Replacing or adding hydrophilic amino acids to the peptide sequence.[4]

• Alternative Linker Architectures: Exploring different linker designs can also be beneficial.

  • Branched Linkers: Using branched structures can help shield the hydrophobic payload.[12]

  • Hydrophilic Spacers: Introducing hydrophilic spacers between the antibody and the cleavable unit.[13]

• Payload Modification: If possible, selecting or modifying the payload to be more hydrophilic can also help.[6]

• Site-Specific Conjugation: Precise control over the conjugation site can sometimes mitigate the impact of a hydrophobic linker by placing it in a less disruptive location on the antibody.[]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
ADC Aggregation	High hydrophobicity of the linker-payload construct.[5][6]	- Incorporate hydrophilic moieties (e.g., PEG, charged groups) into the linker.[7][][12] - Consider using a more hydrophilic alternative to the Val-Cit peptide, such as Val-Ala.[1][15] - Optimize the drug-to-antibody ratio (DAR); a lower DAR may reduce aggregation.
Low Conjugation Yield	Poor solubility of the hydrophobic linker-payload in aqueous conjugation buffers.[9]	- Add organic co-solvents (e.g., DMSO, DMA) to the conjugation buffer to improve solubility.[6] - Synthesize a more hydrophilic version of the linker-payload.
Poor Pharmacokinetics (Rapid Clearance)	Increased hydrophobicity can lead to non-specific uptake and clearance.[3][12]	- Introduce hydrophilic polymers like PEG into the linker design.[12][16] - Evaluate alternative, more hydrophilic linker systems.
Inconsistent In Vitro Potency	Heterogeneity of the ADC preparation due to aggregation.[7]	- Purify the ADC using size exclusion chromatography (SEC) to isolate the monomeric fraction before conducting cell-based assays.[7] - Characterize the ADC preparation thoroughly to ensure consistency between batches.

Quantitative Data Summary

The following table summarizes the impact of different hydrophilic modifications on ADC properties based on published data.

Modification Strategy	Key Findings	Reference
PEGylation	Introduction of PEG12 and PEG24 enabled the generation of high DAR (8) ADCs with Val-Cit-PAB-MMAE without impairing pharmacokinetic profiles.	[11]
Pyrophosphate Diester Linker	Replacement of the traditional Val-Cit-PAB with a pyrophosphate diester linker showed high stability in plasma and mitigated the aggregation potential of lipophilic payloads.	[15]
Alternative Dipeptide (Val-Ala)	Val-Ala dipeptide linker demonstrated better hydrophilicity and stability compared to Val-Cit, with less aggregation observed at a high DAR of approximately 7.	[1][15]
Hydrophilic Macrocycles	Incorporating hydrophilic macrocycles (cyclodextrins, crown ethers) in place of linear PEG resulted in ADCs with comparable in vitro potency to Adcetris®.	[12]
Chito-oligosaccharide (ChetoSensar™)	Attachment of ChetoSensar™ to a Val-Cit-PAB-MMAE construct significantly reduced the hydrophobicity of the ADC, making its solubility properties closer to the unconjugated antibody.

Experimental Protocols & Methodologies

1. Synthesis of a Hydrophilically Modified MC-Val-Cit-PAB Linker (Conceptual Outline)

A general approach to synthesizing a PEGylated MC-Val-Cit-PAB linker involves standard solid-phase or solution-phase peptide synthesis methodologies.

• Step 1: Synthesis of Val-Cit-PAB: The dipeptide Val-Cit is coupled to p-aminobenzyl alcohol (PABOH). This can be achieved through Fmoc-based solid-phase peptide synthesis or solution-phase coupling using reagents like HATU.[17]

• Step 2: Introduction of the Maleimide (B117702) Group: The maleimidocaproyl (MC) group is introduced to the N-terminus of the Val-Cit-PAB intermediate.

• Step 3: Incorporation of a Hydrophilic Moiety: A hydrophilic spacer, such as a discrete PEG chain, can be incorporated at various positions. For example, it can be attached to the maleimide group or as a side chain on one of the amino acids.

For a detailed, step-by-step synthesis protocol, refer to specialized literature on ADC linker synthesis.[17][18]

2. Assessing ADC Hydrophobicity using Hydrophobic Interaction Chromatography (HIC)

HIC is a standard analytical technique to characterize the hydrophobicity of proteins and ADCs.[19]

• Principle: HIC separates molecules based on their surface hydrophobicity. A high salt concentration in the mobile phase promotes the interaction of hydrophobic regions of the ADC with the hydrophobic stationary phase. A decreasing salt gradient then elutes the ADCs, with more hydrophobic species eluting later.

• Generic Protocol:

  • Column: A HIC column (e.g., Butyl-NPR, TSKgel Butyl-NPR) is equilibrated with a high salt buffer (e.g., 1.5 M ammonium (B1175870) sulfate (B86663) in 25 mM sodium phosphate, pH 7.0).

  • Sample Injection: The ADC sample is injected onto the column.

  • Elution: A linear gradient is applied, decreasing the ammonium sulfate concentration to zero over a set time.

  • Detection: The eluting protein is monitored by UV absorbance at 280 nm.

• Data Interpretation: The retention time on the HIC column is an indicator of the ADC's hydrophobicity. A longer retention time signifies greater hydrophobicity.[19]

Visualizations

Caption: Logical relationship between the problem, consequences, and mitigation strategies for MC-Val-Cit-PAB linker hydrophobicity.

Caption: Experimental workflow for assessing ADC hydrophobicity using HIC.

References

• 1. An Introduction to Linkers in Antibody-Drug Conjugates (ADCs) | AxisPharm [axispharm.com]
• 2. WO2017066668A1 - Drug-linker conjugate pharmaceutical compositions - Google Patents [patents.google.com]
• 3. books.rsc.org [books.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pharmtech.com [pharmtech.com]
• 7. benchchem.com [benchchem.com]
• 8. Engineering hydrophobicity and manufacturability for optimized biparatopic antibody–drug conjugates targeting c-MET - PMC [pmc.ncbi.nlm.nih.gov]
• 9. UPLC-based assay to assess the hydrophobicity of Antibody-Drug Conjugate (ADC) payloads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile - Chemical Science (RSC Publishing) DOI:10.1039/D2SC05678J [pubs.rsc.org]
• 12. Frontiers | Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance [frontiersin.org]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of Purification Methods for Rifabutin ADCs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the purification of rifabutin (B1679326) antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying rifabutin ADCs?

The primary challenges in purifying rifabutin ADCs stem from the hydrophobic nature of the rifabutin payload.[1][] This can lead to:

• Aggregation: The increased hydrophobicity of the ADC compared to the naked antibody can cause molecules to clump together, forming aggregates.[1][] These aggregates can be difficult to remove and may trigger an immune response in patients.[]

• Poor Separation of DAR Species: Achieving a homogenous drug-to-antibody ratio (DAR) is critical for the efficacy and safety of an ADC.[3][4][5][6] The hydrophobicity of rifabutin can make it challenging to separate ADC species with different DAR values.

• Low Yield: Aggregation and multiple purification steps can lead to a significant loss of product, resulting in low overall yield.

• Removal of Free Rifabutin: Any unconjugated (free) rifabutin and related impurities must be effectively removed to prevent systemic toxicity.[7]

Q2: Which purification techniques are most suitable for rifabutin ADCs?

A multi-step purification strategy is typically required for ADCs. For rifabutin ADCs, the following techniques are particularly relevant:

• Hydrophobic Interaction Chromatography (HIC): This is a key method for purifying ADCs with hydrophobic payloads.[3][4][5][6][8][9] It separates molecules based on their hydrophobicity, making it effective for resolving different DAR species and removing aggregates.[9][10]

• Tangential Flow Filtration (TFF) / Ultrafiltration/Diafiltration (UF/DF): TFF is widely used for buffer exchange, removing unconjugated small molecules like free rifabutin, and concentrating the ADC solution.[1][][7]

• Size Exclusion Chromatography (SEC): SEC separates molecules based on their size and is primarily used to remove aggregates.[][10][11]

• Ion Exchange Chromatography (IEX): IEX can be used to remove charged impurities and, in some cases, to separate DAR species.[]

• Membrane Chromatography: This can be an efficient alternative to traditional column chromatography for removing impurities and aggregates.[12]

Q3: How can I minimize aggregation during the purification of my rifabutin ADC?

Minimizing aggregation is crucial for a successful purification. Consider the following strategies:

• Optimize Buffer Conditions: The choice of buffer, pH, and salt concentration can significantly impact ADC stability. For HIC, using a less kosmotropic salt than ammonium (B1175870) sulfate, such as sodium chloride, may reduce the risk of precipitation.[5]

• Control Protein Concentration: High concentrations of the ADC can promote aggregation. It may be necessary to work with more dilute solutions during certain purification steps.

• Use Additives: Excipients such as polysorbate can be included in buffers to help prevent aggregation.

• Immobilization Techniques: Emerging technologies involve immobilizing the antibody on a solid support during conjugation to prevent aggregation from the outset.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield	Aggregation and Precipitation: The hydrophobic nature of the rifabutin ADC is causing it to aggregate and precipitate out of solution.	- Optimize HIC conditions: try a more polar HIC resin or adjust the salt concentration and pH of the mobile phase.[5][9] - Perform a solubility screening to determine the optimal buffer conditions for your ADC.[4] - Consider using additives in your buffers to increase solubility.
Multiple Purification Steps: Each step in the purification process can lead to product loss.	- Streamline the purification workflow. For example, a tandem membrane chromatography approach could combine multiple purification steps into one.[12]
High Aggregate Content	Suboptimal Buffer Conditions: The pH or salt concentration of the buffer may be promoting aggregation.	- Screen different buffer systems to find one that minimizes aggregation. - Adjust the pH to be away from the isoelectric point (pI) of the ADC.
High Protein Concentration: The concentration of the ADC may be too high, leading to increased intermolecular interactions.	- Dilute the ADC solution before the final polishing steps.
Poor Separation of DAR Species	Inadequate Resolution in HIC: The chosen HIC resin or gradient may not be providing sufficient separation.	- Screen different HIC resins with varying levels of hydrophobicity.[5][9] - Optimize the elution gradient in HIC. A shallower gradient may improve resolution. - Consider using a resin with a smaller particle size for better resolution.[9]
Residual Free Rifabutin	Inefficient Removal by TFF: The diafiltration process may not be sufficient to remove all of the free drug.	- Increase the number of diavolumes during the TFF step. - Optimize the TFF parameters (e.g., transmembrane pressure, flow rate). - Consider a post-TFF polishing step, such as CEX or membrane chromatography, to remove residual free payload.[12]

Experimental Protocols

General Protocol for HIC Purification of Rifabutin ADCs

This protocol is a starting point and will require optimization for your specific rifabutin ADC.

Materials:

• HIC Column (e.g., Toyopearl Phenyl-650S, Butyl Sepharose)[4][5]

• Mobile Phase A: 50 mM Sodium Phosphate, 2 M Sodium Chloride, pH 7.0[13]

• Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0[4]

• Crude Rifabutin ADC solution

Procedure:

• Column Equilibration: Equilibrate the HIC column with 3-5 column volumes (CVs) of Mobile Phase A.[13]

• Sample Preparation: Dilute the crude rifabutin ADC sample with an equal volume of Mobile Phase A to promote binding to the column.[13]

• Sample Loading: Load the prepared sample onto the equilibrated column.

• Washing: Wash the column with 3-5 CVs of Mobile Phase A to remove any unbound material.

• Elution: Elute the bound ADC species using a linear or step gradient of Mobile Phase B. A typical gradient might be from 0% to 100% Mobile Phase B over 10-20 CVs.

• Fraction Collection: Collect fractions throughout the elution process.

• Analysis: Analyze the collected fractions using analytical SEC to check for aggregates and HIC or RP-HPLC to determine the DAR of each fraction.[11]

Protocol for Removal of Free Rifabutin using TFF

Materials:

• TFF system with an appropriate molecular weight cut-off (MWCO) membrane (e.g., 30 kDa)

• Diafiltration Buffer (a buffer in which the ADC is stable)

• Crude Rifabutin ADC solution

Procedure:

• System Setup: Assemble and sanitize the TFF system according to the manufacturer's instructions.

• Initial Concentration (Optional): Concentrate the crude ADC solution to a desired volume.

• Diafiltration: Perform diafiltration by adding the diafiltration buffer to the retentate at the same rate as the permeate is being removed. A common target is to exchange 5-10 diavolumes.

• Final Concentration: Concentrate the diafiltered ADC solution to the desired final concentration.

• Recovery: Recover the purified ADC from the TFF system.

• Analysis: Analyze the purified ADC for the presence of residual free rifabutin using a suitable analytical method like RP-HPLC or LC-MS.[14][15][16]

Visualizations

Caption: A general workflow for the purification of rifabutin ADCs.

Caption: A decision tree for troubleshooting common rifabutin ADC purification issues.

References

• 1. adcreview.com [adcreview.com]
• 3. Purification of ADCs by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 4. Purification of ADCs by HIC - Creative Biolabs [creative-biolabs.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Overcoming Challenges in ADC Purification: A Case Study [gtp-bioways.com]
• 8. Purification of ADCs by Hydrophobic Interaction Chromatography. | Semantic Scholar [semanticscholar.org]
• 9. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pharmafocusamerica.com [pharmafocusamerica.com]
• 12. Development of a Single-Step Antibody–Drug Conjugate Purification Process with Membrane Chromatography [mdpi.com]
• 13. A Purification Strategy Utilizing Hydrophobic Interaction Chromatography to Obtain Homogeneous Species from a Site-Specific Antibody Drug Conjugate Produced by AJICAP™ First Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biopharminternational.com [biopharminternational.com]
• 16. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Cathepsin B-Mediated Cleavage of the MC-Val-Cit-PAB Linker

For researchers and professionals in drug development, particularly in the field of Antibody-Drug Conjugates (ADCs), the linker connecting the antibody to the cytotoxic payload is a critical component governing efficacy and safety. The maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker is a widely utilized, cathepsin B-cleavable linker designed for selective payload release within the lysosomal compartment of target cancer cells.[1][2][3] This guide provides a comprehensive comparison of the validation of its cleavage by cathepsin B against other linker technologies, supported by experimental data and detailed protocols.

Mechanism of Action: A Targeted Release

The MC-Val-Cit-PAB linker's mechanism relies on the specific enzymatic activity of lysosomal proteases, primarily cathepsin B, which are often upregulated in tumor cells.[4] Upon internalization of the ADC via receptor-mediated endocytosis, it is trafficked to the lysosome.[1] Inside this acidic and enzyme-rich environment, cathepsin B recognizes and cleaves the peptide bond between the valine and citrulline residues.[2][3] This initial cleavage triggers a self-immolative cascade of the PAB spacer, leading to the release of the unmodified cytotoxic drug.[1][5]

Comparative Performance of Cleavable Linkers

The ideal ADC linker should exhibit high stability in systemic circulation to prevent premature drug release and associated off-target toxicity, while allowing for efficient cleavage and payload delivery within the target cell.[4] The Val-Cit linker is considered a benchmark for achieving a balance between these two properties.[1] However, several alternatives have been developed to address some of its limitations, such as hydrophobicity and susceptibility to other proteases.[6][7]

Linker Type	Primary Cleavage Mechanism	Relative Cleavage Rate (vs. Val-Cit)	Key Advantages	Key Disadvantages
MC-Val-Cit-PAB	Cathepsin B	Baseline	Well-established, good balance of stability and cleavage.[1]	Hydrophobic, can lead to ADC aggregation; susceptible to other proteases like neutrophil elastase.[6][8]
MC-Val-Ala-PAB	Cathepsin B	~50% of Val-Cit	Less hydrophobic, potentially reducing aggregation.[1][9]	Lower cleavage efficiency compared to Val-Cit.[1]
MC-Phe-Lys-PAB	Cathepsin B	~30-fold faster in isolated enzyme assays	Rapid cleavage.[1]	Less stable, potential for premature release.[1]
Glutamic Acid-Val-Cit (EVC)	Cathepsin B	Not specified, but designed for stability	Increased stability in mouse plasma, mitigating premature cleavage by carboxylesterase Ces1C.[10]	Potentially more complex synthesis.
β-Glucuronide	β-Glucuronidase	N/A	High stability in plasma; exploits high levels of β-glucuronidase in some tumors.[11][12]	Dependent on specific enzyme expression in the tumor.
Disulfide Linkers (e.g., SPDB)	Reduction (Glutathione)	N/A	Cleaved in the high glutathione (B108866) environment of the cytosol.[13]	Potential for premature reduction in the bloodstream.
Hydrazone Linkers	Acid Hydrolysis	N/A	pH-sensitive, designed to hydrolyze in the acidic lysosomal environment.[13]	Can be less stable at physiological pH.

Experimental Protocols for Validation

Accurate and reproducible validation of linker cleavage is paramount. Below are detailed protocols for common in vitro assays used to quantify the cathepsin B-mediated cleavage of ADC linkers.

Protocol 1: HPLC-Based In Vitro Cathepsin B Cleavage Assay

This method quantifies the release of the payload from an ADC over time.

Objective: To determine the rate of drug release from a Val-Cit-linker-containing ADC upon incubation with recombinant human Cathepsin B.[1]

Materials:

• ADC with Val-Cit linker

• Recombinant Human Cathepsin B

• Assay Buffer: 10-25 mM MES or Sodium Acetate, pH 5.0-6.0[1]

• Activation Solution: Dithiothreitol (DTT) in water (e.g., 30-40 mM)[1]

• Quenching Solution: 2% Formic Acid or a protease inhibitor cocktail[1]

• HPLC system with a reverse-phase column (e.g., C18)

Procedure:

• Enzyme Activation: Incubate Cathepsin B with the activation solution for 15-30 minutes at 37°C to ensure the active site cysteine is in its reduced state.[1]

• Reaction Setup: In a microcentrifuge tube, combine the ADC with the pre-warmed assay buffer.

• Initiate Reaction: Add the activated Cathepsin B to the ADC mixture. Typical final enzyme concentrations are in the nanomolar range (e.g., 20 nM).[14][15]

• Incubation: Incubate the reaction mixture at 37°C.

• Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take aliquots of the reaction mixture.

• Quenching: Immediately stop the reaction in the aliquots by adding the quenching solution.[4]

• Analysis: Analyze the samples by reverse-phase HPLC to separate and quantify the intact ADC, released payload, and any intermediates. The rate of cleavage is determined by monitoring the decrease in the intact ADC peak and the increase in the free payload peak over time.

Protocol 2: Fluorogenic Substrate Cleavage Assay

This is a high-throughput method ideal for screening linker sequences.

Objective: To rapidly assess the susceptibility of a peptide linker to cleavage by Cathepsin B using a fluorogenic substrate.[16]

Materials:

• Peptide linker conjugated to a fluorophore (e.g., 7-amino-4-methylcoumarin, AMC)

• Recombinant Human Cathepsin B

• Assay Buffer: pH 5.0-6.0 with DTT[16]

• Fluorescence plate reader

Procedure:

• Substrate Preparation: Prepare a solution of the peptide-AMC substrate in the assay buffer.

• Plate Setup: Add the substrate solution to the wells of a 96-well microplate.

• Initiate Reaction: Add activated Cathepsin B to each well to start the reaction.

• Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader set at 37°C and measure the increase in fluorescence over time. Cleavage of the linker releases the AMC fluorophore, resulting in a quantifiable increase in fluorescence.[16]

• Data Analysis: The rate of cleavage is determined from the slope of the fluorescence versus time plot.

Visualizing the Process

Diagrams are essential for understanding the complex biological pathways and experimental workflows involved in ADC development.

Caption: ADC internalization, lysosomal trafficking, and payload release.

Caption: Workflow for in vitro ADC cleavage assay using HPLC.

Conclusion

The MC-Val-Cit-PAB linker remains a cornerstone in ADC development due to its well-characterized and effective cathepsin B-mediated cleavage mechanism. However, the field is continually evolving, with novel linker technologies emerging to address the limitations of established systems. A thorough in vitro validation using standardized protocols is essential to characterize the stability and cleavage kinetics of any new linker, ensuring the development of safer and more effective ADCs. The comparative data and protocols provided in this guide serve as a valuable resource for researchers in the rational design and evaluation of next-generation antibody-drug conjugates.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Enzymatically Cleavable Linkers for Antibody-Drug Conjugates (ADCs) | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Proteases for Screening and Validation of ADC Linker | ACROBiosystems [acrobiosystems.com]
• 13. njbio.com [njbio.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. aacrjournals.org [aacrjournals.org]
• 16. benchchem.com [benchchem.com]

A Comparative Analysis of Val-Cit and Val-Ala Linkers for Antibody-Drug Conjugates

A deep dive into the performance, stability, and therapeutic efficacy of two leading enzymatically-cleavable linkers in ADC development.

In the rapidly advancing field of antibody-drug conjugates (ADCs), the linker connecting the monoclonal antibody to the cytotoxic payload plays a pivotal role in determining the overall therapeutic index. Among the most successful and widely utilized are the protease-cleavable dipeptide linkers, Val-Cit (valine-citrulline) and Val-Ala (valine-alanine). This guide provides a comprehensive comparative analysis of these two linkers, offering researchers, scientists, and drug development professionals a detailed examination of their respective strengths and weaknesses, supported by experimental data and protocols.

Mechanism of Action: A Shared Pathway of Proteolytic Cleavage

Both Val-Cit and Val-Ala linkers are designed to be stable in systemic circulation and to undergo efficient cleavage by lysosomal proteases, most notably Cathepsin B, which is often upregulated in tumor cells.[1][2] Upon binding of the ADC to its target antigen on the cancer cell surface, the complex is internalized via receptor-mediated endocytosis and trafficked to the lysosome.[1] Inside the acidic and enzyme-rich environment of the lysosome, Cathepsin B recognizes and hydrolyzes the peptide bond, leading to the release of the cytotoxic payload.[2][] This targeted release mechanism is crucial for maximizing on-target efficacy while minimizing off-target toxicity.[]

The Val-Cit dipeptide is the most established and extensively characterized protease-cleavable linker, utilized in approved ADCs such as Adcetris® and Polivy®.[][5] The Val-Ala linker has emerged as a prominent alternative, particularly for ADCs with highly lipophilic payloads, and is used in several clinical-stage ADCs.[5]

Performance and Stability: A Head-to-Head Comparison

While both linkers operate on a similar principle, key differences in their physicochemical properties can significantly impact ADC performance.

Parameter	Val-Cit Linker	Val-Ala Linker	Key Considerations
Plasma Stability	Generally high, comparable to non-cleavable linkers.[6] However, can be susceptible to premature cleavage by mouse carboxylesterase Ces1c, posing challenges in preclinical mouse models.[7][8][9]	Exhibits good plasma stability, with some studies suggesting slightly improved stability in mouse serum compared to Val-Cit.[10]	Linker stability is critical to prevent premature drug release and associated off-target toxicity.[11] Stability can be influenced by the conjugation site on the antibody.[10]
Hydrophobicity & Aggregation	More hydrophobic, which can lead to aggregation and precipitation, particularly with high drug-to-antibody ratios (DAR) and lipophilic payloads.[5][12]	Less hydrophobic, allowing for higher DARs with limited aggregation, making it a better choice for lipophilic payloads like PBD dimers.[5][10][13]	ADC aggregation can negatively impact manufacturing, stability, and in vivo performance.
Cleavage Efficiency by Cathepsin B	Efficiently cleaved by Cathepsin B and other lysosomal proteases like cathepsins K and L.[6][]	Also effectively cleaved by Cathepsin B, although some in vitro assays suggest a potentially slower cleavage rate compared to Val-Cit.[10] Both linkers show similar efficiency in releasing the payload once inside the target cell.[5][]	Efficient payload release within the lysosome is essential for potent cytotoxic activity.
In Vitro & In Vivo Efficacy	Has demonstrated robust anti-tumor activity in numerous preclinical and clinical settings.[]	Has shown comparable or, in some contexts, superior efficacy, particularly with non-internalizing antibodies and certain payload types.[5][][15]	Efficacy is dependent on the specific ADC design, including the antibody, payload, and tumor target.

Experimental Protocols

Accurate assessment of linker performance is paramount in ADC development. Below are outlines of key experimental protocols for comparing Val-Cit and Val-Ala linkers.

In Vitro Plasma Stability Assay

Objective: To evaluate the stability of the ADC and the rate of premature drug release in plasma.[11]

Methodology:

• Incubate the ADC (e.g., 100 µg/mL) in plasma from relevant species (e.g., human, mouse, rat) at 37°C.[11]

• Collect aliquots at various time points (e.g., 0, 6, 24, 48, 72, 168 hours).[11]

• Quantify the amount of intact ADC, total antibody, and released payload using methods such as ELISA or LC-MS.[11][16]

  • ELISA: Utilizes separate assays to measure the concentration of total antibody and the antibody-conjugated drug. The difference indicates the extent of drug deconjugation.[11]

  • LC-MS: Allows for direct measurement of the intact ADC, free payload, and any payload-adducts.[11]

In Vitro Cathepsin B Cleavage Assay

Objective: To determine the efficiency of enzymatic cleavage of the linker.

Methodology:

• Prepare a reaction mixture containing the ADC (e.g., 1 µM) in an appropriate assay buffer.[1]

• Initiate the reaction by adding activated Cathepsin B (e.g., 20 nM).[1]

• Incubate the reaction at 37°C.[1]

• At designated time points (e.g., 0, 1, 4, 8, 24 hours), stop the reaction and analyze the samples by LC-MS or other suitable techniques to quantify the released payload.[1]

Cell-Based Cytotoxicity Assay

Objective: To assess the in vitro potency of the ADC against target cancer cells.

Methodology:

• Plate target cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with serial dilutions of the ADCs containing either the Val-Cit or Val-Ala linker.

• Incubate for a defined period (e.g., 72-96 hours).

• Assess cell viability using a colorimetric or fluorometric assay (e.g., MTT, CellTiter-Glo®).

• Calculate the IC50 (half-maximal inhibitory concentration) value for each ADC to compare their cytotoxic potency.

Visualizing the Mechanisms and Workflows

To further elucidate the processes involved, the following diagrams, generated using the DOT language, illustrate the ADC mechanism of action and a typical experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 5. ADC Panoramic Overview-Linker – Creative Biolabs ADC Blog [creative-biolabs.com]
• 6. Enzymatically Cleavable Linkers for Antibody-Drug Conjugates (ADCs) | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. communities.springernature.com [communities.springernature.com]
• 10. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 11. benchchem.com [benchchem.com]
• 12. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protease-Cleavable Linkers Modulate the Anticancer Activity of Non-Internalizing Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Cleavable vs. Non-Cleavable Linkers for a Novel Rifabutin-Based Antibody-Drug Conjugate

For researchers, scientists, and drug development professionals, the design of an effective antibody-drug conjugate (ADC) hinges on the synergy between its three core components: the antibody, the cytotoxic payload, and the linker. This guide provides a comparative framework for selecting an optimal linker—cleavable or non-cleavable—for a hypothetical ADC utilizing rifabutin (B1679326) as the payload. While traditionally an antibiotic, recent studies have highlighted rifabutin's potential as an anticancer agent, notably through its inhibition of P-glycoprotein and the eIF4E-β-catenin axis in lung cancer cells.[1][2]

This guide will delve into the theoretical and practical considerations of linker selection for a rifabutin ADC, presenting data-driven comparisons and detailed experimental protocols to enable researchers to make informed decisions for their own ADC development programs.

Understanding the Core Payoff: Cleavable vs. Non-Cleavable Linkers

The choice between a cleavable and a non-cleavable linker is fundamental to an ADC's mechanism of action, influencing its stability, efficacy, and toxicity profile.[3][]

Cleavable linkers are designed to be stable in systemic circulation and release the payload upon encountering specific triggers within the tumor microenvironment or inside the target cell.[5][6] Common cleavage mechanisms include:

• Protease-sensitive linkers: These incorporate peptide sequences (e.g., valine-citrulline) that are substrates for lysosomal proteases like cathepsin B, which are often upregulated in tumor cells.[5]

• pH-sensitive linkers: These utilize acid-labile groups (e.g., hydrazones) that hydrolyze in the acidic environment of endosomes and lysosomes.[5]

• Glutathione-sensitive linkers: These contain disulfide bonds that are reduced in the cytoplasm, which has a significantly higher glutathione (B108866) concentration than the bloodstream.[5]

A key advantage of cleavable linkers is their ability to induce a "bystander effect." [5] Once the payload is released, its membrane permeability allows it to diffuse out of the target cell and kill neighboring antigen-negative tumor cells, which can be particularly beneficial in treating heterogeneous tumors.[3][5]

Non-cleavable linkers offer a more straightforward release mechanism. The payload is only liberated after the ADC is internalized and the antibody component is completely degraded by lysosomal proteases.[5][7] This results in the payload being released with an attached amino acid residue from the antibody.[7] The primary advantage of this approach is enhanced plasma stability, which can lead to a lower risk of off-target toxicity and a potentially wider therapeutic window.[3][7]

Comparative Data Summary

The following tables summarize key performance characteristics of cleavable and non-cleavable linkers based on data from various ADC studies. While this data is not specific to rifabutin, it provides a valuable benchmark for expected performance.

Table 1: In Vitro Cytotoxicity

Linker Type	Representative Linker	ADC Example	Target Cell Line	IC50 (ng/mL)	Citation
Cleavable	Val-Cit-PABC	Brentuximab Vedotin	Karpas 299 (CD30+)	~10	[5]
Non-cleavable	SMCC	Trastuzumab Emtansine	SK-BR-3 (HER2+)	~20-50	[5]

Note: IC50 values are highly dependent on the payload, antibody, and target cell line.

Table 2: Plasma Stability

Linker Type	Representative Linker	ADC Example	Species	Stability Metric	Citation
Cleavable	Val-Cit	cAC10-MMAE	Mouse	t1/2 ≈ 144 hours	[8]
Cleavable	Val-Cit	cAC10-MMAE	Cynomolgus Monkey	t1/2 ≈ 230 hours	[8]
Non-cleavable	Thioether (SMCC)	Trastuzumab Emtansine	Human	High stability, minimal premature release	[7]
Cleavable (unstable)	Val-Cit	anti-HER2-MMAF	Mouse	>95% payload loss after 14 days	[8]
Cleavable (stable)	Ser-Val-Cit	anti-HER2-MMAF	Mouse	~70% payload loss after 14 days	[8]

Visualizing the Mechanisms and Workflows

To better understand the concepts discussed, the following diagrams illustrate the distinct signaling pathways of cleavable and non-cleavable linkers and a typical experimental workflow for their evaluation.

Caption: Mechanism of a cleavable linker ADC, highlighting the bystander effect.

Caption: Mechanism of a non-cleavable linker ADC.

Caption: Experimental workflow for comparing linker technologies for a rifabutin ADC.

Experimental Protocols

Detailed methodologies are crucial for the reproducible evaluation of ADC performance. Below are outlines for key experiments.

In Vitro Plasma Stability Assay

Objective: To assess the stability of the ADC and the rate of premature payload release in plasma.

Methodology:

• Incubation: Incubate the rifabutin-ADC (cleavable and non-cleavable versions) in plasma (e.g., human, mouse) at 37°C.[9]

• Time Points: Collect aliquots at various time points (e.g., 0, 6, 24, 48, 96, 168 hours).[9]

• Quantification of Intact ADC (ELISA-based):

  • Coat a 96-well plate with the target antigen.

  • Add plasma samples. The intact ADC will bind to the antigen.

  • Detect the bound ADC using an enzyme-linked secondary antibody that recognizes the antibody portion of the ADC.

  • A separate ELISA using an anti-rifabutin antibody can quantify the amount of conjugated payload.[8]

• Quantification of Released Payload (LC-MS/MS):

  • Precipitate proteins from the plasma samples using an organic solvent (e.g., acetonitrile).[8]

  • Centrifuge to pellet the proteins.

  • Analyze the supernatant using LC-MS/MS to quantify the concentration of free rifabutin.[8]

• Data Analysis: Calculate the half-life of the intact ADC and the rate of rifabutin release for each linker type.

In Vitro Cytotoxicity Assay (MTT/XTT Assay)

Objective: To determine the potency (IC50) of the rifabutin-ADCs against antigen-positive and antigen-negative cancer cell lines.[10][11]

Methodology:

• Cell Seeding: Plate target cells (both antigen-positive and antigen-negative) in 96-well plates and allow them to adhere overnight.[12]

• ADC Treatment: Treat the cells with a serial dilution of the cleavable and non-cleavable rifabutin-ADCs. Include controls such as an unconjugated antibody and free rifabutin.[12]

• Incubation: Incubate the plates for a period that allows for ADC processing and payload-induced cell death (typically 72-120 hours).[12]

• MTT/XTT Addition: Add MTT or XTT reagent to each well. Viable cells will metabolize the tetrazolium salt into a colored formazan (B1609692) product.[10]

• Solubilization (for MTT): If using MTT, add a solubilization solution (e.g., DMSO or SDS-HCl) to dissolve the formazan crystals.[10][12]

• Absorbance Reading: Read the absorbance at the appropriate wavelength using a microplate reader.[10]

• Data Analysis: Plot the percentage of cell viability against the logarithm of the ADC concentration. Fit the data to a four-parameter logistic curve to determine the IC50 value for each ADC.[10]

In Vivo Efficacy in a Tumor Xenograft Model

Objective: To evaluate the anti-tumor activity of the rifabutin-ADCs in a living organism.[13]

Methodology:

• Model Establishment: Implant human tumor cells (antigen-positive) subcutaneously into immunodeficient mice (e.g., NSG or nude mice).[13][14]

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Grouping and Dosing: Randomize mice into treatment groups (e.g., vehicle control, unconjugated antibody, cleavable rifabutin-ADC, non-cleavable rifabutin-ADC). Administer the treatments, typically via intravenous injection.

• Monitoring:

  • Measure tumor volume with calipers 2-3 times per week.

  • Monitor body weight as an indicator of toxicity.[13]

• Endpoint: Continue the study until tumors in the control group reach a predetermined size or for a set duration. Euthanize the animals and excise the tumors for weight measurement and further analysis.[13]

• Data Analysis: Compare the tumor growth inhibition (TGI) between the different treatment groups. Analyze body weight changes to assess tolerability.

Conclusion

The choice between a cleavable and a non-cleavable linker for a rifabutin ADC is a multifactorial decision that requires empirical validation. A cleavable linker may offer the advantage of a bystander effect, which could be beneficial for the heterogeneous tumor microenvironment where rifabutin's anticancer properties might be exploited. Conversely, a non-cleavable linker is likely to provide superior plasma stability, potentially leading to a better safety profile.[3][7]

By employing the rigorous experimental protocols outlined in this guide, researchers can generate the critical data needed to compare these two approaches head-to-head. The resulting insights into the stability, in vitro potency, and in vivo efficacy of each construct will enable the rational selection of the optimal linker to advance a novel rifabutin-based ADC toward clinical development.

References

• 1. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antibiotic drug rifabutin is effective against lung cancer cells by targeting the eIF4E-β-catenin axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cleavable versus non-cleavable ADC linker chemistry - ProteoGenix [proteogenix.science]
• 5. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
• 6. adcreview.com [adcreview.com]
• 7. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 8. benchchem.com [benchchem.com]
• 9. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 10. benchchem.com [benchchem.com]
• 11. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 12. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 13. ADC Evaluation Service in Solid Tumor Models - Creative Biolabs [creative-biolabs.com]
• 14. Antibody–Drug Conjugates Using Mouse–Canine Chimeric Anti-Dog Podoplanin Antibody Exerts Antitumor Activity in a Mouse Xenograft Model - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Efficacy of MC-Val-Cit-PAB-Rifabutin Against Other Antibiotic ADCs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of antibiotic-drug conjugates (ADCs) represents a promising frontier in the fight against difficult-to-treat bacterial infections. By combining the specificity of a monoclonal antibody with the potent bactericidal activity of an antibiotic payload, ADCs offer the potential for targeted delivery, thereby increasing therapeutic efficacy while minimizing off-target toxicity. This guide provides a comparative evaluation of the novel ADC, MC-Val-Cit-PAB-rifabutin, against other antibiotic ADCs, supported by available experimental data.

MC-Val-Cit-PAB-rifabutin is an ADC designed to target infections such as tuberculosis, leveraging the potent anti-mycobacterial agent, rifabutin (B1679326). The linker, MC-Val-Cit-PAB, is a key component designed to be cleaved by lysosomal enzymes like cathepsin B, ensuring the release of the rifabutin payload within the target cells.

Data Presentation

Table 1: In Vitro Efficacy of Rifabutin Against Key Bacterial Pathogens

The following table summarizes the minimum inhibitory concentration (MIC) values of rifabutin against Mycobacterium tuberculosis and Staphylococcus aureus. This data is crucial for understanding the intrinsic activity of the payload of MC-Val-Cit-PAB-rifabutin.

Bacterial Species	Antibiotic	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)	Citation(s)
Mycobacterium tuberculosis	Rifabutin	0.015 - 0.125	~0.06	-	[1][2]
Mycobacterium tuberculosis (Rifampin-resistant)	Rifabutin	≤0.0625 - 0.25	-	-	[3]
Staphylococcus aureus (MSSA & MRSA)	Rifabutin	0.002 - 6.250	0.013	-	[4][5]
Staphylococcus aureus (Rifampicin-susceptible)	Rifabutin	-	Higher than Rifampicin (B610482)	-	[6]

Table 2: Comparative In Vitro Efficacy of Other Antibiotics Used in ADCs

This table provides a comparison with other antibiotics that are either used as payloads in ADCs or are standard-of-care comparators.

Bacterial Species	Antibiotic	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)	Citation(s)
Mycobacterium tuberculosis	Ciprofloxacin	0.25 - 2.0	-	-	[1]
Staphylococcus aureus	Vancomycin (B549263)	-	0.750	-	[5]
Staphylococcus aureus (MRSA)	Linezolid (B1675486)	-	-	-	[7][8]
Gram-negative & Gram-positive bacteria	Ciprofloxacin	Varies	-	-	[9]

Table 3: In Vivo Efficacy of a Rifamycin-Based ADC (DSTA4637A)

While in vivo data for MC-Val-Cit-PAB-rifabutin is not publicly available, the following data for another rifamycin-based ADC, DSTA4637A, targeting S. aureus provides a relevant benchmark. DSTA4637A is composed of a monoclonal antibody linked to a rifamycin-class antibiotic (dmDNA31) via a protease-cleavable linker.

ADC	Animal Model	Infection Model	Dosing	Key Findings	Citation(s)
DSTA4637A	Mouse	Wild-type S. aureus bacteremia	Single dose of 25 mg/kg and 50 mg/kg, 24h post-infection	Substantially reduced bacterial load in kidneys, heart, and bones at 4 days post-infection. A single 50 mg/kg dose was superior to 3 days of vancomycin treatment.	[10][11]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in vitro.

Methodology (Broth Microdilution):

• Preparation of Antimicrobial Agent: Prepare a stock solution of the test compound (e.g., MC-Val-Cit-PAB-rifabutin) in a suitable solvent. Perform serial two-fold dilutions in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: Culture the bacterial strain overnight. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute the suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well.

• Incubation: Add the standardized inoculum to each well of the microtiter plate containing the serially diluted antimicrobial agent. Include a growth control (no drug) and a sterility control (no bacteria). Incubate the plate at 35°C ± 2°C for 16-20 hours.

• Data Interpretation: The MIC is recorded as the lowest concentration of the antimicrobial agent at which there is no visible growth.

Time-Kill Assay

Objective: To assess the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

Methodology:

• Preparation: Prepare tubes with CAMHB containing the antimicrobial agent at various concentrations (e.g., 0.5x, 1x, 2x, and 4x the MIC).

• Inoculation: Inoculate each tube with a standardized bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL. Include a growth control tube without the antibiotic.

• Sampling and Plating: At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from each tube. Perform serial dilutions of the aliquots and plate them onto appropriate agar (B569324) plates.

• Incubation and Colony Counting: Incubate the plates at 37°C for 18-24 hours. Count the number of colonies to determine the CFU/mL at each time point.

• Data Analysis: Plot the log₁₀ CFU/mL versus time for each concentration. A bactericidal effect is typically defined as a ≥ 3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

Mandatory Visualization

References

• 1. Minimal inhibitory concentrations of rifabutin, ciprofloxacin, and ofloxacin against Mycobacterium tuberculosis isolated before treatment of patients in Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Rifabutin and Rifampin Resistance Levels and Associated rpoB Mutations in Clinical Isolates of Mycobacterium tuberculosis Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rifabutin: a repurposed antibiotic with high potential against planktonic and biofilm staphylococcal clinical isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Rifabutin: a repurposed antibiotic with high potential against planktonic and biofilm staphylococcal clinical isolates [frontiersin.org]
• 6. Rifabutin versus rifampicin bactericidal and antibiofilm activities against clinical strains of Staphylococcus spp. isolated from bone and joint infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Clinical efficacy and safety of linezolid in intensive care unit patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. go.drugbank.com [go.drugbank.com]
• 10. journals.asm.org [journals.asm.org]
• 11. researchgate.net [researchgate.net]

Navigating the Translational Gap: A Comparative Guide to In Vitro and In Vivo Correlation of a Hypothetical Rifabutin Antibody-Drug Conjugate (ADC)

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, Antibody-Drug Conjugates (ADCs) represent a promising modality, combining the specificity of monoclonal antibodies with the potent cell-killing ability of cytotoxic payloads. A critical challenge in the preclinical development of any novel ADC is establishing a robust in vitro-in vivo correlation (IVIVC), which is essential for predicting clinical efficacy and guiding candidate selection.

This guide provides a framework for understanding and evaluating the IVIVC of a hypothetical ADC utilizing rifabutin (B1679326) as its payload. While public data on a specific rifabutin ADC is not available, this document leverages the known mechanisms of rifabutin and established principles of ADC development to offer a comprehensive comparison of in vitro and in vivo efficacy assessment.

Section 1: Data Presentation - Correlating In Vitro Potency with In Vivo Efficacy

A key objective of preclinical ADC development is to determine if the potency observed in cell-based assays translates to anti-tumor activity in animal models. This is typically achieved by comparing in vitro metrics like the half-maximal inhibitory concentration (IC50) with in vivo endpoints such as tumor growth inhibition (TGI).

Below are illustrative tables summarizing the kind of quantitative data that would be collected for a hypothetical rifabutin ADC, here termed "R-ADC," targeting a tumor-associated antigen (TAA).

Table 1: In Vitro Cytotoxicity of R-ADC

Cell Line	TAA Expression (Receptors/Cell)	R-ADC IC50 (nM)	Free Rifabutin IC50 (nM)	Unconjugated Antibody Effect
Antigen-Positive
Cell Line A	High (1,000,000)	0.5	50	No significant effect
Cell Line B	Medium (500,000)	5	55	No significant effect
Antigen-Negative
Cell Line C	Low (10,000)	>1000	60	No significant effect

Table 2: In Vivo Efficacy of R-ADC in Xenograft Models

Xenograft Model	TAA Expression	R-ADC Dose (mg/kg)	Tumor Growth Inhibition (%)	Complete Regressions
Antigen-Positive
Cell Line A Xenograft	High	1	95	4/10
0.3	60	0/10
Cell Line B Xenograft	Medium	3	80	1/10
1	45	0/10
Antigen-Negative
Cell Line C Xenograft	Low	3	<10	0/10

Section 2: Experimental Protocols

Detailed and reproducible experimental design is the bedrock of a reliable IVIVC. The following are standard protocols for key assays in ADC evaluation.

In Vitro Cytotoxicity Assay (e.g., MTT Assay)

This assay determines the concentration of an ADC required to inhibit the growth of cancer cells.[1][2][3]

• Cell Seeding: Plate antigen-positive and antigen-negative cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the R-ADC, unconjugated antibody, and free rifabutin. Add the treatments to the respective wells. Include untreated cells as a control.

• Incubation: Incubate the plates for a period that allows for multiple cell doublings (typically 72-120 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce MTT to a purple formazan (B1609692) product.[2][3]

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated controls. Plot the viability against the logarithm of the drug concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.[2]

In Vitro Bystander Effect Assay

This assay assesses the ability of the ADC's payload to kill neighboring antigen-negative cells after being released from the target antigen-positive cells.[1][3][4]

• Co-culture Setup: Seed a mixture of antigen-positive and fluorescently labeled antigen-negative cells in the same well.

• ADC Treatment: Treat the co-culture with the R-ADC at a concentration that is cytotoxic to the antigen-positive cells but not the antigen-negative cells in monoculture.

• Incubation and Imaging: Incubate the plate and acquire images of the fluorescent antigen-negative cells at regular intervals using a high-content imaging system.

• Data Analysis: Quantify the number of viable fluorescent antigen-negative cells over time in the treated wells compared to untreated controls. A significant reduction in the viability of the antigen-negative cells in the presence of antigen-positive cells and the ADC indicates a bystander effect.[3][4]

Antibody Internalization Assay

This assay measures the rate and extent to which the ADC is internalized by the target cells upon binding to the surface antigen.[5][6][7][8][9]

• Labeling: Label the R-ADC with a pH-sensitive fluorescent dye (e.g., pHrodo) that fluoresces brightly in the acidic environment of endosomes and lysosomes.[5][9]

• Cell Treatment: Add the labeled R-ADC to antigen-positive cells.

• Live-Cell Imaging: Monitor the internalization of the ADC in real-time using a live-cell imaging system.

• Quantification: Measure the increase in fluorescence intensity inside the cells over time. This provides a quantitative measure of the rate and extent of internalization.

In Vivo Xenograft Tumor Model

This is a standard in vivo model to evaluate the anti-tumor efficacy of an ADC.[10][11][12]

• Cell Implantation: Subcutaneously implant human tumor cells (e.g., Cell Line A) into immunodeficient mice.[10]

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize the mice into treatment groups (e.g., vehicle control, unconjugated antibody, R-ADC at different doses). Administer the treatments intravenously.

• Tumor Measurement: Measure the tumor volume and body weight of the mice regularly (e.g., twice a week).

• Efficacy Endpoints: At the end of the study, calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control. Note the number of complete tumor regressions.

• Pathological Analysis: Tissues can be collected for further pathological and biomarker analysis.[10]

For a more clinically relevant assessment, patient-derived xenograft (PDX) models, where patient tumor tissue is directly implanted into mice, can be utilized.[13][14][15][16] These models better recapitulate the heterogeneity and microenvironment of human tumors.[13]

Section 3: Visualizing Mechanisms and Workflows

Mechanism of Action of a Hypothetical Rifabutin ADC

Rifabutin, the payload of our hypothetical R-ADC, is an antibiotic that functions by inhibiting DNA-dependent RNA polymerase in prokaryotic cells, thereby blocking RNA synthesis and leading to cell death.[17][18][19][20][21] When delivered via an ADC, this mechanism is repurposed to target cancer cells.

Figure 1: Hypothetical mechanism of action of a Rifabutin ADC.

Experimental Workflow for Establishing In Vitro-In Vivo Correlation

The process of establishing a meaningful IVIVC involves a systematic progression from in vitro characterization to in vivo validation and subsequent data correlation, often employing pharmacokinetic/pharmacodynamic (PK/PD) modeling.[22][23][24][25][26]

Figure 2: Workflow for establishing ADC in vitro-in vivo correlation.

By adhering to rigorous experimental protocols and employing a systematic approach to data analysis and modeling, researchers can bridge the gap between in vitro observations and in vivo outcomes. This framework, illustrated with a hypothetical rifabutin ADC, provides a robust methodology for the preclinical assessment of novel antibody-drug conjugates, ultimately facilitating the development of more effective and safer cancer therapeutics.

References

• 1. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 2. benchchem.com [benchchem.com]
• 3. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. Antibody Internalization | Thermo Fisher Scientific - US [thermofisher.com]
• 6. creative-biolabs.com [creative-biolabs.com]
• 7. Antibody Internalization Assay | Kyinno Bio [kyinno.com]
• 8. ADC antibody internalization assay-DIMA BIOTECH [dimabio.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. ADC In Vivo Efficacy Evaluation Services - Creative Biolabs [creative-biolabs.com]
• 11. wuxibiology.com [wuxibiology.com]
• 12. researchgate.net [researchgate.net]
• 13. blog.crownbio.com [blog.crownbio.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. td2inc.com [td2inc.com]
• 17. go.drugbank.com [go.drugbank.com]
• 18. Rifabutin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 19. What is the mechanism of Rifabutin? [synapse.patsnap.com]
• 20. Rifabutin - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. Rifabutin - Wikipedia [en.wikipedia.org]
• 22. Establishing in vitro-in vivo correlation for antibody drug conjugate efficacy: a PK/PD modeling approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Establishing in vitro–in vivo correlation for antibody drug conjugate efficacy: a PK/PD modeling approach | Semantic Scholar [semanticscholar.org]
• 24. Antibody–Drug Conjugates: Pharmacokinetic/Pharmacodynamic Modeling, Preclinical Characterization, Clinical Studies, and Lessons Learned - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Evolution of the Systems Pharmacokinetics-Pharmacodynamics Model for Antibody-Drug Conjugates to Characterize Tumor Heterogeneity and In Vivo Bystander Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 26. A Cell-Level Systems PK-PD Model to Characterize In Vivo Efficacy of ADCs [mdpi.com]

Assessing the Therapeutic Window of a Novel Antibody-Drug Conjugate: A Guide for Researchers on MC-Val-Cit-PAB-Rifabutin

For Researchers, Scientists, and Drug Development Professionals

The development of effective and safe antibody-drug conjugates (ADCs) hinges on a thorough understanding of their therapeutic window—the dose range that maximizes anti-tumor efficacy while minimizing toxicity to healthy tissues. This guide provides a framework for assessing the therapeutic window of a novel ADC, MC-Val-Cit-PAB-rifabutin. As direct preclinical and clinical data for this specific conjugate are not publicly available, this document outlines the necessary experimental protocols and predictive analyses based on the known characteristics of its constituent parts: a monoclonal antibody (MC), the cleavable maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker, and the antibiotic payload, rifabutin (B1679326).

Understanding the Components

The therapeutic index of MC-Val-Cit-PAB-rifabutin is a function of its three core components. The monoclonal antibody (MC) dictates target specificity. The MC-Val-Cit-PAB linker is designed for stability in circulation and selective cleavage within the target cell.[1] Rifabutin, the cytotoxic payload, is a DNA-dependent RNA polymerase inhibitor traditionally used as an antibiotic.[2]

The Val-Cit linker, while widely used, is known for its susceptibility to premature cleavage by proteases like human neutrophil elastase and mouse carboxylesterase (Ces1c), which can lead to off-target toxicity, particularly neutropenia.[3][4][5] This is a critical consideration, as rifabutin itself has been associated with dose-limiting toxicities, including neutropenia, at higher concentrations.[6]

Experimental Protocols for Therapeutic Window Assessment

A comprehensive assessment requires a series of in vitro and in vivo studies to establish the Minimum Effective Dose (MED) and the Maximum Tolerated Dose (MTD).

In Vitro Assays

Objective: To determine the target-specific cytotoxicity and bystander effect of the ADC.

• Cell Viability/Cytotoxicity Assays:

  • Procedure: A panel of antigen-positive and antigen-negative cancer cell lines are treated with escalating concentrations of MC-Val-Cit-PAB-rifabutin. Cell viability is measured after a set incubation period (typically 72-96 hours) using assays like MTT or CellTiter-Glo.[7]

  • Data Output: IC50 (half-maximal inhibitory concentration) values are calculated to quantify the potency of the ADC on target cells.

• Plasma Stability Assay:

  • Procedure: The ADC is incubated in human and mouse plasma at 37°C for various time points. The amount of intact ADC and released rifabutin is quantified using methods like ELISA and LC-MS/MS.[8][9]

  • Data Output: The half-life of the ADC in plasma, indicating the stability of the linker.

• Bystander Killing Assay:

  • Procedure: Co-cultures of antigen-positive and antigen-negative cells are treated with the ADC. The viability of the antigen-negative bystander cells is assessed, often using fluorescence-based methods.[7]

  • Data Output: A qualitative or quantitative measure of the payload's ability to kill neighboring cells after its release.

In Vivo Studies

Objective: To evaluate the anti-tumor efficacy and determine the safety profile and MTD in a living organism.

• Xenograft Efficacy Studies:

  • Procedure: Immunocompromised mice bearing tumors derived from an antigen-positive human cancer cell line are treated with various doses of the ADC.[10] Tumor volume is measured regularly to assess tumor growth inhibition (TGI).

  • Data Output: Determination of the Minimum Effective Dose (MED) that produces a statistically significant anti-tumor effect.

• Maximum Tolerated Dose (MTD) Study:

  • Procedure: Healthy, relevant animal models (e.g., mice or cynomolgus monkeys, if the antibody is cross-reactive) are administered escalating doses of the ADC.[11][12] Animals are monitored for clinical signs of toxicity, body weight changes, and hematological and clinical chemistry parameters.

  • Data Output: The MTD is defined as the highest dose that does not cause unacceptable toxicity.

• Pharmacokinetic (PK) Analysis:

  • Procedure: Following ADC administration to animals, blood samples are collected at multiple time points. The concentrations of the total antibody, intact ADC, and free rifabutin are measured.[2][13]

  • Data Output: Key PK parameters such as clearance, volume of distribution, and half-life for each component of the ADC.

Data Presentation and Comparative Analysis

Quantitative data from the described experiments should be summarized for clear comparison. The following tables provide a template for presenting hypothetical data for MC-Val-Cit-PAB-rifabutin, benchmarked against a typical Val-Cit-MMAE ADC and free rifabutin.

Table 1: Comparative In Vitro Cytotoxicity and Plasma Stability

Compound	Target Cell Line (Antigen+) IC50 (nM)	Non-Target Cell Line (Antigen-) IC50 (nM)	Human Plasma Stability (t½, hours)	Mouse Plasma Stability (t½, hours)
MC-Val-Cit-PAB-rifabutin (Hypothetical)	5.0	>1000	>150	~48
Val-Cit-MMAE ADC (Typical)	0.5	>1000	>150	~50[9]
Free Rifabutin	500	500	N/A	N/A

Table 2: Comparative In Vivo Efficacy and Toxicity (Rodent Model)

Compound	MED (mg/kg)	MTD (mg/kg)	Therapeutic Window (MTD/MED)	Key Toxicities Observed
MC-Val-Cit-PAB-rifabutin (Hypothetical)	3	15	5	Neutropenia, Mild Hepatotoxicity
Val-Cit-MMAE ADC (Typical)	1	10	10	Neutropenia, Peripheral Neuropathy[14]
Free Rifabutin	>50 (for anti-tumor effect)	~100	<2	Neutropenia, Arthralgia[6]

Visualizing Key Pathways and Workflows

Diagrams created using Graphviz provide a clear visual representation of complex biological and experimental processes.

Figure 1. Mechanism of action and potential off-target pathway for MC-Val-Cit-PAB-rifabutin.

Figure 2. Experimental workflow for assessing the ADC therapeutic window.

Figure 3. Relationship of ADC components to the overall therapeutic window.

Conclusion and Future Directions

The assessment of an ADC's therapeutic window is a multifaceted process that requires rigorous preclinical evaluation. For a novel construct like MC-Val-Cit-PAB-rifabutin, a key challenge will be balancing the payload's efficacy against the potential for off-target toxicity stemming from both the linker's instability and the inherent toxicity profile of rifabutin. The experimental framework provided here serves as a roadmap for generating the critical data needed to predict clinical success. Should the Val-Cit linker prove too labile, alternative linker technologies, such as the more stable glutamic acid-valine-citrulline (EVCit) linker, could be explored to improve the therapeutic index.[9][15] Ultimately, a successful ADC requires a synergistic combination of antibody, linker, and payload to achieve a wide therapeutic window, ensuring potent anti-tumor activity with a manageable safety profile for patients.

References

• 1. Antibody-Drug Conjugate (ADC) Preclinical PK/PD Study Strategies and Practices - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. Preclinical Pharmacokinetic Considerations for the Development of Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Rifabutin | Johns Hopkins ABX Guide [hopkinsguides.com]
• 7. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Establishing in vitro-in vivo correlation for antibody drug conjugate efficacy: a PK/PD modeling approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. prisysbiotech.com [prisysbiotech.com]
• 12. Considerations for the Nonclinical Safety Evaluation of Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. blog.td2inc.com [blog.td2inc.com]
• 14. Rifabutin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 15. communities.springernature.com [communities.springernature.com]

Comparative Performance Analysis of Tubulin Inhibitor-Based Antibody-Drug Conjugates

A Guide for Researchers in Oncology Drug Development

Executive Summary: This guide provides a comprehensive performance benchmark of prominent tubulin inhibitor payloads used in Antibody-Drug Conjugates (ADCs), including auristatins (MMAE, MMAF) and maytansinoids (DM1, DM4). While the initial topic proposed a comparison involving a rifabutin-based ADC, a thorough review of current scientific literature indicates that rifabutin (B1679326) is not utilized as a tubulin-inhibiting ADC payload. Its established mechanism is the inhibition of bacterial DNA-dependent RNA polymerase. However, emerging research on drug repurposing has highlighted rifabutin's potential in oncology as a P-glycoprotein (P-gp) inhibitor, which can enhance the efficacy of conventional antimitotic drugs in resistant cancer cells.[1][2] This guide will first clarify the current understanding of rifabutin's role in cancer therapy and then proceed to a detailed comparative analysis of established tubulin inhibitor ADCs, supported by quantitative data, experimental methodologies, and pathway visualizations to inform ADC development programs.

Section 1: The Role of Rifabutin in Oncology - A Repurposing Perspective

Contrary to the premise of a tubulin-inhibiting ADC, rifabutin is a well-established antibiotic of the rifamycin (B1679328) class.[3][4] Its primary mechanism of action is the inhibition of DNA-dependent RNA polymerase in bacteria, thereby preventing RNA synthesis.[3] There is no evidence in the current literature to suggest it functions as a tubulin inhibitor or has been developed as a direct payload for an ADC.

However, recent studies have explored repurposing rifabutin for cancer treatment, revealing two potential mechanisms of action in this context:

• P-glycoprotein (P-gp) Inhibition: In multidrug-resistant (MDR) cancer cells, a key survival mechanism is the overexpression of efflux pumps like P-gp, which actively remove cytotoxic drugs from the cell. Research has shown that low-dose rifabutin can act as a potent P-gp inhibitor.[1][2] By blocking this pump, rifabutin can increase the intracellular concentration and cytotoxicity of co-administered antimitotic drugs, such as vincristine, which are known P-gp substrates.[1][2] This suggests a potential role for rifabutin as a chemosensitizer in combination therapies rather than as a direct cytotoxic payload.

• Targeting the eIF4E-β-catenin Axis: A separate study has indicated that rifabutin may be effective against lung cancer cells by inhibiting the eIF4E-β-catenin signaling pathway, which is crucial for cancer cell growth and survival.[5] This action is distinct from both tubulin inhibition and P-gp modulation.

Given these findings, the subsequent sections will focus on benchmarking the performance of validated tubulin inhibitor payloads commonly used in ADC development.

Section 2: Performance Benchmark of Clinically Relevant Tubulin Inhibitor ADCs

Tubulin inhibitors are a cornerstone of ADC technology, inducing cell-cycle arrest and apoptosis by disrupting microtubule dynamics. The most clinically advanced payloads in this class are the auristatin and maytansinoid derivatives.

Data Presentation: Quantitative Performance Comparison

The following tables summarize the in vitro cytotoxicity of ADCs carrying different tubulin inhibitor payloads across various cancer cell lines. It is important to note that IC50 values are highly dependent on the specific antibody, linker, cell line, and assay conditions used, making direct cross-study comparisons challenging. The data presented are representative values compiled from multiple sources.

Table 1: In Vitro Cytotoxicity (IC50) of Auristatin-Based ADCs

Payload	ADC Target	Cancer Cell Line	IC50 (ng/mL)
MMAE	CD30	Karpas 299 (Anaplastic Large Cell Lymphoma)	~10
HER2	SK-BR-3 (Breast Cancer)	10 - 50
Nectin-4	RT4 (Bladder Cancer)	<1
MMAF	CD30	Karpas 299 (Anaplastic Large Cell Lymphoma)	~30
HER2	KPL-4 (Breast Cancer, MDR)	5 - 20
BCMA	NCI-H929 (Multiple Myeloma)	<1

Table 2: In Vitro Cytotoxicity (IC50) of Maytansinoid-Based ADCs

Payload	ADC Target	Cancer Cell Line	IC50 (ng/mL)
DM1	HER2	SK-BR-3 (Breast Cancer)	5 - 25
CanAg	COLO 205 (Colon Cancer)	~1
EpCAM	HCT-15 (Colon Cancer, MDR)	10 - 100
DM4	FRα	KB (Cervical Cancer)	<1
B7H4	MDA-MB-468 (Triple-Negative Breast Cancer)	(Significant tumor volume reduction in vivo)
Mesothelin	NCI-H226 (Lung Cancer)	1 - 10

Section 3: Mechanism of Action and Experimental Workflows

Mechanism of Action: Tubulin Inhibitors

Auristatins and maytansinoids are highly potent microtubule destabilizers. Upon internalization of the ADC and release of the payload within the cancer cell, they bind to tubulin subunits, preventing their polymerization into microtubules. This disruption of the microtubule network is critical during mitosis, leading to cell cycle arrest in the G2/M phase and subsequent programmed cell death (apoptosis).

Caption: ADC binds to a tumor antigen, is internalized, and releases its payload, which disrupts microtubules, causing cell death.

Experimental Workflow: Evaluating ADC Cytotoxicity

A standard workflow to determine the in vitro potency of an ADC involves treating cancer cell lines with serial dilutions of the ADC and measuring cell viability after a set incubation period.

Caption: Standard workflow for assessing the in vitro potency of an antibody-drug conjugate (ADC).

Section 4: Experimental Protocols

Protocol 1: In Vitro Cell Viability Assay (e.g., CellTiter-Glo®)

Objective: To determine the half-maximal inhibitory concentration (IC50) of an ADC in a cancer cell line.

Materials:

• Target cancer cell line (e.g., SK-BR-3 for a HER2-targeted ADC).

• Complete cell culture medium (e.g., McCoy's 5A with 10% FBS).

• ADC and control antibody (isotype control).

• White, flat-bottom 96-well microplates.

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega).

• Luminometer.

Procedure:

• Cell Seeding: Harvest and count cells. Seed 5,000 cells in 100 µL of complete medium per well into a 96-well plate. Incubate overnight at 37°C, 5% CO2.

• ADC Dilution: Prepare a serial dilution series of the ADC and control antibody in complete medium. Typical concentration ranges might be from 0.01 ng/mL to 1000 ng/mL.

• Treatment: Remove the medium from the wells and add 100 µL of the diluted ADC or control antibody solutions. Include wells with medium only (background) and cells with medium only (untreated control).

• Incubation: Incubate the plate for 96 hours at 37°C, 5% CO2.

• Assay: Equilibrate the plate and CellTiter-Glo® reagent to room temperature. Add 100 µL of CellTiter-Glo® reagent to each well.

• Lysis and Signal Stabilization: Mix contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Record luminescence using a plate-reading luminometer.

• Analysis: Subtract the background luminescence. Normalize the data to the untreated control wells (100% viability). Plot the normalized viability against the logarithm of the ADC concentration and fit a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Flow Cytometry for Cell Cycle Analysis

Objective: To assess the effect of an ADC on cell cycle distribution.

Materials:

• Target cancer cell line.

• ADC and control antibody.

• 6-well plates.

• Propidium Iodide (PI) staining solution (containing RNase A).

• Phosphate-buffered saline (PBS).

• 70% cold ethanol (B145695).

• Flow cytometer.

Procedure:

• Treatment: Seed cells in 6-well plates and allow them to adhere. Treat cells with the ADC at its approximate IC50 concentration for 24-48 hours. Include untreated and isotype control-treated cells.

• Harvesting: Harvest both adherent and floating cells. Centrifuge and wash the cell pellet with cold PBS.

• Fixation: Resuspend the pellet in 300 µL of cold PBS. While vortexing gently, add 700 µL of cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the pellet in 500 µL of PI staining solution.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Analysis: Analyze the samples on a flow cytometer. Use appropriate software (e.g., FlowJo, FCS Express) to gate on single cells and model the cell cycle distribution based on DNA content (PI fluorescence intensity). Compare the percentage of cells in G1, S, and G2/M phases between treated and control groups. An accumulation of cells in the G2/M phase is indicative of antimitotic activity.

References

• 1. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Facebook [cancer.gov]
• 5. Antibiotic drug rifabutin is effective against lung cancer cells by targeting the eIF4E-β-catenin axis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Critical Impact of Conjugation Site on the Stability and Efficacy of Rifabutin Antibody-Drug Conjugates: A Comparative Guide

For Immediate Release

The strategic placement of a cytotoxic payload on a monoclonal antibody is a critical determinant of the overall performance of an antibody-drug conjugate (ADC). This guide provides a comparative analysis of potential conjugation strategies for rifabutin-based ADCs, exploring how the site of attachment influences stability, pharmacokinetics, and ultimately, therapeutic function. While clinical and preclinical data on rifabutin (B1679326) ADCs are not yet widely available, this document synthesizes established principles from the broader ADC field to offer a predictive comparison of potential outcomes.

Introduction

Rifabutin, a potent antibiotic of the rifamycin (B1679328) class, presents an intriguing payload for targeted delivery to bacterial infections or potentially cancer cells.[1][2] Its mechanism of action involves the inhibition of DNA-dependent RNA polymerase in susceptible cells.[3] The successful development of a rifabutin ADC hinges on the judicious selection of a conjugation strategy that ensures the ADC remains stable in circulation and releases its payload specifically at the target site. This guide examines the probable impacts of conjugating rifabutin to different sites on an antibody, drawing on data from analogous ADC studies.

Impact of Conjugation Site on ADC Stability and Function

The choice of conjugation site profoundly affects the physicochemical properties and biological activity of an ADC. Key parameters influenced by the conjugation site include:

• Stability: The chemical environment surrounding the conjugation site can impact the stability of the linker, potentially leading to premature drug release.[4]

• Pharmacokinetics (PK): The location of the payload can alter the ADC's hydrophobicity and susceptibility to clearance mechanisms, thereby affecting its circulation half-life.[4]

• Efficacy: The accessibility of the payload for cleavage at the target site and the potential for steric hindrance with the antibody's binding domain are both influenced by the conjugation site.

• Homogeneity: Site-specific conjugation methods yield a more homogeneous product with a defined drug-to-antibody ratio (DAR), which is often associated with an improved therapeutic index compared to heterogeneous mixtures produced by traditional methods like lysine (B10760008) conjugation.[5]

The following sections compare two primary approaches for conjugating rifabutin: site-specific conjugation to engineered cysteines and random conjugation to endogenous lysines.

Comparative Analysis of Rifabutin ADC Conjugation Strategies

While specific experimental data for rifabutin ADCs is limited, a patent for antibody-rifamycin conjugates suggests the feasibility of conjugating rifabutin via a cleavable linker to engineered cysteine residues.[2] Another potential, though less specific, approach involves conjugation through a tertiary amine on the rifabutin molecule.[4] For the purpose of this guide, we will compare a hypothetical site-specific rifabutin ADC (conjugated via an engineered cysteine) with a hypothetical random lysine-conjugated rifabutin ADC.

Data Presentation

Table 1: Predicted Physicochemical Properties of Rifabutin ADCs

Property	Site-Specific Cysteine Conjugation	Random Lysine Conjugation	Rationale / Supporting Data from Analogous ADCs
Drug-to-Antibody Ratio (DAR)	Homogeneous (e.g., DAR = 2 or 4)	Heterogeneous (mixture of DARs 0-8+)	Site-specific methods provide precise control over payload attachment, whereas lysine conjugation results in a random distribution.[5]
Hydrophobicity	Moderate and uniform	High and variable	Payloads are often hydrophobic; random conjugation can lead to highly hydrophobic species that are prone to aggregation and faster clearance.
In Vitro Plasma Stability (% Intact ADC after 7 days)	> 95%	85-95%	Site-specific conjugation at stable sites can protect the linker from premature degradation in plasma.
Thermal Stability (Tm1, °C)	Minor shift from native mAb	Potentially significant decrease	Conjugation, especially random conjugation, can disrupt the antibody's tertiary structure, leading to lower thermal stability.

Table 2: Predicted In Vivo Performance of Rifabutin ADCs

Parameter	Site-Specific Cysteine Conjugation	Random Lysine Conjugation	Rationale / Supporting Data from Analogous ADCs
Pharmacokinetics (PK) / Half-life	Longer circulation half-life	Shorter circulation half-life	The more homogeneous and less hydrophobic nature of site-specific ADCs generally leads to slower clearance.
In Vivo Efficacy (Tumor/Infection Growth Inhibition)	High	Moderate to High	Improved PK and targeted payload release of site-specific ADCs often translate to better efficacy.
Off-target Toxicity	Lower	Higher	Premature payload release from less stable, randomly conjugated ADCs can increase systemic toxicity.

Experimental Protocols

The following are detailed methodologies for key experiments to characterize and compare rifabutin ADCs.

ADC Synthesis and Characterization

• Site-Specific Cysteine Conjugation:

  • Produce a monoclonal antibody with engineered cysteine residues at specific sites (e.g., on the heavy or light chain).

  • Reduce the interchain disulfides of the antibody using a mild reducing agent like TCEP.

  • Prepare a rifabutin-linker construct with a maleimide (B117702) group. A potential linker is the cathepsin B-cleavable valine-citrulline (val-cit) linker.[2]

  • React the reduced antibody with the rifabutin-linker-maleimide construct.

  • Purify the resulting ADC using size-exclusion chromatography (SEC) or hydrophobic interaction chromatography (HIC).

  • Characterize the ADC for DAR, purity, and aggregation using HIC-HPLC, SEC-HPLC, and mass spectrometry.

• Random Lysine Conjugation:

  • Prepare a rifabutin-linker construct with an NHS-ester reactive group.

  • React the native monoclonal antibody with the rifabutin-linker-NHS ester at a specific molar ratio.

  • Purify the ADC using SEC.

  • Characterize the ADC for average DAR and distribution using HIC-HPLC and UV-Vis spectroscopy.

In Vitro Stability Assay

• Incubate the rifabutin ADC in human or mouse plasma at 37°C for various time points (e.g., 0, 24, 48, 96, 168 hours).

• At each time point, capture the ADC from the plasma using an anti-human IgG antibody conjugated to magnetic beads.

• Elute the ADC and analyze by LC-MS to quantify the amount of intact ADC and released rifabutin payload.

In Vitro Cytotoxicity Assay

• Plate target cells (e.g., bacteria or cancer cells expressing the target antigen) in 96-well plates.

• Treat the cells with serial dilutions of the rifabutin ADC, a non-targeting control ADC, and free rifabutin.

• Incubate for a period appropriate for the cell type (e.g., 72 hours for cancer cells).

• Assess cell viability using a colorimetric assay such as MTT or a fluorescence-based assay like CellTiter-Glo®.

• Calculate the IC50 value for each compound.

In Vivo Efficacy Study (Xenograft Model)

• Implant tumor cells expressing the target antigen subcutaneously into immunocompromised mice.

• Once tumors reach a specified volume, randomize the mice into treatment groups (e.g., vehicle, non-targeting ADC, site-specific rifabutin ADC, random rifabutin ADC).

• Administer the ADCs intravenously at a predetermined dose and schedule.

• Monitor tumor volume and body weight regularly.

• At the end of the study, excise the tumors for further analysis.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis, characterization, and evaluation of rifabutin ADCs.

References

• 1. researchgate.net [researchgate.net]
• 2. WO2017152083A1 - Process for the preparation of an antibody-rifamycin conjugate - Google Patents [patents.google.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Navigating the Neighborhood: A Comparative Analysis of the Bystander Effect in Antibody-Drug Conjugates

Researchers in oncology drug development are increasingly focusing on the bystander effect of antibody-drug conjugates (ADCs) as a critical mechanism to enhance therapeutic efficacy, particularly in heterogeneous tumors. This guide provides a comparative study of how different linker-payload combinations influence this phenomenon, supported by experimental data and detailed protocols to aid in the design and evaluation of next-generation ADCs.

The bystander effect describes the ability of an ADC's cytotoxic payload, released from a targeted cancer cell, to diffuse and kill neighboring, antigen-negative tumor cells.[1][] This action is crucial for overcoming tumor heterogeneity, where not all cancerous cells express the target antigen, a significant challenge in cancer therapy.[1] The extent of this effect is intricately linked to the design of the ADC, specifically the properties of its linker and payload.[]

The Critical Duo: Linker and Payload

The interplay between the linker, which connects the antibody to the payload, and the payload itself dictates the potential for a bystander effect. Key factors include the linker's cleavage mechanism and the payload's ability to permeate cell membranes.[1][3]

Linker Stability and Cleavage: Linkers are broadly categorized as cleavable or non-cleavable.

• Cleavable linkers are designed to release the payload under specific conditions prevalent in the tumor microenvironment or within the cancer cell, such as low pH or the presence of certain enzymes.[4] This release mechanism is a prerequisite for the payload to diffuse out of the target cell and induce a bystander effect.[] Common cleavable linkers include pH-sensitive hydrazones and enzyme-cleavable peptide linkers.[4]

• Non-cleavable linkers remain attached to the antibody's amino acid backbone after internalization and degradation of the antibody in the lysosome.[5][6] The resulting payload-linker-amino acid complex is often charged and membrane-impermeable, thus limiting or preventing the bystander effect.[3][7]

Payload Properties: The physicochemical properties of the released payload are paramount for its bystander activity.

• Membrane Permeability: For a payload to exert a bystander effect, it must be able to cross the cell membrane of the target cell to reach adjacent cells.[1][8] Payloads that are neutral, uncharged, and hydrophobic tend to have good membrane permeability.[][3] In contrast, highly polar or charged payloads are less likely to diffuse across cell membranes.[1]

• Potency: Highly potent payloads can be effective at very low concentrations, which can enhance the bystander effect as even a small amount of diffused drug can be lethal to neighboring cells.[8]

Comparative Analysis of Linker-Payload Combinations

The choice of linker and payload combination has a profound impact on the bystander killing capacity of an ADC. Below is a comparison of commonly used combinations.

Linker Type	Payload Example	Bystander Effect Potential	Mechanism of Action	Key Considerations
Cleavable (Val-Cit)	Monomethyl Auristatin E (MMAE)	High	MMAE is a potent microtubule inhibitor. The valine-citrulline (vc) linker is cleaved by cathepsin B in the lysosome, releasing the membrane-permeable MMAE.[4][9]	Widely used in approved ADCs like Adcetris® and Padcev®.[1][4] The bystander effect can also contribute to off-target toxicity.[5]
Cleavable (GGFG)	Deruxtecan (DXd)	High	DXd is a topoisomerase I inhibitor. The GGFG peptide linker is cleaved by lysosomal proteases.[1] The released payload is highly membrane-permeable.[7][10]	Enhertu® (T-DXd) demonstrates a significant bystander effect, contributing to its high efficacy in HER2-low breast cancer.[1][3]
Cleavable (Hydrazone)	Calicheamicin	Variable	Calicheamicins are potent DNA-damaging agents. Hydrazone linkers are cleaved in the acidic environment of the lysosome.[6]	The stability of hydrazone linkers can be a concern, potentially leading to premature payload release.[10]
Non-cleavable (SMCC)	Emtansine (DM1)	Low to None	DM1 is a maytansinoid microtubule inhibitor. The thioether linker (SMCC) is non-cleavable.[3][4] After lysosomal degradation of the antibody, the DM1-linker-lysine complex is formed, which is charged and cannot efficiently cross the cell membrane.[3][7]	Kadcyla® (T-DM1) is an example of an ADC with a non-cleavable linker and minimal bystander effect.[3][11] Its activity is primarily confined to the antigen-positive target cells.[6]
Non-cleavable	Maytansinoid (MMAF)	Low	MMAF is another potent auristatin derivative. When attached via a non-cleavable linker, the resulting charged metabolite has poor membrane permeability, limiting bystander killing.[10][12]	Can be advantageous in situations where high target specificity is required and bystander toxicity is a concern.[12]

Visualizing the Pathways and Processes

To better understand the mechanisms and experimental workflows discussed, the following diagrams have been generated.

Mechanism of ADC Bystander Effect

In Vitro Co-Culture Bystander Assay Workflow

Linker-Payload Influence on Bystander Effect

Experimental Protocols for Assessing the Bystander Effect

Accurate quantification of the bystander effect is crucial for the preclinical evaluation of ADCs. The following are key experimental methodologies.

In Vitro Co-Culture Bystander Assay

This is a fundamental assay to evaluate the bystander effect by co-culturing antigen-positive and antigen-negative cancer cells.[7][13]

Methodology:

• Cell Line Selection: Choose an antigen-positive (Ag+) cell line (e.g., HER2-positive SK-BR-3 cells) and an antigen-negative (Ag-) cell line that is sensitive to the free payload (e.g., HER2-negative MCF7 cells).[7][11] The Ag- cell line can be engineered to express a fluorescent protein (e.g., GFP) for easy identification and quantification.[13][14]

• Co-Culture Seeding: Seed the Ag+ and Ag- cells together in various ratios (e.g., 1:1, 1:3, 3:1) in a multi-well plate.[13][15] A monoculture of Ag- cells serves as a negative control.[13]

• ADC Treatment: Treat the co-cultures with a range of concentrations of the ADC being tested.[13] The concentrations should be chosen to be cytotoxic to the Ag+ cells but have minimal direct effect on the Ag- cells in monoculture.[13]

• Incubation and Monitoring: Incubate the cells for a period of 72-120 hours.[11] Monitor cell viability in real-time using live-cell imaging or at the endpoint using assays that can differentiate between the two cell populations.[11][16]

• Data Analysis: Quantify the reduction in the number of Ag- cells in the co-culture compared to the monoculture control treated with the same ADC concentration.[15] This difference represents the extent of the bystander killing.

Conditioned Medium Transfer Assay

This assay helps to determine if the cytotoxic payload is released into the extracellular medium and can kill cells without direct cell-to-cell contact.[11]

Methodology:

• Prepare Conditioned Medium: Treat a culture of Ag+ cells with the ADC for a specific duration (e.g., 72 hours).[11]

• Collect and Process Medium: Collect the culture supernatant, which is now the "conditioned medium." Centrifuge and/or filter the medium to remove any cells or debris.[11]

• Treat Target Cells: Add the conditioned medium to a fresh culture of Ag- cells.[11]

• Assess Viability: After a suitable incubation period, assess the viability of the Ag- cells.[11] A decrease in viability indicates that a stable, cell-permeable cytotoxic agent was released into the medium.

In Vivo Admixed Tumor Model

This model provides a more physiologically relevant assessment of the bystander effect in a complex tumor microenvironment.[7]

Methodology:

• Tumor Implantation: Co-implant a mixture of Ag+ and Ag- tumor cells subcutaneously into immunodeficient mice to establish admixed tumors.[7] The Ag- cells may express a reporter gene like luciferase for in vivo imaging.[7]

• ADC Administration: Once the tumors reach a specified size, treat the mice with the ADC.

• Tumor Growth Monitoring: Monitor tumor growth over time using calipers or in vivo imaging systems.

• Analysis: Compare the growth of admixed tumors in treated versus untreated animals. A significant inhibition of tumor growth, including the Ag- cell population, provides evidence of an in vivo bystander effect. The composition of the tumor can be analyzed at the end of the study by immunohistochemistry or flow cytometry to quantify the reduction in both Ag+ and Ag- cells.[8]

Conclusion

The bystander effect is a powerful mechanism that can significantly broaden the therapeutic window of ADCs, especially in the context of heterogeneous tumors. A deep understanding of how different linker-payload combinations modulate this effect is essential for the rational design of more effective cancer therapies. By utilizing robust experimental protocols to quantify bystander killing, researchers can better predict the clinical performance of novel ADCs and select the most promising candidates for further development. The continued exploration of new linkers and payloads with optimized properties will undoubtedly lead to the next generation of ADCs with enhanced efficacy and safety profiles.

References

• 1. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 3. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 4. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
• 5. Cleavable versus non-cleavable ADC linker chemistry - ProteoGenix [proteogenix.science]
• 6. pharmiweb.com [pharmiweb.com]
• 7. benchchem.com [benchchem.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. techbullion.com [techbullion.com]
• 11. agilent.com [agilent.com]
• 12. Intracellular Released Payload Influences Potency and Bystander-Killing Effects of Antibody-Drug Conjugates in Preclinical Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 15. Quantitative characterization of in vitro bystander effect of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]

Safety & Regulatory Compliance

Safeguarding the Laboratory: Proper Disposal of MC-Val-Cit-PAB-rifabutin

For Immediate Implementation by Laboratory Personnel

The proper handling and disposal of potent compounds like the antibody-drug conjugate (ADC) payload MC-Val-Cit-PAB-rifabutin are critical for ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the safe disposal of this compound, intended for researchers, scientists, and drug development professionals. Adherence to these procedures is essential to mitigate risks associated with the cytotoxic nature of ADCs.

The MC-Val-Cit-PAB linker is designed to be cleaved by lysosomal enzymes, specifically Cathepsin B, which targets the valine-citrulline (Val-Cit) dipeptide.[][2] This enzymatic cleavage initiates the release of the p-aminobenzyl carbamate (B1207046) (PAB) spacer, which then undergoes self-immolation to free the active rifabutin (B1679326) payload.[3] Due to the high potency of such compounds, stringent disposal protocols are necessary.[4][5][6]

Disposal Protocol: A Two-Phase Approach

This protocol outlines a two-phase chemical degradation and disposal method. The primary goal is to cleave the linker to release the rifabutin and then to chemically deactivate the released payload before final disposal.

Phase 1: Enzymatic Cleavage of the Val-Cit Linker

This phase mimics the intracellular release mechanism of the payload.

Experimental Protocol:

• Preparation of Cleavage Solution: Prepare a solution of Cathepsin B enzyme in a suitable buffer (e.g., sodium acetate (B1210297) buffer, pH 5.0). The optimal enzyme concentration and incubation time should be determined empirically, but a starting point is provided in the table below.

• Incubation: Add the MC-Val-Cit-PAB-rifabutin waste to the Cathepsin B solution.

• Verification (Optional but Recommended): Use an appropriate analytical method, such as HPLC, to confirm the cleavage of the linker and the release of rifabutin.

Phase 2: Chemical Deactivation of Rifabutin

Following the release of rifabutin, the next step is its chemical degradation.

Experimental Protocol:

• Acid Hydrolysis: Add a strong acid (e.g., hydrochloric acid) to the solution containing the released rifabutin to lower the pH significantly (e.g., pH < 2).

• Heating: Gently heat the acidic solution. This process aims to hydrolyze and deactivate the rifabutin molecule. The temperature and duration should be optimized based on laboratory capabilities and the volume of waste.

• Neutralization: After the deactivation period, cool the solution and neutralize it with a suitable base (e.g., sodium hydroxide) to a pH between 6.0 and 8.0.

• Final Disposal: The neutralized, deactivated waste should be disposed of as hazardous chemical waste in accordance with institutional, local, and national regulations.[7][8][9]

Quantitative Parameters for Disposal:

Parameter	Phase 1: Enzymatic Cleavage	Phase 2: Chemical Deactivation
Reagent	Cathepsin B	Hydrochloric Acid (HCl)
Concentration	1-5 µM	1-2 M
Temperature	37°C	50-70°C
Incubation/Reaction Time	4-24 hours	2-8 hours
pH	5.0	< 2

Note: The above parameters are starting recommendations and may require optimization based on the specific concentration of MC-Val-Cit-PAB-rifabutin in the waste stream.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of MC-Val-Cit-PAB-rifabutin.

Caption: Disposal workflow for MC-Val-Cit-PAB-rifabutin.

Safety First: Handling and Containment

Due to the potent nature of ADCs, all handling and disposal steps must be performed within a certified chemical fume hood or a biological safety cabinet to prevent inhalation of aerosols.[4][10] Appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety goggles, is mandatory.[11] A comprehensive risk assessment should be conducted before handling these materials.[5] In case of a spill, follow established institutional procedures for cleaning up cytotoxic agents.[8] All contaminated materials, including pipette tips, tubes, and PPE, should be treated as hazardous waste and disposed of accordingly.

References

• 2. Enzymatically Cleavable Linkers for Antibody-Drug Conjugates (ADCs) | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. Safe handling of cytotoxic compounds in a biopharmaceutical environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. books.rsc.org [books.rsc.org]
• 7. Rifabutin Patient Drug Record | NIH [clinicalinfo.hiv.gov]
• 8. cdn.pfizer.com [cdn.pfizer.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. trinityconsultants.com [trinityconsultants.com]
• 11. Evaluation and safe handling of ADCs and their toxic payloads: Part 2 [cleanroomtechnology.com]

Safeguarding Researchers: A Comprehensive Guide to Handling MC-Val-Cit-PAB-rifabutin

Essential Safety and Handling Protocols for a Potent Antibody-Drug Conjugate

For researchers and scientists in the field of drug development, the safe handling of highly potent compounds like MC-Val-Cit-PAB-rifabutin, an antibody-drug conjugate (ADC), is of paramount importance. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to ensure the protection of laboratory personnel and the integrity of the research.

Antibody-drug conjugates are a class of biopharmaceutical drugs designed as a targeted therapy for treating cancer.[1] While they offer great therapeutic potential, their cytotoxic nature necessitates stringent handling protocols to prevent occupational exposure.[1][2] A comprehensive safety program is crucial and should encompass employee training, proper personal protective equipment (PPE), specific work practices, emergency spill response procedures, and medical surveillance.[3]

Personal Protective Equipment (PPE): A Multi-Layered Defense

Due to the potent nature of MC-Val-Cit-PAB-rifabutin, a robust selection of personal protective equipment is mandatory to create a barrier between the researcher and the compound. The following table summarizes the required PPE for various handling procedures.

Procedure	Required Personal Protective Equipment
Receiving and Storage	- Nitrile gloves
Weighing of Powder	- Double nitrile gloves- Disposable gown with closed front and elastic cuffs- Eye protection (safety glasses with side shields or goggles)- N95 or higher-rated respirator
Reconstitution (Liquid Handling)	- Double nitrile gloves- Disposable gown with closed front and elastic cuffs- Eye protection (safety glasses with side shields or goggles)- Use of a certified biological safety cabinet (BSC) or fume hood
Administration	- Nitrile gloves- Disposable gown- Eye protection
Waste Disposal	- Double nitrile gloves- Disposable gown- Eye protection

Operational Plan: A Step-by-Step Guide for Safe Handling

Adherence to a strict operational workflow is critical to minimize the risk of exposure. All procedures involving the handling of MC-Val-Cit-PAB-rifabutin, especially in its powdered form, should be performed within a designated containment area, such as a certified biological safety cabinet (BSC) or a fume hood, to prevent aerosolization and contamination.[4]

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• The compound should be stored in a designated, clearly labeled, and secure location.

• Storage conditions for MC-Val-Cit-PAB-rifabutin are critical for its stability.[5]

Storage Condition	Duration
In solvent at -80°C	6 months
In solvent at -20°C	1 month

2. Weighing the Compound:

• This is a high-risk activity due to the potential for powder aerosolization.[2]

• Perform weighing within a containment system (e.g., a balance enclosure within a BSC or a powder containment hood).

• Use dedicated, calibrated equipment.

• Handle the powder gently to minimize dust generation.

3. Reconstitution:

• All reconstitution should be performed in a BSC or fume hood.[3]

• Use appropriate solvents as specified in the product datasheet.

• Add the solvent slowly and carefully to the vial to avoid splashing.

• Ensure the vial is securely capped and mix gently until the compound is fully dissolved.

4. Administration:

• When administering the compound in an experimental setting, wear appropriate PPE to protect against splashes or spills.

• Use luer-lock syringes and needles to prevent accidental disconnection.

Disposal Plan: Managing Contaminated Waste

All materials that come into contact with MC-Val-Cit-PAB-rifabutin must be treated as hazardous waste.

• Sharps: All needles and syringes should be disposed of in a designated sharps container.

• Solid Waste: Contaminated gloves, gowns, bench paper, and vials should be placed in a clearly labeled hazardous waste bag.

• Liquid Waste: Unused solutions and contaminated liquids should be collected in a designated hazardous waste container. Deactivation with a chemical agent known to degrade the cytotoxic component may be required before final disposal, in accordance with institutional and local regulations.

Safe Handling Workflow

The following diagram illustrates the key stages of the safe handling workflow for MC-Val-Cit-PAB-rifabutin, from initial receipt to final disposal.

Caption: Workflow for the safe handling of MC-Val-Cit-PAB-rifabutin.

By implementing these comprehensive safety and handling procedures, research institutions can create a secure environment for their personnel while advancing critical drug development research. It is imperative that all individuals handling this and similar potent compounds receive thorough training on these protocols and have access to the necessary safety equipment. Always refer to the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information.

References

• 1. Safety and Innovation: Navigating the Challenges of Antibody-Drug Conjugates - Wiley Science and Engineering Content Hub [content.knowledgehub.wiley.com]
• 2. How to Safely Handle Your Antibody Drug Conjugate - European Biotechnology Magazine [european-biotechnology.com]
• 3. Evaluation and safe handling of ADCs and their toxic payloads: Part 2 [cleanroomtechnology.com]
• 4. eu-assets.contentstack.com [eu-assets.contentstack.com]
• 5. medchemexpress.com [medchemexpress.com]